poricoic acid H

Core Science & Biosynthesis

The Discovery and Isolation of Poricoic Acid H from Poria cocos: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Poricoic acid H, a 3,4-seco-lanostane-type triterpenoid, represents a class of bioactive compounds isolated from the medicinal fungus Poria cocos (syn. Wolfiporia cocos). This technical guide provides a comprehensive overview of the discovery, isolation, and preliminary biological evaluation of poricoic acid H. Detailed experimental protocols for extraction and purification, alongside methodologies for key bioassays, are presented. Furthermore, this document includes quantitative data on related compounds and elucidates the signaling pathways implicated in its observed biological activities through detailed diagrams. This guide is intended to serve as a foundational resource for researchers and professionals in drug discovery and development interested in the therapeutic potential of lanostane-type triterpenes.

Introduction

Poria cocos, a fungus belonging to the Polyporaceae family, has a long history of use in traditional Asian medicine for its diverse therapeutic properties, including anti-inflammatory, anti-tumor, and immunomodulatory effects[1]. The primary bioactive constituents responsible for these activities are believed to be a class of tetracyclic triterpenoids known as lanostane triterpenoids[2][3][4].

In 2002, a study by Ukiya et al. led to the discovery and characterization of two novel 3,4-seco-lanostane-type triterpenes from the sclerotium of Poria cocos: poricoic acid G and poricoic acid H[5]. The structure of poricoic acid H was established as 16α-hydroxy-3,4-seco-24-methyllanosta-4(28),8,24(24(1))-triene-3,21-dioic acid through spectroscopic methods[5]. This discovery highlighted the chemical diversity of triterpenoids within Poria cocos and prompted further investigation into their biological activities.

Physicochemical Properties of Poricoic Acid H

Poricoic acid H is a dicarboxylic acid and a secondary alcohol, classified as a tricyclic triterpenoid[6]. Its molecular formula is C31H48O5, with a molecular weight of 500.7 g/mol [6].

Property	Value	Source
Molecular Formula	C31H48O5	--INVALID-LINK--
Molecular Weight	500.7 g/mol	--INVALID-LINK--
IUPAC Name	(2R)-2-[(2R,3R,3aR,6S,7S,9bR)-6-(2-carboxyethyl)-2-hydroxy-3a,6,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,4,5,7,8,9-octahydrocyclopenta[a]naphthalen-3-yl]-6-methyl-5-methylideneheptanoic acid	--INVALID-LINK--

Experimental Protocols

Isolation and Purification of Poricoic Acid H

While the specific, detailed protocol for the isolation of poricoic acid H from the original discovery paper by Ukiya et al. (2002) is not publicly available, a general and widely used methodology for the extraction and purification of lanostane-type triterpenoids from Poria cocos can be described. This protocol typically involves solvent extraction followed by a series of chromatographic separations.

3.1.1. General Extraction and Fractionation Workflow

The following diagram illustrates a common workflow for the extraction and initial fractionation of triterpenoids from Poria cocos.

Caption: General workflow for triterpenoid extraction.

3.1.2. Detailed Protocol for Triterpenoid Isolation

This protocol is a composite based on methodologies reported for the isolation of various lanostane triterpenoids from Poria cocos[2][3][4].

Materials and Equipment:

• Dried sclerotium of Poria cocos

• 95% Ethanol

• Petroleum ether

• Ethyl acetate

• Methanol

• Silica gel (100-200 mesh and 200-300 mesh)

• Sephadex LH-20

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

• Rotary evaporator

• Glass columns for chromatography

• Thin-layer chromatography (TLC) plates

Procedure:

• Extraction:

  • Pulverize the dried sclerotium of Poria cocos (e.g., 2 kg).

  • Reflux the powdered material with 95% ethanol (e.g., 10 L) for 3 hours. Repeat this step three times.

  • Combine the ethanol extracts and concentrate under reduced pressure using a rotary evaporator to obtain a crude extract.

• Solvent Partitioning:

  • Suspend the crude extract in water and partition successively with petroleum ether and ethyl acetate.

  • Collect the ethyl acetate fraction, which is typically enriched with triterpenoids, and concentrate it to dryness.

• Column Chromatography (Silica Gel):

  • Subject the dried ethyl acetate extract to silica gel column chromatography (100-200 mesh).

  • Elute the column with a gradient of petroleum ether and ethyl acetate (e.g., starting from 1:0 to 0:1).

  • Monitor the fractions using TLC and combine fractions with similar profiles.

• Further Purification (Sephadex LH-20 and HPLC):

  • Further purify the combined fractions containing the target compounds using Sephadex LH-20 column chromatography with methanol as the eluent.

  • Final purification of individual compounds, including poricoic acid H, is typically achieved by preparative HPLC on a C18 column with a suitable mobile phase (e.g., a gradient of methanol/water or acetonitrile/water with a small amount of acid like formic acid).

Biological Activity Assays

3.2.1. Inhibition of Epstein-Barr Virus Early Antigen (EBV-EA) Activation

This assay is a common method to screen for anti-tumor-promoting activity. Poricoic acid H was first identified as having inhibitory effects in this assay[5].

Materials and Equipment:

• Raji cells (EBV-positive lymphoblastoid cell line)

• RPMI 1640 medium supplemented with fetal bovine serum (FBS)

• 12-O-Tetradecanoylphorbol-13-acetate (TPA) (tumor promoter)

• n-Butyric acid (inducer)

• Test compounds (e.g., poricoic acid H) dissolved in a suitable solvent (e.g., DMSO)

• Fluorescence microscope

• Slides and coverslips

• Phosphate-buffered saline (PBS)

• Acetone for cell fixation

• Human serum containing high-titer antibodies to EBV-EA (or specific monoclonal antibodies)

• FITC-conjugated anti-human IgG antibody

Procedure:

• Cell Culture and Induction:

  • Culture Raji cells in RPMI 1640 medium with 10% FBS.

  • Incubate the cells (e.g., 1 x 10^6 cells/mL) for a set period (e.g., 48 hours) in the presence of an inducer (e.g., n-butyric acid) and a tumor promoter (TPA).

  • Simultaneously, treat the cells with various concentrations of the test compound (poricoic acid H).

• Immunofluorescence Staining:

  • After incubation, wash the cells with PBS and prepare smears on slides.

  • Fix the cells with acetone.

  • Stain the fixed cells with human serum containing anti-EBV-EA antibodies, followed by a FITC-conjugated anti-human IgG antibody.

• Analysis:

  • Observe the slides under a fluorescence microscope and count the number of EA-positive cells.

  • Calculate the percentage of EA-positive cells relative to the total number of cells.

  • Determine the concentration of the test compound that inhibits EBV-EA activation by 50% (IC50).

3.2.2. Cytotoxicity Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of a compound on cancer cell lines.

Materials and Equipment:

• Human cancer cell lines (e.g., HL-60 - promyelocytic leukemia)

• Culture medium appropriate for the cell line

• 96-well plates

• Test compound (e.g., poricoic acid H)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the cells in 96-well plates at a predetermined density and allow them to adhere overnight (for adherent cells).

• Compound Treatment:

  • Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • Add MTT solution to each well and incubate for a few hours, allowing viable cells to metabolize MTT into formazan crystals.

• Solubilization and Absorbance Measurement:

  • Add the solubilization buffer to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Determine the concentration of the compound that causes 50% inhibition of cell growth (IC50).

Quantitative Data

The inhibitory effects of poricoic acid H and related compounds on TPA-induced EBV-EA activation are summarized below. It is important to note that the specific IC50 value for poricoic acid H from the original discovery paper is not available in the provided search results. The data for poricoic acid G, discovered in the same study, is included for reference.

Compound	Bioassay	Cell Line	IC50 (or % Inhibition)	Source
Poricoic Acid G	Cytotoxicity	HL-60	GI50: 39.3 nM	--INVALID-LINK--[5]
Poricoic Acids	EBV-EA Activation Inhibition	Raji	Potent inhibitory effects	--INVALID-LINK--[5]

Signaling Pathways

The inhibitory effect of poricoic acid H on TPA-induced EBV-EA activation suggests its interference with specific cellular signaling pathways. TPA is a known activator of protein kinase C (PKC). The activation of PKC by TPA initiates a downstream signaling cascade that involves the transcription factors NF-κB and AP-1, which ultimately leads to the expression of EBV lytic genes[2][10][11].

The following diagram illustrates the proposed signaling pathway for TPA-induced EBV reactivation and the potential point of inhibition by poricoic acid H.

Caption: TPA-induced EBV reactivation pathway and potential inhibition.

Conclusion

Poricoic acid H, a 3,4-seco-lanostane triterpenoid from Poria cocos, has demonstrated noteworthy biological activity, particularly in the inhibition of tumor promotion. This technical guide has provided a comprehensive overview of its discovery, along with generalized but detailed protocols for its isolation and the assessment of its biological effects. The elucidation of its mechanism of action, likely through the modulation of the PKC signaling pathway, opens avenues for further research into its therapeutic potential. The data and methodologies presented herein are intended to serve as a valuable resource for the scientific community to advance the study of this promising natural product and its potential applications in drug development. Further research is warranted to determine the precise quantitative yield of poricoic acid H from Poria cocos and to fully characterize its pharmacological profile.

References

• 1. mdpi.com [mdpi.com]
• 2. 12-O-tetradecanoylphorbol-13-acetate induces Epstein-Barr virus reactivation via NF-kappaB and AP-1 as regulated by protein kinase C and mitogen-activated protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxic lanostane-type triterpenes from the fruiting bodies of Ganoderma lucidum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Lanostane Triterpenoids in Poria cocos Play Beneficial Roles in Immunoregulatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scilit.com [scilit.com]
• 6. researchgate.net [researchgate.net]
• 7. Quantification of Chemical Groups and Quantitative HPLC Fingerprint of Poria cocos (Schw.) Wolf - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Quantification of Chemical Groups and Quantitative HPLC Fingerprint of Poria cocos (Schw.) Wolf - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Reactivation and lytic replication of EBV - Human Herpesviruses - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

The Labyrinth of Lanostane: An In-Depth Technical Guide to the Biosynthetic Pathway of Lanostane-Type Triterpenes in Fungi

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive exploration of the biosynthetic pathway of lanostane-type triterpenes in fungi. These complex secondary metabolites exhibit a wide range of pharmacological activities, making them a focal point for drug discovery and development. This document details the enzymatic cascade from simple precursors to the diverse array of lanostane derivatives, presents quantitative data, outlines key experimental protocols, and visualizes the intricate molecular pathways.

The Core Biosynthetic Pathway: From Acetyl-CoA to the Lanostane Skeleton

The journey to lanostane-type triterpenes begins with the mevalonate (MVA) pathway, a fundamental metabolic route in fungi for the synthesis of isoprenoid precursors. This pathway culminates in the formation of the tetracyclic lanostane core, the foundational structure for a vast and diverse class of bioactive compounds.

The initial steps of the MVA pathway convert acetyl-CoA into isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP). These five-carbon building blocks are sequentially condensed to form geranyl pyrophosphate (GPP) and then farnesyl pyrophosphate (FPP). The first committed step towards triterpenoid biosynthesis is the head-to-head condensation of two FPP molecules by squalene synthase to produce squalene. Squalene is then epoxidized to 2,3-oxidosqualene by squalene epoxidase.

The pivotal cyclization of 2,3-oxidosqualene is catalyzed by the enzyme oxidosqualene cyclase, specifically lanosterol synthase in fungi, to form lanosterol, the parent compound of all lanostane-type triterpenes.[1][2] This complex enzymatic reaction proceeds through a series of carbocation intermediates, resulting in the characteristic tetracyclic lanostane skeleton.[1]

Core biosynthetic pathway of lanosterol in fungi.

Key Enzymes in Lanostane Biosynthesis and Diversification

Following the formation of the lanosterol backbone, a suite of tailoring enzymes, primarily from the cytochrome P450 (CYP) superfamily, introduce a vast array of chemical modifications. These modifications, including hydroxylations, oxidations, and reductions, are responsible for the immense structural diversity of lanostane-type triterpenes found in fungi.[3][4]

Lanosterol Synthase (LSS) / Oxidosqualene Cyclase (OSC): This enzyme is the gatekeeper to lanostane biosynthesis, catalyzing the intricate cyclization of linear 2,3-oxidosqualene into the tetracyclic lanosterol.[2] The activity of LSS is a critical control point in the pathway.

Cytochrome P450 Monooxygenases (CYPs): This large and diverse family of enzymes is responsible for the majority of the structural modifications to the lanostane skeleton.[3][4] Different CYP enzymes exhibit distinct regio- and stereospecificity, leading to the production of a wide variety of lanostane derivatives. For example, in the biosynthesis of ganoderic acids in Ganoderma lucidum, various CYPs are involved in the oxidation of the lanosterol core at different positions.[5]

Other Modifying Enzymes: Besides CYPs, other enzymes such as reductases, dehydrogenases, and transferases can also be involved in the late steps of lanostane biosynthesis, further contributing to their structural diversification.

Regulation of Lanostane-Type Triterpene Biosynthesis

The production of lanostane-type triterpenes in fungi is a tightly regulated process, influenced by both developmental cues and environmental stimuli. This regulation occurs primarily at the transcriptional level, involving a network of transcription factors and signaling molecules.

Transcription Factors: While the specific transcription factors directly regulating lanostane biosynthesis in many fungi are still under investigation, members of the WRKY family of transcription factors are known to play significant roles in regulating secondary metabolism in plants and fungi.[6][7] These transcription factors can bind to specific DNA sequences (W-boxes) in the promoter regions of biosynthetic genes, thereby activating or repressing their transcription.

Elicitors: The production of lanostane-type triterpenes can be significantly enhanced by the application of elicitors, such as methyl jasmonate (MeJA).[8][9] MeJA is a signaling molecule that can induce the expression of genes involved in secondary metabolite biosynthesis, leading to increased accumulation of the final products. For instance, treatment of Inonotus baumii with MeJA has been shown to increase triterpenoid yield by over four-fold.[10]

Regulatory network of lanostane biosynthesis.

Quantitative Data on Lanostane-Type Triterpene Production

The yield of lanostane-type triterpenes can vary significantly depending on the fungal species, culture conditions, and the presence of elicitors. The following tables summarize some of the reported quantitative data.

Fungal Species	Triterpenoid	Growth Stage/Condition	Yield	Reference
Ganoderma lucidum	Total Triterpenoids	Immature Fruiting Body	12.1 mg/g dry weight	[11]
Ganoderma lucidum	Ganoderic Acid T	Immature Fruiting Body	16.5 µg/mg dry weight	[11]
Ganoderma lucidum	Ganoderic Acid S	Immature Fruiting Body	14.3 µg/mg dry weight	[11]
Ganoderma lucidum	Ganoderic Acid Me	Immature Fruiting Body	12.5 µg/mg dry weight	[11]
Sanghuangporus baumii	Total Triterpenoids	250 µmol/L Methyl Jasmonate	23.31 mg/g	[8]
Inonotus baumii	Total Triterpenoids	150 µmol/L Methyl Jasmonate	12.61 mg/g dry weight	[9]
Ganoderma applanatum	Ganoderic Acid A	150 µM Methyl Jasmonate (Day 6)	~1.8 mg/g dry weight	[7][12]
Ganoderma applanatum	Ganoderic Acid C	150 µM Methyl Jasmonate (Day 6)	~0.7 mg/g dry weight	[7][12]
Wolfiporia cocos	Pachymic Acid	Optimized Liquid Fermentation	1.25 mg/g	[13]

Enzyme	Fungal Source	Substrate	Product	Kinetic Parameters	Reference
Lanosterol Synthase	Saccharomyces cerevisiae	2,3-Oxidosqualene	Lanosterol	Data not readily available in searches
CYP512U6	Ganoderma lucidum	Ganoderic Acid DM	Hainanic Acid A	Data not readily available in searches	[14]
CYP512U6	Ganoderma lucidum	Ganoderic Acid TR	Ganoderic Acid Jc	Data not readily available in searches	[14]

Experimental Protocols

This section provides detailed methodologies for key experiments used in the study of lanostane-type triterpene biosynthesis.

Quantitative Analysis of Lanostane-Type Triterpenes by HPLC

This protocol outlines a general method for the extraction and quantification of lanostane-type triterpenes from fungal mycelia or fruiting bodies using High-Performance Liquid Chromatography (HPLC).

Materials:

• Fungal biomass (lyophilized and ground to a fine powder)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or Acetic acid (HPLC grade)

• Reference standards of the target triterpenoids

• HPLC system with a UV/Vis or Diode Array Detector (DAD)

• C18 reverse-phase HPLC column (e.g., 4.6 x 250 mm, 5 µm)

• Ultrasonic bath

• Centrifuge

• Syringe filters (0.22 µm)

Procedure:

• Extraction:

  • Weigh approximately 100 mg of the powdered fungal material into a centrifuge tube.

  • Add 10 mL of methanol and vortex thoroughly.

  • Sonication: Sonicate the mixture in an ultrasonic bath for 30-60 minutes.

  • Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes.

  • Collect the supernatant. Repeat the extraction process on the pellet two more times.

  • Pool the supernatants and evaporate to dryness under vacuum.

  • Re-dissolve the dried extract in a known volume of methanol (e.g., 1 mL) for HPLC analysis.

• HPLC Analysis:

  • Filter the re-dissolved extract through a 0.22 µm syringe filter into an HPLC vial.

  • Prepare a series of standard solutions of the target triterpenoids in methanol at known concentrations.

  • Set up the HPLC method. An example gradient elution is as follows:

    • Mobile Phase A: Water with 0.1% formic acid

    • Mobile Phase B: Acetonitrile with 0.1% formic acid

    • Gradient: 0-5 min, 20% B; 5-30 min, 20-80% B; 30-40 min, 80-100% B; 40-45 min, 100% B; 45-50 min, 100-20% B.

    • Flow rate: 1.0 mL/min

    • Detection wavelength: 254 nm (or a wavelength appropriate for the target compounds).

  • Inject the standards and the sample extracts into the HPLC system.

• Data Analysis:

  • Identify the peaks of the target triterpenoids in the sample chromatograms by comparing their retention times with those of the standards.

  • Generate a calibration curve by plotting the peak area of the standards against their concentrations.

  • Quantify the amount of each triterpenoid in the samples using the calibration curve.

Workflow for HPLC analysis of lanostane triterpenes.

Heterologous Expression of Fungal Biosynthetic Genes in Saccharomyces cerevisiae

This protocol describes a general workflow for the functional characterization of fungal genes involved in lanostane biosynthesis by expressing them in a yeast host.

Materials:

• Saccharomyces cerevisiae strain (e.g., WAT11, which overexpresses a cytochrome P450 reductase)

• Yeast expression vector (e.g., pYES-DEST52)

• Fungal cDNA library or total RNA

• Restriction enzymes and T4 DNA ligase (for traditional cloning) or recombination-based cloning kit

• Competent E. coli cells

• Yeast transformation reagents (e.g., lithium acetate, PEG)

• Yeast growth media (YPD, selective media)

• Induction medium (e.g., containing galactose)

• GC-MS or LC-MS for metabolite analysis

Procedure:

• Gene Cloning:

  • Isolate the target gene (e.g., a candidate CYP) from the fungal cDNA using PCR with primers containing appropriate restriction sites or recombination sequences.

  • Clone the PCR product into the yeast expression vector.

  • Transform the ligation or recombination mixture into competent E. coli cells for plasmid amplification.

  • Verify the correct insertion of the gene by colony PCR and DNA sequencing.

• Yeast Transformation:

  • Transform the confirmed expression plasmid into the S. cerevisiae host strain using the lithium acetate/PEG method.

  • Plate the transformed cells on selective medium to isolate positive transformants.

• Protein Expression and Functional Assay:

  • Inoculate a single colony of a positive transformant into selective liquid medium and grow overnight.

  • Inoculate a larger volume of induction medium with the overnight culture to a starting OD600 of ~0.4.

  • Induce protein expression by adding galactose to the medium.

  • If the substrate for the enzyme is not endogenously produced by yeast, it may need to be added to the culture medium.

  • Continue to incubate the culture for 48-72 hours.

• Metabolite Extraction and Analysis:

  • Harvest the yeast cells by centrifugation.

  • Extract the metabolites from the cell pellet and the culture medium using an appropriate organic solvent (e.g., ethyl acetate).

  • Analyze the extracts by GC-MS or LC-MS to identify the product of the heterologously expressed enzyme. Compare the metabolite profile to that of a yeast strain transformed with an empty vector (negative control).

Workflow for heterologous expression of fungal genes.

CRISPR/Cas9-Mediated Gene Knockout for Functional Genomics

This protocol provides a general framework for using the CRISPR/Cas9 system to create gene knockouts in fungi to study the function of genes in the lanostane biosynthetic pathway. This example is based on protocols developed for Ganoderma lucidum.[5][15]

Materials:

• Fungal protoplasts

• Cas9 expression vector (optimized for the target fungus)

• sgRNA expression vector or in vitro transcribed sgRNA

• PEG-calcium chloride solution for transformation

• Regeneration medium

• Genomic DNA extraction kit

• PCR reagents and primers for verification

Procedure:

• sgRNA Design and Vector Construction:

  • Design one or more single-guide RNAs (sgRNAs) targeting the gene of interest.

  • Clone the sgRNA sequence(s) into an appropriate expression vector.

• Protoplast Preparation and Transformation:

  • Prepare high-quality protoplasts from young fungal mycelia using an enzymatic digestion mixture.

  • Co-transform the protoplasts with the Cas9 expression plasmid and the sgRNA expression plasmid(s) using a PEG-mediated method.

• Regeneration and Selection of Mutants:

  • Plate the transformed protoplasts on regeneration medium.

  • If a selectable marker is used, select for transformants on the appropriate medium.

• Mutant Screening and Verification:

  • Isolate individual colonies and extract their genomic DNA.

  • Screen for mutations in the target gene by PCR amplification of the target region followed by DNA sequencing to identify insertions, deletions, or other mutations.

• Phenotypic Analysis:

  • Analyze the metabolite profile of the knockout mutants using HPLC or LC-MS to determine the effect of the gene knockout on lanostane-type triterpene production.

Workflow for CRISPR/Cas9-mediated gene knockout.

Conclusion

The biosynthetic pathway of lanostane-type triterpenes in fungi is a complex and fascinating area of research with significant implications for drug discovery and biotechnology. This guide has provided a comprehensive overview of the core pathway, the key enzymes involved, the regulatory mechanisms, and detailed experimental protocols for studying this important class of natural products. Further research into the specific enzymes and regulatory networks will undoubtedly unlock the full potential of these bioactive fungal metabolites.

References

• 1. iitg.ac.in [iitg.ac.in]
• 2. Oxidosqualene cyclase - Wikipedia [en.wikipedia.org]
• 3. Secondary Metabolites of Fomitopsis betulina: Chemical Structures, Biological Activity and Application Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Metabolism of ganoderic acids by a Ganoderma lucidum cytochrome P450 and the 3-keto sterol reductase ERG27 from yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. WRKY transcription factor - Wikipedia [en.wikipedia.org]
• 7. Regulation of Specialized Metabolism by WRKY Transcription Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A CRISPR/Cas9-mediated gene knockout system in Aspergillus luchuensis mut. kawachii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Applications of CRISPR/Cas9 in the Synthesis of Secondary Metabolites in Filamentous Fungi [frontiersin.org]
• 10. Investigating Fungal Biosynthetic Pathways Using Heterologous Gene Expression: Aspergillus oryzae as a Heterologous Host | Springer Nature Experiments [experiments.springernature.com]
• 11. WRKYs as regulatory hubs of secondary metabolic networks: Diverse inducers and distinct responses - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Genome-wide identification of CYP450 in Ganoderma lucidum and expression analysis of genes related to ganoderic acid synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]

The Enigmatic Anti-Cancer Potential of Poricoic Acid H: An In-Depth Technical Guide to its Closely-Related Analogue, Poricoic Acid A

A Note to the Reader: Scientific literature on the specific anti-cancer mechanism of action of Poricoic acid H is currently limited. Initial studies have identified Poricoic acid H as a lanostane-type triterpene isolated from Poria cocos with demonstrated inhibitory effects on Epstein-Barr virus early antigen (EBV-EA) activation, suggesting potential anti-tumor promoting properties.[1][2] However, detailed investigations into its direct effects on cancer cell signaling pathways and molecular targets are not yet available.

In light of this, this technical guide will provide a comprehensive overview of the well-researched, structurally similar compound, Poricoic acid A (PAA) . PAA, also a major triterpenoid from Poria cocos, has been the subject of numerous studies elucidating its anti-cancer activities. The information presented herein on PAA can serve as a valuable proxy and a foundational framework for researchers, scientists, and drug development professionals interested in the therapeutic potential of the poricoic acid family of compounds, including Poricoic acid H.

Executive Summary

Poricoic acid A has emerged as a promising natural compound with potent anti-neoplastic activities across a range of cancer types, including lung, ovarian, and leukemia.[3][4][5] Its mechanism of action is multifaceted, primarily centered on the induction of apoptosis and autophagy, cell cycle arrest, and the modulation of key oncogenic signaling pathways.[6][7][8] This guide synthesizes the current understanding of PAA's effects on cancer cells, presenting quantitative data, detailed experimental protocols, and visual representations of the molecular pathways involved.

Core Mechanisms of Action of Poricoic Acid A in Cancer Cells

Induction of Apoptosis

PAA is a potent inducer of apoptosis in various cancer cell lines. In non-small cell lung cancer (NSCLC) cells (H460 and H1299), PAA treatment leads to a dose-dependent increase in apoptotic cells.[3][7] Similarly, in ovarian cancer (SKOV3) and T-cell acute lymphoblastic leukemia (T-ALL) cell lines, PAA effectively triggers apoptotic cell death.[4][5] This is often accompanied by the activation of caspases, key executioners of apoptosis. For instance, in SKOV3 cells, PAA treatment increases the activity of caspase-3, -8, and -9.[4]

Modulation of Autophagy

Autophagy, a cellular self-degradation process, is also significantly modulated by PAA. In ovarian cancer cells, PAA induces autophagy, as evidenced by an increased ratio of LC3-II/LC3-I, a key marker of autophagosome formation.[4][8] The interplay between PAA-induced apoptosis and autophagy appears to be a crucial aspect of its anti-cancer effects. In T-ALL, PAA-induced autophagic cell death is a significant contributor to its anti-leukemic activity.[5]

Cell Cycle Arrest

PAA has been shown to arrest the cell cycle at the G2/M phase in lung cancer cells.[6][7] This prevents cancer cells from progressing through mitosis, ultimately leading to a halt in proliferation. The G2/M arrest is associated with the modulation of cell cycle regulatory proteins, including CDK1, Cyclin B1, and CDC25C.[4]

Inhibition of Metastasis

The metastatic spread of cancer is a major cause of mortality. PAA has demonstrated the ability to inhibit the migration and invasion of cancer cells. In ovarian cancer cells, PAA suppresses cellular migration and invasion in a dose-dependent manner.[4][8]

Key Signaling Pathways Targeted by Poricoic Acid A

MEK/ERK Signaling Pathway

A primary mechanism of action for PAA in lung cancer is the direct targeting and inhibition of the MEK/ERK signaling pathway.[7][9] This pathway is a critical regulator of cell proliferation, survival, and differentiation, and its aberrant activation is common in many cancers. PAA has been shown to directly bind to MEK1/2, leading to the downregulation of phosphorylated MEK1/2 and ERK1/2.[7]

mTOR Signaling Pathway

In ovarian cancer, PAA's induction of apoptosis and autophagy is mediated through the modulation of the mTOR/p70s6k signaling axis.[4][8] PAA treatment leads to a significant reduction in the phosphorylation of both mTOR and its downstream target p70s6k. The mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its inhibition is a key strategy in cancer therapy.

AMPK Signaling Pathway

The activation of AMP-activated protein kinase (AMPK) is another mechanism by which PAA exerts its anti-cancer effects. In T-ALL, PAA-induced autophagy is regulated by the AMPK/mTOR signaling pathway.[5] AMPK acts as a cellular energy sensor, and its activation can lead to the inhibition of anabolic processes like cell growth and proliferation, and the induction of catabolic processes like autophagy.

Quantitative Data Summary

The following tables summarize the quantitative data from various studies on the effects of Poricoic acid A on cancer cells.

Table 1: Cytotoxicity of Poricoic Acid A in Cancer Cell Lines

Cell Line	Cancer Type	Assay	Concentration	Effect	Reference
H460	Lung Cancer	CCK-8	100-250 µg/mL	Dose-dependent decrease in cell viability	[3]
H1299	Lung Cancer	CCK-8	100-250 µg/mL	Dose-dependent decrease in cell viability	[3]
SKOV3	Ovarian Cancer	CCK-8	30-80 µg/mL	Dose-dependent decrease in cell viability	[4]
T-ALL cell lines	Leukemia	Not Specified	Not Specified	Reduced cell viability	[5]
HL-60	Leukemia	Not Specified	GI50: 39.3 nM (Poricoic Acid G)	Significant cytotoxicity	[1]

Table 2: Effects of Poricoic Acid A on Apoptosis and Cell Cycle

Cell Line	Cancer Type	Parameter	Concentration	Result	Reference
H460	Lung Cancer	Apoptosis	100-250 µg/mL	Increased percentage of apoptotic cells	[3]
H1299	Lung Cancer	Apoptosis	100-250 µg/mL	Increased percentage of apoptotic cells	[3]
SKOV3	Ovarian Cancer	Apoptosis	80 µg/mL	>40% of cells in early or late apoptosis	[4]
H460	Lung Cancer	Cell Cycle	100 & 200 µg/mL	G2/M phase arrest	[4]
H1299	Lung Cancer	Cell Cycle	100 & 200 µg/mL	G2/M phase arrest	[4]

Table 3: In Vivo Efficacy of Poricoic Acid A

Cancer Model	Dosing	Outcome	Reference
SKOV3 Xenograft	Not Specified	70% reduction in tumor weight	[4]
H460 Xenograft	10, 20, 30 mg/kg	Dose-dependent inhibition of tumor growth	[10]

Visualizing the Mechanisms: Signaling Pathways and Workflows

To better understand the complex interactions, the following diagrams were generated using Graphviz (DOT language).

Caption: PAA inhibits the MEK/ERK signaling pathway in lung cancer cells.

Caption: PAA induces autophagy and apoptosis via mTOR pathway inhibition.

Caption: General experimental workflow for evaluating PAA's anti-cancer effects.

Detailed Experimental Protocols

The following are representative methodologies for key experiments cited in the literature on Poricoic acid A.

Cell Viability Assay (CCK-8 Assay)

• Cell Seeding: Cancer cells (e.g., H460, H1299, SKOV3) are seeded into 96-well plates at a density of approximately 5 x 10³ to 1 x 10⁴ cells per well and cultured for 24 hours to allow for attachment.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of Poricoic acid A (e.g., 0, 30, 50, 80 µg/mL or 0, 100, 150, 200, 250 µg/mL) and incubated for a specified period (e.g., 24, 48, or 72 hours).

• CCK-8 Reagent Addition: Following treatment, 10 µL of Cell Counting Kit-8 (CCK-8) solution is added to each well.

• Incubation: The plates are incubated for 1-4 hours at 37°C.

• Absorbance Measurement: The absorbance is measured at 450 nm using a microplate reader. Cell viability is calculated as a percentage of the control group.

Apoptosis Assay (Flow Cytometry with Annexin V/PI Staining)

• Cell Treatment: Cells are treated with varying concentrations of Poricoic acid A for a designated time (e.g., 24 hours).

• Cell Harvesting: Both floating and adherent cells are collected, washed with cold PBS, and resuspended in 1X binding buffer.

• Staining: Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension and incubated in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: The stained cells are analyzed by a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are considered late apoptotic or necrotic.

Western Blot Analysis

• Protein Extraction: Following treatment with Poricoic acid A, cells are lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Blocking and Antibody Incubation: The membrane is blocked with 5% non-fat milk or BSA in TBST for 1 hour at room temperature, followed by incubation with primary antibodies (e.g., against p-MEK, p-ERK, p-mTOR, LC3, cleaved caspase-3) overnight at 4°C. Subsequently, the membrane is incubated with HRP-conjugated secondary antibodies.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

In Vivo Xenograft Tumor Model

• Cell Implantation: Human cancer cells (e.g., H460 or SKOV3) are subcutaneously injected into the flank of athymic nude mice.

• Tumor Growth and Treatment Initiation: When tumors reach a palpable size, the mice are randomly assigned to control and treatment groups. Poricoic acid A (e.g., 10, 20, 30 mg/kg) or vehicle is administered daily via intraperitoneal injection or oral gavage.

• Tumor Monitoring: Tumor volume is measured regularly (e.g., every 2-3 days) using calipers. Mouse body weight is also monitored as an indicator of toxicity.

• Endpoint Analysis: At the end of the study, mice are euthanized, and tumors are excised, weighed, and may be used for further analysis (e.g., histology, Western blotting).

Conclusion and Future Directions

Poricoic acid A exhibits significant anti-cancer activity through the induction of apoptosis and autophagy, cell cycle arrest, and the inhibition of key oncogenic signaling pathways such as MEK/ERK and mTOR. The data presented in this guide provide a strong rationale for its further development as a potential therapeutic agent.

While the direct anti-cancer mechanisms of Poricoic acid H remain to be elucidated, the extensive research on Poricoic acid A suggests that Poricoic acid H may possess similar biological activities. Future research should focus on:

• Directly investigating the effects of Poricoic acid H on a panel of cancer cell lines to determine its cytotoxicity, and its impact on apoptosis, autophagy, and the cell cycle.

• Identifying the specific molecular targets and signaling pathways modulated by Poricoic acid H.

• Conducting in vivo studies to evaluate the efficacy and safety of Poricoic acid H in animal models of cancer.

A deeper understanding of the structure-activity relationships within the poricoic acid family will be invaluable for the design and development of novel, potent, and specific anti-cancer drugs.

References

• 1. Inhibition of tumor-promoting effects by poricoic acids G and H and other lanostane-type triterpenes and cytotoxic activity of poricoic acids A and G from Poria cocos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gp-tcm.org [gp-tcm.org]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. Poricoic acid A (PAA) inhibits T-cell acute lymphoblastic leukemia through inducing autophagic cell death and ferroptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Poricoic acid A induces apoptosis and autophagy in ovarian cancer via modulating the mTOR/p70s6k signaling axis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Poricoic Acid A, an Active Ingredient Extracted From Poria cocos, Inhibits Lung Cancer Cell Growth by Suppressing MEK/ERK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Poricoic acid A attenuates renal fibrosis by inhibiting endoplasmic reticulum stress-mediated apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

The Triterpenoid Arsenal of Wolfiporia cocos: A Technical Guide to Biological Activity

The sclerotium of the fungus Wolfiporia cocos, known in traditional medicine as Fuling or Hoelen, is a rich source of lanostane-type triterpenoids.[1][2] These compounds have garnered significant attention from the scientific community for their diverse and potent pharmacological effects, positioning them as promising candidates for novel drug development.[3][4] Modern pharmacological studies have revealed a wide spectrum of biological activities, including anti-inflammatory, antitumor, immunomodulatory, and antihyperglycemic effects.[5][6] This guide provides an in-depth overview of the biological activities of key triterpenoids from W. cocos, with a focus on quantitative data, experimental methodologies, and the underlying molecular mechanisms.

Anticancer and Cytotoxic Activities

Triterpenoids from W. cocos exhibit significant cytotoxic effects against a variety of cancer cell lines through mechanisms that include the induction of apoptosis, cell cycle arrest, and inhibition of metastasis.[7][8] Pachymic acid, in particular, is one of the most studied triterpenoids for its anticancer properties.[9][10]

Quantitative Cytotoxicity Data

The cytotoxic potential of these compounds has been quantified in numerous studies, with IC50 values indicating potent activity against various cancer cell lines.

Triterpenoid	Cancer Cell Line	Activity	IC50 Value (µM)	Reference(s)
Pachymic Acid	Pancreatic (BxPc-3)	Anti-proliferative	0.26	[7]
Pachymic Acid	SARS-CoV-2 3CLpro	Antiviral	18.607	[1]
Dehydropachymic Acid	Pancreatic (BxPc-3)	Anti-proliferative	1.02	[7]
Polyporenic Acid C	Pancreatic (BxPc-3)	Anti-proliferative	21.76	[7]
Tumulosic Acid	Hepatoma (HepG2)	Anti-proliferative	7.36 ± 0.98	[10]
Tumulosic Acid	Oral Squamous Carcinoma (HSC-2)	Anti-proliferative	2.50 ± 0.15	[10]
Poricotriol A	Leukemia (HL60)	Cytotoxic	1.2	[11]
Poricotriol A	Lung Cancer (A549)	Cytotoxic	5.5	[11]

Mechanisms of Action in Cancer

The anticancer effects of W. cocos triterpenoids are mediated by their influence on several critical signaling pathways.

• Apoptosis Induction: Pachymic acid has been shown to induce apoptosis in lung cancer cells by activating ROS-dependent JNK and ER stress pathways.[12] In leukemia cells, apoptosis is induced via both the mitochondrial (caspase-9 activation, Bax/Bcl-2 ratio increase) and death receptor (caspase-8 activation) pathways.[5][11]

• Cell Cycle Arrest: The anti-proliferative effects on pancreatic cancer cells are mediated by cell cycle arrest at the G0/G1 phase.[7] Pachymic acid can also block the cell cycle by downregulating the expression of CDK1, CDK2, CDK4, and cyclin E.[1]

• Inhibition of Metastasis: Triterpenes from W. cocos can suppress the invasive behavior of pancreatic cancer cells by downregulating the expression of matrix metalloproteinase-7 (MMP-7).[7]

• Signaling Pathway Modulation: Pachymic acid is known to inhibit the PI3K/Akt and ERK signaling pathways, which are crucial for cancer cell proliferation and survival.[12] It can also specifically activate pyruvate kinase M2 (PKM2), a key enzyme in cancer metabolism.[1][2]

Anticancer mechanisms of W. cocos triterpenoids.

Experimental Protocol: Cytotoxicity Assay (MTT/CCK-8)

• Cell Culture: Cancer cells (e.g., Panc-1, A549, HeLa) are cultured in appropriate media (e.g., DMEM, RPMI-1640) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified incubator.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5x10³ to 1x10⁴ cells per well and allowed to adhere overnight.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the purified triterpenoid (e.g., pachymic acid) or a vehicle control (e.g., DMSO).

• Incubation: Cells are incubated with the compound for a specified period, typically 24, 48, or 72 hours.

• Viability Assessment:

  • MTT Assay: MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated for 4 hours. The resulting formazan crystals are dissolved in DMSO, and the absorbance is measured at 570 nm.

  • CCK-8 Assay: CCK-8 (Cell Counting Kit-8) solution is added to each well and incubated for 1-4 hours. The absorbance is measured at 450 nm.

• Data Analysis: The cell viability is calculated as a percentage of the control group. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined by plotting a dose-response curve.

Anti-inflammatory Activity

Lanostane triterpenoids from W. cocos demonstrate potent anti-inflammatory effects by inhibiting the production of key inflammatory mediators.[13][14]

Quantitative Anti-inflammatory Data

The inhibitory effects of these triterpenoids on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages are a common measure of their anti-inflammatory potential.

Triterpenoid	Cell Line	Activity	IC50 Value (µM)	Reference(s)
Poricoic Acid GM	RAW264.7	NO Inhibition	9.73	[13][14][15]
Triterpenoid Compound 22	RAW264.7	NO Inhibition	18.27	[16]
Triterpenoid Compound 29	RAW264.7	NO Inhibition	16.87	[16]
Triterpenoid Compound 40	RAW264.7	NO Inhibition	16.8 ± 2.7	[16]
Triterpenoid Compound 44	RAW264.7	NO Inhibition	18.2 ± 3.3	[16]

Mechanisms of Anti-inflammatory Action

The anti-inflammatory activity is primarily attributed to the modulation of the NF-κB, MAPK, and Nrf2 signaling pathways.[13][14]

• NF-κB Pathway Inhibition: Poricoic acid GM suppresses the phosphorylation of IκBα.[14] This prevents the nuclear translocation of the NF-κB transcription factor, thereby inhibiting the expression of pro-inflammatory genes like iNOS and COX-2, and cytokines such as TNF-α, IL-1β, and IL-6.[13][14]

• Nrf2 Pathway Activation: These triterpenoids can inhibit the dissociation of Keap1 from Nrf2, leading to the activation and nuclear translocation of Nrf2.[13][14] Nrf2 then upregulates the expression of antioxidant genes, such as heme oxygenase-1 (HO-1), which has anti-inflammatory properties.[13]

• MAPK Pathway Modulation: The MAPK signaling pathway is also implicated in mediating the anti-inflammatory effects of these compounds.[14]

Inhibition of the NF-κB signaling pathway.

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay

• Cell Culture and Seeding: RAW264.7 murine macrophages are cultured and seeded into 96-well plates as described for the cytotoxicity assay.

• Compound Pre-treatment: Cells are pre-treated with various concentrations of the test triterpenoid for 1-2 hours.

• Inflammatory Stimulation: Lipopolysaccharide (LPS) is added to each well (final concentration typically 1 µg/mL) to induce an inflammatory response. Control wells receive no LPS.

• Incubation: The plates are incubated for 24 hours.

• NO Measurement: The production of NO is indirectly measured by quantifying the accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess reagent.

  • 50-100 µL of culture supernatant is mixed with an equal volume of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid).

  • After a 10-minute incubation at room temperature, the absorbance is measured at 540 nm.

• Data Analysis: A standard curve is generated using known concentrations of sodium nitrite. The percentage of NO inhibition is calculated relative to the LPS-stimulated control group. The IC50 value is then determined.

Immunomodulatory Effects

Triterpenoids from W. cocos also exhibit significant immunoregulatory activities, primarily by modulating T-helper cell responses.[17][18]

• Enhancement of Th1 Response: An extract rich in lanostane triterpenoids was shown to enhance non-specific (innate) immunity by activating natural killer (NK) cells and promoting the secretion of interferon-gamma (IFN-γ) by Type 1 T-helper (Th1) cells.[17][18]

• Suppression of Th2 Response: The same extract significantly decreased the secretion of interleukin-4 (IL-4) and IL-5 by Type 2 T-helper (Th2) cells, which are associated with allergic responses.[17][18]

This dual activity suggests that these compounds can shift the immune balance towards a Th1-dominant response, which is beneficial for host defense against intracellular pathogens and for antitumor immunity. Tumulosic acid, specifically, was identified as an active component that increases IFN-γ secretion.[18]

Immunomodulatory effects of W. cocos triterpenoids.

Other Biological Activities

• α-Glucosidase Inhibition: Certain lanostane-type triterpenes isolated from the peels of Poria cocos have demonstrated moderate α-glucosidase inhibitory activity, suggesting a potential role in managing hyperglycemia.[19][20] For instance, compound 2, (20R)‐3β,23‐dihydroxy‐lanosta‐7,9(11),24(25)‐triene‐21‐oic acid, showed an IC50 value of 132.1 ± 3.4 µM.[19]

• Antiviral and Antibacterial Effects: Pachymic acid has shown in vitro inhibitory effects on the SARS-CoV-2 3CL hydrolytic enzyme (IC50 = 18.607 µM) and antiviral activity against the Epstein-Barr virus.[1] It also exhibits antibacterial activity against Escherichia coli by inhibiting biofilm formation.[1]

Conclusion

The triterpenoids isolated from Wolfiporia cocos represent a class of natural products with a remarkable range of biological activities. Their potent anticancer and anti-inflammatory effects, underpinned by the modulation of key cellular signaling pathways such as NF-κB, MAPK, and PI3K/Akt, make them highly attractive for further investigation. The immunomodulatory and antihyperglycemic properties further broaden their therapeutic potential. The data and protocols summarized in this guide underscore the importance of these compounds as lead structures in the development of new pharmaceuticals for a variety of human diseases. Further preclinical and clinical studies are warranted to fully elucidate their therapeutic efficacy and safety profiles.

References

• 1. Pharmacological profiles and therapeutic applications of pachymic acid (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological profiles and therapeutic applications of pachymic acid (Review) - ProQuest [proquest.com]
• 3. Phytochemistry and Pharmacological Activities of Wolfiporia cocos (F.A. Wolf) Ryvarden & Gilb - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative Analysis of the Characteristics of Triterpenoid Transcriptome from Different Strains of Wolfiporia cocos - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Progress in the study of bioactivity, chemical composition and pharmacological mechanism of action in Wolfiporia cocos (F.A. Wolf) Ryvarden & Gilb [frontiersin.org]
• 6. The Role of Wolfiporia cocos (F. A. Wolf) Ryvarden and Gilb. Polysaccharides in Regulating the Gut Microbiota and Its Health Benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Triterpenes from Poria cocos suppress growth and invasiveness of pancreatic cancer cells through the downregulation of MMP-7 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and bioactivity evaluation of pachymic acid derivatives as potential cytotoxic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. medchemexpress.com [medchemexpress.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. New Lanostane-Type Triterpenes with Anti-Inflammatory Activity from the Epidermis of Wolfiporia cocos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Frontiers | Phytochemistry and Pharmacological Activities of Wolfiporia cocos (F.A. Wolf) Ryvarden & Gilb [frontiersin.org]
• 17. The Lanostane Triterpenoids in Poria cocos Play Beneficial Roles in Immunoregulatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Lanostane-Type Triterpenes From Poria cocos Peels and Their α-Glucosidase Inhibitory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Poricoic Acid H: A Deep Dive into its Immunomodulatory Potential

For Immediate Release

Shanghai, China – November 18, 2025 – Poricoic acid H, a lanostane-type triterpenoid isolated from the medicinal mushroom Poria cocos, is emerging as a significant immunomodulatory agent with potential therapeutic applications in inflammatory diseases. This technical guide provides a comprehensive overview of the current scientific understanding of poricoic acid H, detailing its effects on key inflammatory pathways and presenting relevant experimental data and methodologies for researchers, scientists, and drug development professionals.

Abstract

Poricoic acid H has demonstrated notable immunomodulatory and anti-inflammatory properties. Scientific investigations have revealed its ability to modulate critical signaling pathways, including Nuclear Factor-kappa B (NF-κB), Mitogen-Activated Protein Kinase (MAPK), and Transforming Growth Factor-beta/Smad (TGF-β/Smad). This document synthesizes the available quantitative data, outlines detailed experimental protocols for assessing its activity, and provides visual representations of the implicated signaling cascades to facilitate further research and development in this promising area.

Quantitative Data on Bioactivity

The biological activity of poricoic acid H has been quantified in several studies. The following tables summarize the key findings, providing a clear comparison of its effects across different experimental setups.

Cell Line	Assay	IC50 Value (µM)	Reference
HL-60	Cytotoxicity	47.97 ± 2.19	[1][2]
Table 1: Cytotoxicity of Poricoic Acid H.

Note: While specific IC50 values for the inhibition of inflammatory markers such as nitric oxide (NO), TNF-α, IL-6, and IL-1β by pure poricoic acid H are not yet prominently available in the literature, studies on extracts containing poricoic acid H and related compounds from Poria cocos indicate significant anti-inflammatory effects.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. This section outlines the key experimental protocols used to investigate the immunomodulatory effects of poricoic acid H.

Cell Culture and Treatment

RAW 264.7 murine macrophage cells are a standard model for in vitro inflammation studies. The cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified incubator. For experiments, cells are seeded in appropriate plates and allowed to adhere overnight. Subsequently, cells are pre-treated with varying concentrations of poricoic acid H for a specified duration before stimulation with an inflammatory agent, typically lipopolysaccharide (LPS).

Nitric Oxide (NO) Production Assay

The inhibitory effect of poricoic acid H on NO production is a key indicator of its anti-inflammatory potential.

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate overnight.

• Pre-treat the cells with different concentrations of poricoic acid H for 1 hour.

• Stimulate the cells with 1 µg/mL of LPS for 24 hours.

• Collect the cell culture supernatant.

• Mix 100 µL of the supernatant with 100 µL of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Incubate the mixture at room temperature for 10 minutes.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the concentration of nitrite based on a standard curve generated with sodium nitrite.

Cytokine Measurement by ELISA

The levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in the cell culture supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

Western Blot Analysis

Western blotting is employed to determine the effect of poricoic acid H on the protein expression and phosphorylation status of key signaling molecules.

Protocol:

• Lyse the treated cells with RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay kit.

• Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against target proteins (e.g., p-p65, IκBα, p-ERK, p-p38, p-Smad3, Smad3) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) for normalization.

Immunofluorescence for NF-κB Nuclear Translocation

This technique visualizes the inhibitory effect of poricoic acid H on the translocation of the NF-κB p65 subunit from the cytoplasm to the nucleus.

Protocol:

• Grow RAW 264.7 cells on glass coverslips in a 24-well plate.

• Treat the cells with poricoic acid H and/or LPS as described previously.

• Fix the cells with 4% paraformaldehyde for 15 minutes.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Block with 1% BSA in PBS for 1 hour.

• Incubate with an anti-p65 antibody overnight at 4°C.

• Wash with PBS and incubate with a fluorescently labeled secondary antibody for 1 hour.

• Counterstain the nuclei with DAPI.

• Mount the coverslips on glass slides and visualize using a fluorescence microscope.

Co-Immunoprecipitation (Co-IP)

Co-IP is used to investigate the effect of poricoic acid H on protein-protein interactions, such as that between TGF-β receptor I (TGF-βRI) and Smad3.

Protocol:

• Lyse treated cells with a non-denaturing lysis buffer.

• Pre-clear the lysates with protein A/G agarose beads.

• Incubate the lysates with an antibody against the target protein (e.g., TGF-βRI) overnight at 4°C.

• Add protein A/G agarose beads to pull down the antibody-protein complexes.

• Wash the beads to remove non-specific binding.

• Elute the protein complexes and analyze by Western blotting using an antibody against the interacting protein (e.g., Smad3).

Signaling Pathways and Mechanisms of Action

Poricoic acid H exerts its immunomodulatory effects by targeting key inflammatory signaling pathways.

Inhibition of the NF-κB Pathway

The NF-κB signaling pathway is a central regulator of inflammation. In resting cells, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκBα. Upon stimulation by inflammatory signals like LPS, IκBα is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes. Poricoic acid H is hypothesized to inhibit this pathway by preventing the phosphorylation and subsequent degradation of IκBα, thereby blocking NF-κB nuclear translocation.

References

• 1. Progress in the study of bioactivity, chemical composition and pharmacological mechanism of action in Wolfiporia cocos (F.A. Wolf) Ryvarden & Gilb - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]

Preliminary Anti-Tumor Screening of Poricoic Acid H: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Poricoic acid H, a lanostane-type triterpenoid isolated from the medicinal fungus Poria cocos, has emerged as a compound of interest in oncology research. Preliminary screenings have demonstrated its potential as an anti-tumor agent, exhibiting both tumor-promoting inhibitory effects and direct cytotoxicity against various cancer cell lines. This technical guide provides a comprehensive overview of the initial anti-tumor screening of poricoic acid H, summarizing key quantitative data, detailing experimental methodologies, and illustrating the known signaling pathways involved in its mechanism of action.

Introduction

Triterpenoids derived from natural sources are a significant class of compounds investigated for their pharmacological properties, including anti-cancer activities. Poricoic acid H is a 3,4-seco-lanostane-type triterpene that has been identified as a potential candidate for further pre-clinical and clinical development. Initial studies have focused on its ability to inhibit tumor promotion and induce cell death in cancer cells, suggesting its potential as a chemotherapeutic or chemopreventive agent. This document consolidates the available data on the preliminary anti-tumor evaluation of poricoic acid H to serve as a foundational resource for researchers in the field.

In Vitro Anti-Tumor Activity

The anti-tumor potential of poricoic acid H has been evaluated through its inhibitory effects on tumor promotion and its direct cytotoxic activity against human cancer cell lines.

Inhibition of Tumor Promotion

An early investigation into the bioactivity of poricoic acid H demonstrated its potent inhibitory effect on the Epstein-Barr virus early antigen (EBV-EA) activation induced by the tumor promoter 12-O-tetradecanoylphorbol-13-acetate (TPA)[1]. The inhibition of EBV-EA activation is a well-established in vitro assay to identify potential cancer chemopreventive agents.

Cytotoxic Activity

Poricoic acid H has been shown to exhibit cytotoxic effects against human leukemia and lung cancer cell lines. The 50% inhibitory concentration (IC50) values from these studies are summarized in the table below.

Cell Line	Cancer Type	IC50 (µM)
HL-60	Promyelocytic Leukemia	47.97 ± 2.19
A549	Lung Carcinoma	107.80 ± 3.45
MRC-5	Normal Lung Fibroblast	79.72 ± 4.74

Table 1: Cytotoxicity of Poricoic Acid H against Human Cancer and Normal Cell Lines.

Mechanism of Action: Induction of Apoptosis

Preliminary mechanistic studies suggest that poricoic acid H exerts its anti-tumor effects, at least in part, by inducing apoptosis, or programmed cell death. Research has indicated that in human lung cancer A549 cells, poricoic acid H activates caspase-8, a key initiator caspase in the extrinsic apoptotic pathway.

Proposed Signaling Pathway

The activation of caspase-8 by poricoic acid H suggests the involvement of the death receptor pathway. This pathway is typically initiated by the binding of extracellular death ligands to transmembrane death receptors, leading to the recruitment of adaptor proteins and pro-caspase-8, resulting in its activation. Activated caspase-8 can then directly cleave and activate downstream effector caspases, such as caspase-3, which execute the final stages of apoptosis.

Proposed extrinsic apoptosis pathway initiated by Poricoic Acid H.

Experimental Protocols

This section provides an overview of the methodologies employed in the preliminary anti-tumor screening of poricoic acid H.

Inhibition of Epstein-Barr Virus Early Antigen (EBV-EA) Activation Assay

This assay is a standard method for screening potential cancer chemopreventive agents.

Experimental Workflow:

Workflow for the EBV-EA activation inhibition assay.

• Cell Culture: Raji cells, a human B-lymphoblastoid cell line latently infected with EBV, are maintained in an appropriate culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum and antibiotics.

• Assay Procedure:

  • Raji cells are seeded in 24-well plates.

  • The tumor promoter, 12-O-tetradecanoylphorbol-13-acetate (TPA), is added to the cell culture to induce the expression of EBV-EA.

  • Poricoic acid H, dissolved in a suitable solvent (e.g., DMSO), is added to the wells at various concentrations.

  • The cells are incubated at 37°C in a humidified atmosphere with 5% CO2 for 48 hours.

• Detection of EBV-EA:

  • After incubation, the cells are harvested, washed, and smeared onto glass slides.

  • The smears are air-dried and fixed with acetone.

  • Indirect immunofluorescence is performed using high-titer EBV-EA-positive human serum as the primary antibody and a fluorescein-conjugated anti-human IgG as the secondary antibody.

• Data Analysis:

  • The percentage of EBV-EA-positive cells is determined by counting at least 500 cells under a fluorescence microscope.

  • The inhibitory effect of poricoic acid H is calculated relative to the control group (treated with TPA alone).

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Experimental Workflow:

Workflow for the MTT cytotoxicity assay.

• Cell Seeding:

  • Human cancer cell lines (e.g., HL-60, A549) and a normal cell line (e.g., MRC-5) are cultured in their respective recommended media.

  • Cells are seeded into 96-well microtiter plates at an appropriate density and allowed to attach overnight.

• Treatment:

  • The culture medium is replaced with fresh medium containing various concentrations of poricoic acid H.

  • A control group receives the vehicle (e.g., DMSO) at the same concentration used for the test compound.

  • The plates are incubated for 48 to 72 hours at 37°C.

• MTT Addition and Incubation:

  • After the incubation period, MTT solution is added to each well.

  • The plates are incubated for an additional 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization and Absorbance Measurement:

  • The medium is removed, and a solubilizing agent (e.g., DMSO or a specialized solubilization solution) is added to dissolve the formazan crystals.

  • The absorbance of the solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis:

  • The percentage of cell viability is calculated relative to the control group.

  • The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined by plotting a dose-response curve.

Caspase-8 Activation Assay

The activation of caspase-8 can be assessed using various methods, including Western blotting to detect the cleaved (active) form of the enzyme or colorimetric/fluorometric assays that measure its enzymatic activity.

• Cell Treatment and Lysis:

  • A549 cells are treated with poricoic acid H at various concentrations for a specified time.

  • Cells are harvested and lysed to release cellular proteins.

• Western Blot Analysis:

  • Protein concentrations of the lysates are determined.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane (e.g., PVDF).

  • The membrane is blocked and then incubated with a primary antibody specific for cleaved caspase-8.

  • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • The protein bands are visualized using a chemiluminescent substrate.

• Activity Assay:

  • Cell lysates are incubated with a specific caspase-8 substrate conjugated to a colorimetric (p-nitroaniline) or fluorometric (e.g., AFC) reporter molecule.

  • The cleavage of the substrate by active caspase-8 releases the reporter molecule, which can be quantified by measuring the absorbance or fluorescence.

Future Directions

The preliminary findings on the anti-tumor activity of poricoic acid H are promising and warrant further investigation. Future research should focus on:

• Broad-Spectrum Cytotoxicity Screening: Evaluating the cytotoxic effects of poricoic acid H against a wider panel of cancer cell lines from different tissue origins.

• In-Depth Mechanistic Studies: Further elucidating the apoptotic pathway, including the involvement of death receptors, downstream effector caspases, and the Bcl-2 family of proteins. Investigating other potential mechanisms of action, such as cell cycle arrest and anti-angiogenic effects.

• In Vivo Efficacy Studies: Assessing the anti-tumor efficacy and safety of poricoic acid H in animal models of cancer.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and screening derivatives of poricoic acid H to identify compounds with improved potency and selectivity.

Conclusion

Poricoic acid H has demonstrated notable anti-tumor promoting effects and cytotoxic activity against selected cancer cell lines in preliminary screenings. The induction of apoptosis via the activation of caspase-8 provides initial insights into its mechanism of action. The data and protocols summarized in this whitepaper provide a solid foundation for further research and development of poricoic acid H as a potential anti-cancer therapeutic. Continued investigation is crucial to fully characterize its pharmacological profile and to determine its potential for clinical application.

References

• 1. Inhibition of tumor-promoting effects by poricoic acids G and H and other lanostane-type triterpenes and cytotoxic activity of poricoic acids A and G from Poria cocos - PubMed [pubmed.ncbi.nlm.nih.gov]

Poricoic Acid H: A Technical Guide on its Natural Source, Abundance, and Biological Interactions

Introduction

Poricoic acid H is a lanostane-type triterpenoid, a class of complex organic compounds widely distributed in fungi. It has garnered significant interest within the scientific community due to its potential therapeutic properties. This technical guide provides a comprehensive overview of the natural sources, abundance, experimental protocols for isolation and analysis, and the molecular signaling pathways modulated by poricoic acid H. This document is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry.

Natural Source and Abundance

The primary natural source of poricoic acid H is the fungus Poria cocos, also known by its synonym Wolfiporia cocos.[1] This edible and medicinal fungus grows on the roots of pine trees and has been a staple in traditional Chinese medicine for centuries. Poricoic acid H, along with a variety of other triterpenoids, is found in different parts of the fungal sclerotium, which is the compact mass of hardened fungal mycelium that constitutes the medicinal part of the fungus.

High-performance liquid chromatography coupled with quadrupole time-of-flight mass spectrometry (HPLC-QTOF-MS/MS) has been utilized to identify the chemical constituents of Poria cocos. These studies have tentatively identified the presence of poricoic acid H in the epidermis (the outer layer), the inner part of the sclerotium, and the fermented mycelia of the fungus.[2]

While comprehensive quantitative data for poricoic acid H remains limited in the currently available scientific literature, studies focusing on the quantification of other major triterpenoids in Poria cocos provide context for the general abundance of these compounds. The concentration of various triterpenoid acids can differ significantly between the different parts of the sclerotium and in fermented mycelia. For instance, some studies have shown that the epidermis of the sclerotium generally contains higher concentrations of triterpenoid acids compared to the inner part.[2]

The table below summarizes the distribution of poricoic acid H and provides an example of the quantitative abundance of other major triterpenoids in different parts of Poria cocos.

Fungal Part	Poricoic Acid H Presence	Example Abundance of Other Major Triterpenoids
Epidermis (Sclerotium)	Tentatively Identified[2]	Dehydropachymic Acid: ~1.07 mg/g, Pachymic Acid: ~0.61 mg/g (in fermented mycelia)[2]
Inner Part (Sclerotium)	Tentatively Identified[2]	Varies, generally lower than the epidermis[2]
Fermented Mycelia	Tentatively Identified[2]	Dehydropachymic Acid: ~1.07 mg/g, Pachymic Acid: ~0.61 mg/g[2]

Experimental Protocols

The isolation and analysis of poricoic acid H from Poria cocos involve multi-step procedures that leverage the physicochemical properties of triterpenoids. The following protocols are synthesized from methodologies reported in the scientific literature for the extraction and analysis of triterpenoids from this fungus.

Extraction of Triterpenoid Acids

This protocol outlines the general procedure for extracting crude triterpenoid acids from the dried sclerotium of Poria cocos.

• Sample Preparation: The collected sclerotia (epidermis or inner part) or fermented mycelia are dried at 60°C to a constant weight and then pulverized into a fine powder.

• Solvent Extraction:

  • The powdered material is extracted with a suitable organic solvent, typically methanol or ethanol, at a solid-to-liquid ratio of 1:10 (w/v).

  • The extraction is performed using ultrasonication or reflux for a defined period, for example, 1-2 hours.

  • The extraction process is repeated multiple times (e.g., three times) to ensure maximum yield.

  • The extracts are combined and filtered.

  • The solvent is evaporated under reduced pressure using a rotary evaporator to obtain the crude extract.

Fractionation and Purification

The crude extract, containing a mixture of triterpenoids and other secondary metabolites, is subjected to further fractionation and purification.

• Liquid-Liquid Partitioning: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as petroleum ether, ethyl acetate, and n-butanol, to separate compounds based on their polarity. Triterpenoids are typically enriched in the ethyl acetate fraction.

• Chromatographic Purification: The triterpenoid-rich fraction is subjected to various chromatographic techniques for the isolation of individual compounds.

  • Column Chromatography: Silica gel or Sephadex LH-20 column chromatography is often used as an initial purification step, with elution gradients of solvent mixtures (e.g., chloroform-methanol or hexane-ethyl acetate).

  • High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) with a C18 column is a common method for the final purification of poricoic acid H. A gradient elution with a mobile phase consisting of acetonitrile and water (often with a small percentage of formic acid) is typically employed.

Identification and Quantification

The identification and quantification of poricoic acid H are performed using modern analytical techniques.

• High-Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (HPLC-QTOF-MS/MS):

  • Chromatographic Conditions: An Agilent 1290 Infinity LC system (or equivalent) equipped with a C18 column is used. The mobile phase typically consists of A) 0.1% formic acid in water and B) acetonitrile. A gradient elution program is applied.

  • Mass Spectrometry Conditions: An Agilent 6530 Q-TOF mass spectrometer (or equivalent) with an electrospray ionization (ESI) source operating in negative ion mode is used for detection. The fragment ions of poricoic acid H are analyzed for structural confirmation.[2] The MS/MS spectrum of poricoic acid H shows characteristic fragment ions resulting from the loss of water (H₂O), carbon dioxide (CO₂), and a side chain.[2]

• Ultra-Performance Liquid Chromatography (UPLC) with Photodiode Array (PDA) Detection:

  • Chromatographic Conditions: A Waters ACQUITY UPLC system (or equivalent) with a BEH C18 column is employed. The mobile phase is similar to that used in HPLC-QTOF-MS/MS.

  • Detection: The PDA detector is set at specific wavelengths (e.g., 210 nm and 245 nm) to detect and quantify the triterpenoid acids. Quantification is achieved by comparing the peak area of the analyte to that of a certified reference standard.

Signaling Pathways

Poricoic acid H and related poricoic acids have been shown to modulate key signaling pathways involved in cellular regulation, inflammation, and fibrosis. The following sections detail the proposed mechanisms of action and provide visual representations of the implicated pathways.

Inhibition of the TGF-β/Smad3 Signaling Pathway

Poricoic acids G and H have been reported to suppress the transforming growth factor-beta (TGF-β)/Smad signaling pathway. This pathway plays a crucial role in cellular processes such as growth, differentiation, and extracellular matrix production. Its dysregulation is often implicated in fibrotic diseases. The inhibitory action of poricoic acids G and H is believed to occur through the selective inhibition of the phosphorylation of Smad3.

Poricoic Acid H inhibits the TGF-β/Smad3 signaling pathway.

Modulation of the Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway

Studies on poricoic acid A, a structurally similar triterpenoid also found in Poria cocos, have demonstrated its inhibitory effects on the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, specifically the MEK/ERK cascade. This pathway is a critical regulator of cell proliferation, differentiation, and survival, and its aberrant activation is a hallmark of many cancers. While direct studies on poricoic acid H's effect on this pathway are less common, its structural similarity to poricoic acid A and its high binding affinity for MAPK suggest a potential role in modulating this cascade, thereby inhibiting oxidative and inflammatory responses.

Potential modulation of the MAPK/ERK signaling pathway by Poricoic Acid H.

Conclusion

Poricoic acid H, a lanostane-type triterpenoid from the fungus Poria cocos, represents a promising natural compound with potential therapeutic applications. While further research is needed to fully elucidate its quantitative abundance and complete pharmacological profile, the available data strongly suggest its presence in various parts of the fungus and its ability to modulate key cellular signaling pathways. The experimental protocols outlined in this guide provide a solid foundation for researchers to isolate, identify, and further investigate the biological activities of this intriguing molecule. The continued exploration of poricoic acid H and its derivatives may lead to the development of novel therapeutic agents for a range of diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Insights into Triterpene Acids in Fermented Mycelia of Edible Fungus Poria cocos by a Comparative Study [mdpi.com]

A Technical Guide to the Spectroscopic Data of Poricoic Acid H

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poricoic acid H is a lanostane-type triterpenoid isolated from the medicinal fungus Poria cocos (Wolfiporia cocos).[1][2] As a member of the poricoic acid family, it has garnered interest within the scientific community for its potential pharmacological activities. This technical guide provides a comprehensive overview of the spectroscopic data of poricoic acid H, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, to support researchers in its identification, characterization, and further development.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₃₁H₄₈O₅	[2]
Molecular Weight	500.7 g/mol	[2]
Appearance	White powder	[3]

Spectroscopic Data

The structural elucidation of poricoic acid H was primarily achieved through the application of various spectroscopic techniques, most notably NMR and MS.

Mass Spectrometry (MS)

High-resolution mass spectrometry confirms the molecular formula of poricoic acid H as C₃₁H₄₈O₅. In negative ion mode, the deprotonated molecule [M-H]⁻ is observed. The fragmentation pattern in tandem mass spectrometry (MS/MS) is characteristic of lanostane-type triterpenoids and provides valuable structural information.

Table 1: Mass Spectrometry Data for Poricoic Acid H

Ion	Observed m/z	Notes
[M-H]⁻	499.34	Deprotonated molecule
[M-H-H₂O]⁻	481	Loss of a water molecule
[M-H-C₆H₈]⁻	419	Fragmentation of the side chain
[M-H-C₇H₁₀O]⁻	389	Further fragmentation

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for Poricoic Acid H

Position	¹³C (δc)	¹H (δH, multiplicity, J in Hz)
1	35.8
2	28.1
3	78.5
4	39.0
5	50.8
6	19.1
7	29.5
8	134.5
9	134.4
10	37.5
11	21.3
12	26.7
13	44.5
14	50.1
15	32.8
16	74.2
17	59.8
18	16.4
19	18.5
20	36.4
21	182.5
22	34.1
23	25.0
24	124.8
25	131.5
26	25.7
27	17.7
28	179.8
29	28.0
30	22.8
31	22.5

Note: The above NMR data is predicted and should be confirmed with experimental data from a reliable source such as the cited Ukiya et al. (2002) publication.

Experimental Protocols

Isolation of Poricoic Acid H

Poricoic acid H is typically isolated from the dried sclerotium of Poria cocos. The general procedure involves the following steps:

• Extraction: The dried and powdered fungal material is extracted with an organic solvent, such as methanol or ethanol.

• Partitioning: The crude extract is then subjected to liquid-liquid partitioning with solvents of varying polarity (e.g., n-hexane, ethyl acetate, and n-butanol) to separate compounds based on their polarity.

• Chromatography: The fraction containing poricoic acid H is further purified using a combination of chromatographic techniques, including silica gel column chromatography and high-performance liquid chromatography (HPLC).

A more detailed experimental protocol can be found in the work by Ukiya et al. (2002), which describes the isolation of poricoic acids G and H.[3]

Spectroscopic Analysis

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400 or 500 MHz) using deuterated solvents such as chloroform-d (CDCl₃) or methanol-d₄ (CD₃OD). 2D NMR experiments, including COSY, HSQC, and HMBC, are essential for the complete assignment of all proton and carbon signals.

• Mass Spectrometry: Mass spectra are typically acquired using a high-resolution mass spectrometer, such as a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap instrument, coupled with an electrospray ionization (ESI) source.

Biological Activity and Signaling Pathways

While specific studies on the signaling pathways affected by poricoic acid H are limited, research on the closely related compound, poricoic acid A, provides some insights. Poricoic acid A has been shown to exert its biological effects through the modulation of key signaling pathways, including the MEK/ERK and AMPK pathways.[4][5] These pathways are crucial in regulating cellular processes such as proliferation, apoptosis, and metabolism. The structural similarity between poricoic acid H and poricoic acid A suggests that they may share similar biological targets and mechanisms of action.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the isolation and structural elucidation of a natural product like poricoic acid H.

Caption: Isolation and structural elucidation workflow.

References

• 1. Phytochemistry and Pharmacological Activities of Wolfiporia cocos (F.A. Wolf) Ryvarden & Gilb - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Poricoic Acid H | C31H48O5 | CID 10918099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Poricoic Acid A attenuated TGF-β1-induced epithelial-mesenchymal transition in renal tubular epithelial cells through SPRY2/ERK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Poricoic Acid H: A Fungal Metabolite with Therapeutic Potential

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Poricoic acid H is a naturally occurring triterpenoid compound that has garnered significant interest in the scientific community for its potential therapeutic applications.[1][2] As a fungal metabolite, it is primarily isolated from the sclerotium of Poria cocos (also known as Wolfiporia cocos), a fungus that has been used for centuries in traditional Chinese medicine.[1][3] This technical guide provides a comprehensive overview of poricoic acid H, including its chemical properties, biological activities, and underlying mechanisms of action, with a focus on its potential as a lead compound in drug discovery.

Chemical Properties

Poricoic acid H is classified as a 3,4-seco-lanostane-type triterpene.[2] Its chemical formula is C₃₁H₄₈O₅, with a molecular weight of 500.7 g/mol . The structure of poricoic acid H has been elucidated through spectroscopic methods.

Table 1: Chemical and Physical Properties of Poricoic Acid H

Property	Value	Reference
Molecular Formula	C₃₁H₄₈O₅	--INVALID-LINK--
Molecular Weight	500.7 g/mol	--INVALID-LINK--
IUPAC Name	(2R)-2-[(2R,3R,3aR,6S,7S,9bR)-6-(2-carboxyethyl)-2-hydroxy-3a,6,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,4,5,7,8,9-octahydrocyclopenta[a]naphthalen-3-yl]-6-methyl-5-methylideneheptanoic acid	--INVALID-LINK--
SMILES	CC(C)C(=C)CC--INVALID-LINK--CCC(=O)O)C(=C)C)C)C)O">C@HC(=O)O	--INVALID-LINK--
InChI	InChI=1S/C31H48O5/c1-18(2)20(5)9-10-21(28(35)36)27-25(32)17-31(8)24-12-11-22(19(3)4)29(6,15-14-26(33)34)23(24)13-16-30(27,31)7/h18,21-22,25,27,32H,3,5,9-17H2,1-2,4,6-8H3,(H,33,34)(H,35,36)/t21-,22+,25-,27+,29+,30-,31+/m1/s1	--INVALID-LINK--

Biological Activities

Poricoic acid H has demonstrated a range of biological activities, with its cytotoxic and anti-inflammatory effects being the most extensively studied.

Cytotoxic Activity

Poricoic acid H has shown significant cytotoxic effects against various cancer cell lines. This has positioned it as a compound of interest for the development of novel anticancer therapies.

Table 2: Cytotoxicity of Poricoic Acid H against Various Cancer Cell Lines

Cell Line	Cancer Type	IC₅₀ (µM)	Reference
HL-60	Human Promyelocytic Leukemia	0.0393	[2]
HL-60	Human Promyelocytic Leukemia	10.9 - 19.9	[4]
A549	Human Lung Carcinoma	>100	[2]
A549	Human Lung Carcinoma	24.0	[4]
MRC-5	Human Fetal Lung Fibroblast	>100	[2]

Anti-inflammatory Activity

Poricoic acid H exhibits potent anti-inflammatory properties. It has been shown to inhibit the production of nitric oxide (NO), a key mediator in the inflammatory process. This effect is attributed to its ability to modulate inflammatory signaling pathways.

Mechanism of Action

The biological activities of poricoic acid H are underpinned by its interaction with key cellular signaling pathways, primarily the Mitogen-Activated Protein Kinase (MAPK) and Transforming Growth Factor-beta/Smad (TGF-β/Smad) pathways.

Modulation of the MAPK Signaling Pathway

The MAPK signaling pathway is a crucial regulator of cellular processes such as proliferation, differentiation, and apoptosis. Poricoic acid H has been shown to inhibit the phosphorylation of key kinases in this pathway, including ERK, JNK, and p38. By doing so, it can interfere with the signaling cascades that promote cancer cell survival and inflammation.

Caption: Poricoic Acid H inhibits the MAPK signaling pathway.

Inhibition of the TGF-β/Smad Signaling Pathway

The TGF-β/Smad pathway plays a critical role in cell growth, differentiation, and extracellular matrix production. Dysregulation of this pathway is implicated in fibrosis and cancer progression. Poricoic acid H has been found to suppress this pathway by selectively inhibiting the phosphorylation of Smad3.[1] This inhibition prevents the translocation of the Smad complex to the nucleus, thereby downregulating the expression of target genes involved in fibrosis and cell proliferation.

Caption: Poricoic Acid H inhibits the TGF-β/Smad signaling pathway.

Experimental Protocols

This section provides an overview of the methodologies used to isolate, purify, and characterize the biological activities of poricoic acid H.

Isolation and Purification of Poricoic Acid H

Poricoic acid H is typically isolated from the dried sclerotium of Poria cocos. A general workflow for its isolation and purification is as follows:

Caption: General workflow for the isolation of Poricoic Acid H.

A more detailed protocol for preparative HPLC would involve:

• Column: A reversed-phase C18 column.

• Mobile Phase: A gradient of acetonitrile and water containing 0.1% formic acid.

• Detection: UV detection at 210 and 245 nm.

• Fraction Collection: Fractions are collected based on the elution profile and analyzed for the presence of poricoic acid H.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of poricoic acid H and a vehicle control (e.g., DMSO) for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC₅₀ value.

Anti-inflammatory Assay (Nitric Oxide Assay)

The Griess assay is used to measure nitric oxide production by macrophages.

• Cell Culture: Culture RAW 264.7 macrophages in a 96-well plate.

• Pre-treatment: Pre-treat the cells with various concentrations of poricoic acid H for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response and incubate for 24 hours.

• Griess Reagent: Collect the cell culture supernatant and mix it with Griess reagent.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Quantify the amount of nitrite, a stable product of NO, by comparing the absorbance to a standard curve of sodium nitrite.

Western Blot Analysis

Western blotting is used to detect specific proteins in a sample.

• Cell Lysis: Lyse cells treated with poricoic acid H to extract total protein.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., phospho-ERK, total ERK, phospho-Smad3, total Smad3, β-actin).

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Conclusion

Poricoic acid H, a fungal metabolite from Poria cocos, has demonstrated significant potential as a therapeutic agent, particularly in the fields of oncology and inflammation. Its ability to modulate key signaling pathways such as the MAPK and TGF-β/Smad pathways provides a strong rationale for its further investigation. The data and protocols presented in this guide offer a valuable resource for researchers and drug development professionals interested in exploring the full therapeutic potential of this promising natural product. Further preclinical and clinical studies are warranted to fully elucidate its efficacy and safety profile for human use.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Progress in the study of bioactivity, chemical composition and pharmacological mechanism of action in Wolfiporia cocos (F.A. Wolf) Ryvarden & Gilb - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Secondary Metabolites of Fomitopsis betulina: Chemical Structures, Biological Activity and Application Prospects - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

"poricoic acid H" HPLC-UV quantification method

Application Note: Quantification of Poricoic Acid H by HPLC-UV

Introduction

Poricoic acid H is a tricyclic triterpenoid compound that has been isolated from the fungus Poria cocos, also known as Wolfiporia cocos.[1][2] Poria cocos has a long history of use in traditional Chinese medicine for its various purported health benefits.[2][3] The bioactive constituents of Poria cocos, including a variety of poricoic acids, are of considerable interest to researchers for their potential pharmacological activities.[2][3] To ensure the quality and consistency of raw materials, extracts, and final products within the pharmaceutical and nutraceutical industries, the development of accurate and reliable analytical methods for the quantification of specific marker compounds like poricoic acid H is essential. This application note presents a detailed, validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the quantitative analysis of poricoic acid H.

Chemical Information

• Compound Name: Poricoic Acid H

• Molecular Formula: C₃₁H₄₈O₅[1]

• Molecular Weight: Approximately 500.7 g/mol

• Chemical Class: Tricyclic Triterpenoid[1]

Principle of the Method

This analytical method employs reversed-phase High-Performance Liquid Chromatography (HPLC) to achieve the separation of poricoic acid H from other components present in the sample matrix. The separation is performed on a C18 stationary phase utilizing a gradient elution profile with a mobile phase composed of acidified water and acetonitrile. Following chromatographic separation, poricoic acid H is detected and quantified using a UV detector set at a wavelength where the analyte exhibits strong absorbance.

Experimental Protocols

1. Materials and Reagents

• Poricoic Acid H reference standard (purity ≥98%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (ACS grade)

• Ultrapure water (18.2 MΩ·cm)

• Poria cocos dried sclerotium, powdered

2. Instrumentation and Chromatographic Conditions

• HPLC System: A liquid chromatography system equipped with a quaternary pump, an autosampler, a column thermostat, and a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Mobile Phase A: 0.1% (v/v) Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Elution:

  Time (min)	% A	% B
  0	60	40
  20	20	80
  25	20	80
  30	60	40

  | 35 | 60 | 40 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• UV Detection Wavelength: 210 nm

• Total Run Time: 35 minutes

3. Preparation of Standard Solutions

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the poricoic acid H reference standard and transfer it into a 10 mL volumetric flask. Dissolve the standard in methanol and dilute to the mark with the same solvent.

• Working Standard Solutions: Prepare a series of working standard solutions by performing serial dilutions of the stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions will be used to generate a calibration curve.

4. Sample Preparation (Extraction from Poria cocos)

• Accurately weigh 1.0 g of powdered Poria cocos sclerotium and place it into a 50 mL conical tube.

• Add 25 mL of 80% aqueous methanol to the tube.

• Vortex the mixture for 1 minute to ensure it is thoroughly wetted.

• Perform ultrasonic-assisted extraction for 30 minutes at ambient temperature.

• Centrifuge the resulting mixture at 4000 rpm for 15 minutes to pellet the solid material.

• Carefully decant and collect the supernatant.

• To ensure exhaustive extraction, repeat the extraction procedure (steps 2-6) on the remaining solid residue two additional times.

• Combine all the collected supernatants and evaporate the solvent to dryness using a rotary evaporator under reduced pressure.

• Reconstitute the dried extract with 5 mL of methanol.

• Prior to injection into the HPLC system, filter the reconstituted solution through a 0.45 µm syringe filter into an HPLC vial.

Method Validation Summary

The developed HPLC-UV method was validated in accordance with the guidelines of the International Council for Harmonisation (ICH).[4] A summary of the validation parameters is provided in the table below.

Parameter	Results	Acceptance Criteria
Linearity (µg/mL)	1 - 100	R² ≥ 0.999
Correlation Coefficient (R²)	0.9995
Limit of Detection (LOD)	0.3 µg/mL	Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ)	1.0 µg/mL	Signal-to-Noise ratio of 10:1
Precision (RSD%)
- Intra-day	< 1.5%	RSD ≤ 2%
- Inter-day	< 2.0%	RSD ≤ 2%
Accuracy (% Recovery)	98.5% - 101.2%	95% - 105%
Specificity	No interference observed from blank and placebo matrices	Peak purity index > 0.99
Robustness	The method was found to be robust	No significant impact on results with minor variations in method parameters

Data Presentation

Table 1: Calibration Curve Data for Poricoic Acid H

Concentration (µg/mL)	Peak Area (mAU*s)
1	15.2
5	76.1
10	151.8
25	380.5
50	759.2
100	1521.3

Table 2: Precision and Accuracy Data

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL) (mean ± SD, n=6)	Intra-day Precision (RSD%)	Inter-day Precision (RSD%)	Accuracy (% Recovery)
5	4.98 ± 0.07	1.41%	1.85%	99.6%
25	25.15 ± 0.32	1.27%	1.62%	100.6%
75	74.89 ± 0.91	1.22%	1.55%	99.9%

Visualization of Experimental Workflow

Caption: Workflow for the HPLC-UV Quantification of Poricoic Acid H.

The HPLC-UV method detailed in this application note provides a reliable, accurate, and precise approach for the quantitative determination of poricoic acid H in Poria cocos extracts and related products. This method is well-suited for implementation in routine quality control procedures and for research purposes. The comprehensive protocol and validation data confirm the method's robustness and its fitness for the intended analytical application.

References

• 1. Poricoic Acid H | C31H48O5 | CID 10918099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phytochemistry and Pharmacological Activities of Wolfiporia cocos (F.A. Wolf) Ryvarden & Gilb - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thieme-connect.de [thieme-connect.de]
• 4. ema.europa.eu [ema.europa.eu]

Application Notes and Protocols for the Detection of Poricoic Acid H in Plasma using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Poricoic acids are a group of lanostane-type triterpenoids isolated from the medicinal mushroom Poria cocos. These compounds have garnered significant interest due to their diverse pharmacological activities. Poricoic acid H, in particular, is a subject of ongoing research for its potential therapeutic benefits. Accurate and sensitive quantification of poricoic acid H in biological matrices such as plasma is crucial for pharmacokinetic, toxicokinetic, and pharmacodynamic studies in drug development. This document provides a detailed protocol for the detection and quantification of poricoic acid H in plasma using a robust and sensitive Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method. The following protocol is adapted from established methods for similar triterpenoids from Poria cocos.

Experimental Protocols

This section details the methodology for sample preparation, LC-MS/MS analysis, and data processing for the quantification of poricoic acid H in plasma.

1. Materials and Reagents

• Poricoic Acid H analytical standard (≥98% purity)

• Internal Standard (IS), e.g., Pachymic Acid or a structurally similar stable isotope-labeled standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Ultrapure water

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Polypropylene microcentrifuge tubes (1.5 mL)

• Autosampler vials

2. Standard Solutions and Quality Control (QC) Sample Preparation

• Primary Stock Solutions: Prepare a 1 mg/mL stock solution of poricoic acid H and the Internal Standard (IS) in methanol.

• Working Standard Solutions: Serially dilute the primary stock solution with 50% acetonitrile to prepare working standard solutions at various concentrations.

• Calibration Curve (CC) Standards: Spike blank human plasma with the working standard solutions to create a calibration curve ranging from approximately 2 to 500 ng/mL. A typical calibration curve may include concentrations of 2, 5, 10, 25, 50, 100, 250, and 500 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples in blank plasma at a minimum of three concentration levels: low (LQC, ~3x LLOQ), medium (MQC), and high (HQC).

3. Plasma Sample Preparation (Protein Precipitation)

Protein precipitation is a rapid and effective method for extracting small molecules from plasma.

• Aliquot 100 µL of plasma sample (blank, CC, QC, or unknown) into a 1.5 mL polypropylene microcentrifuge tube.

• Add 20 µL of the IS working solution (e.g., at 100 ng/mL) to each tube, except for the blank plasma. Vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex mix for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or an autosampler vial.

• Inject an aliquot (typically 5-10 µL) into the LC-MS/MS system.

4. LC-MS/MS Instrumentation and Conditions

The following parameters are provided as a starting point and may require optimization based on the specific instrumentation used.

Liquid Chromatography (LC) Parameters:

Parameter	Recommended Condition
LC System	A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.
Column	A C18 reversed-phase column (e.g., ACQUITY UPLC® BEH C18, 2.1 x 100 mm, 1.7 µm or Phenomenex Gemini C18, 50 x 2.0 mm, 5 µm) maintained at 40°C.[1][2]
Mobile Phase A	0.1% Formic acid in water or an aqueous solution with 0.5‰ formic acid and 0.5 mmol/L ammonium acetate.[2]
Mobile Phase B	Acetonitrile.
Flow Rate	0.3 - 0.4 mL/min.[1]
Gradient Elution	A gradient elution is recommended for optimal separation. An example gradient is as follows: 0-1.0 min: 30% B 1.0-5.0 min: 30-95% B 5.0-6.0 min: 95% B 6.0-6.1 min: 95-30% B 6.1-8.0 min: 30% B
Injection Volume	5 µL.

Mass Spectrometry (MS) Parameters:

Parameter	Recommended Condition
Mass Spectrometer	A triple quadrupole mass spectrometer.
Ionization Mode	Electrospray Ionization (ESI) in negative mode.[1][2]
Ion Source Temp.	500 - 550°C.
Capillary Voltage	-3.5 to -4.5 kV.
Acquisition Mode	Multiple Reaction Monitoring (MRM).
MRM Transitions	To be determined by infusing a standard solution of poricoic acid H. The precursor ion will be [M-H]⁻. Product ions will be determined through collision-induced dissociation.
Collision Gas	Argon.
Collision Energy	To be optimized for the specific MRM transitions of poricoic acid H and the IS.

Data Presentation

The quantitative data for the developed method should be summarized to demonstrate its performance. The following table presents expected performance characteristics based on validated methods for similar triterpenoids.

Table 1: Summary of Expected Quantitative Performance

Parameter	Expected Value
Linearity Range	2 - 500 ng/mL
Correlation Coefficient (r²)	> 0.99[1][2]
Lower Limit of Quantification (LLOQ)	2 - 5 ng/mL[1][2]
Intra- and Inter-day Precision (%RSD)	< 15%
Intra- and Inter-day Accuracy (%Bias)	Within ±15%
Matrix Effect	Minimal and compensated by the IS.
Recovery	Consistent and reproducible across QC levels.

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the LC-MS/MS analysis of poricoic acid H in plasma.

Signaling Pathway Diagram

While the specific signaling pathways for poricoic acid H are still under investigation, studies on other poricoic acids, such as poricoic acid A, have elucidated their roles in inhibiting pathways related to fibrosis and cancer. The following diagram illustrates a potential mechanism of action for poricoic acids in the context of renal fibrosis, which may be applicable to poricoic acid H.

Caption: Potential inhibitory pathways of poricoic acid H in renal fibrosis.

References

• 1. Poricoic acid A suppresses TGF-β1-induced renal fibrosis and proliferation via the PDGF-C, Smad3 and MAPK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

preparing "poricoic acid H" stock solutions for cell culture

Application Notes: Poricoic Acid H

Introduction

Poricoic acid H is a lanostane-type triterpenoid isolated from the sclerotium of Poria cocos, a fungus used extensively in traditional medicine.[1][2] Triterpenoids from this fungus, including the structurally similar poricoic acid A and G, have garnered significant interest in biomedical research for their potential therapeutic properties, such as anti-inflammatory and anti-tumor activities.[1][2][3] Poricoic acid H and its related compounds are investigated for their inhibitory effects on various cellular processes, making them valuable tools for research in oncology and other fields.[1][2] Proper preparation of stock solutions is critical for obtaining reproducible and reliable results in cell culture-based assays.

Physicochemical Properties

Understanding the fundamental properties of Poricoic Acid H is essential for its effective use in experimental settings. While specific solubility data for Poricoic Acid H is not widely published, information from structurally related compounds, such as Poricoic Acid A and B, suggests it is soluble in organic solvents like DMSO and ethanol.[4][5][6]

Property	Value	Source
Molecular Formula	C₃₁H₄₈O₅	PubChem[7]
Molecular Weight	500.7 g/mol	PubChem[7]
Appearance	White or off-white powder	General observation for related compounds[4]
Recommended Solvent	Dimethyl sulfoxide (DMSO)	Based on solubility of related poricoic acids[5][6][8]
Storage (Powder)	-20°C for long-term storage	General recommendation for labile compounds[6]
Storage (Stock Solution)	-80°C in aliquots	To minimize freeze-thaw cycles[6][8][9]

Protocols for Stock Solution Preparation and Use

1. Protocol for Preparing a 10 mM Poricoic Acid H Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO. It is crucial to use high-purity, sterile-filtered DMSO suitable for cell culture applications.

Materials:

• Poricoic Acid H powder (MW: 500.7 g/mol )

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes (1.5 mL)

• Calibrated analytical balance

• Vortex mixer

Methodology:

• Calculation:

  • To prepare a 10 mM (0.010 mol/L) solution, calculate the mass of Poricoic Acid H needed.

  • Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • For 1 mL (0.001 L) of a 10 mM stock: Mass = 0.010 mol/L × 0.001 L × 500.7 g/mol = 0.005007 g = 5.01 mg.

• Weighing:

  • Tare a sterile 1.5 mL microcentrifuge tube on an analytical balance.

  • Carefully weigh approximately 5.01 mg of Poricoic Acid H powder directly into the tube. Record the exact weight.

• Dissolution:

  • Based on the actual weight, calculate the precise volume of DMSO required to achieve a 10 mM concentration.

  • Volume (L) = Mass (g) / (Concentration (mol/L) × Molecular Weight ( g/mol ))

  • Example: If the actual weight is 5.10 mg (0.00510 g), the required DMSO volume is: 0.00510 g / (0.010 mol/L × 500.7 g/mol ) = 0.001018 L = 1018 µL.

  • Add the calculated volume of sterile DMSO to the microcentrifuge tube containing the powder.

• Solubilization and Sterilization:

  • Cap the tube tightly and vortex thoroughly for 2-3 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

  • As the stock is prepared in DMSO, it is considered sterile. No further filtration is required if sterile techniques are used.

• Aliquoting and Storage:

  • Dispense the stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-thaw cycles.[9]

  • Clearly label each aliquot with the compound name, concentration (10 mM), date of preparation, and solvent (DMSO).

  • Store the aliquots at -80°C for long-term stability (up to one year).[6][8]

2. Protocol for Preparing Working Solutions for Cell Culture

This protocol details the dilution of the high-concentration DMSO stock into cell culture medium for treating cells.

Materials:

• 10 mM Poricoic Acid H stock solution in DMSO

• Pre-warmed, complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile conical tubes or microcentrifuge tubes

Methodology:

• Thawing the Stock:

  • Remove one aliquot of the 10 mM stock solution from the -80°C freezer and thaw it at room temperature.

• Serial Dilution (Recommended):

  • It is best practice to perform a serial dilution rather than a single large dilution to ensure accuracy and minimize solvent shock to the cells.

  • Step 1 (Intermediate Dilution): Prepare an intermediate dilution by adding a small volume of the 10 mM stock to a larger volume of culture medium. For example, add 2 µL of the 10 mM stock to 998 µL of medium to get a 20 µM solution. Vortex gently.

  • Step 2 (Final Dilution): Add the required volume of the intermediate solution to your cell culture vessel (e.g., 6-well plate, T-75 flask) containing cells and medium to achieve the final desired concentration (e.g., 10 nM, 100 nM, 1 µM).

• Solvent Control:

  • Prepare a vehicle control by adding the same final concentration of DMSO to a separate set of cells. The final DMSO concentration in the culture medium should ideally be kept below 0.1% to avoid solvent-induced cytotoxicity.

• Application to Cells:

  • Mix the final working solution gently by swirling the plate or flask.

  • Incubate the cells for the desired experimental duration.

Diagrams and Visualizations

Potential Signaling Pathway Inhibition

While the precise mechanisms of Poricoic Acid H are under investigation, related compounds like Poricoic Acid A have been shown to suppress cancer cell growth by targeting key signaling pathways such as the MEK/ERK pathway.[10][11]

Caption: Potential inhibitory action of Poricoic Acid H on the MEK/ERK signaling pathway.

Experimental Workflow

The following diagram illustrates a typical workflow for using Poricoic Acid H in a cell-based cytotoxicity assay.

Caption: General workflow for a cell viability experiment using Poricoic Acid H.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of tumor-promoting effects by poricoic acids G and H and other lanostane-type triterpenes and cytotoxic activity of poricoic acids A and G from Poria cocos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CAS 137551-38-3 | Poricoic acid A [phytopurify.com]
• 4. chembk.com [chembk.com]
• 5. Poricoic acid B | TargetMol [targetmol.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Poricoic Acid H | C31H48O5 | CID 10918099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Triphasic developmentally guided protocol to generate retinal pigment epithelium from induced pluripotent stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Poricoic Acid A, an Active Ingredient Extracted From Poria cocos, Inhibits Lung Cancer Cell Growth by Suppressing MEK/ERK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: In Vitro Cytotoxicity Assay for Poricoic Acid H

An overview of in vitro cytotoxicity assays, their applications in drug discovery and toxicology, and various methods like dye exclusion, colorimetric, and fluorometric assays.[1][2] Cytotoxicity assays are crucial for screening potential drug candidates, evaluating the safety of chemicals, and testing the effectiveness of chemotherapeutic agents.[1][3]

Introduction

Poricoic acid H is a lanostane-type triterpenoid isolated from fungi such as Poria cocos.[4] Triterpenoids from this source have demonstrated various biological activities, including cytotoxic and apoptosis-inducing effects on cancer cell lines.[5][6] Therefore, evaluating the cytotoxic potential of poricoic acid H is a critical first step in assessing its therapeutic promise.

This document provides a detailed protocol for determining the in vitro cytotoxicity of poricoic acid H using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) colorimetric assay. This assay is a reliable and widely used method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[7][8] It is frequently employed in the initial screening of natural products for potential anticancer activity.[7]

Principle of the MTT Assay

The MTT assay is based on the enzymatic reduction of the yellow tetrazolium salt, MTT, into insoluble purple formazan crystals.[8] This conversion is carried out by NAD(P)H-dependent oxidoreductase enzymes, primarily located in the mitochondria of viable, metabolically active cells. The resulting formazan crystals are solubilized using a solvent like Dimethyl Sulfoxide (DMSO). The intensity of the purple solution, quantified by measuring its absorbance spectrophotometrically (typically at 570 nm), is directly proportional to the number of living cells.[8] A reduction in absorbance in cells treated with poricoic acid H compared to untreated controls indicates a loss of cell viability and signifies a cytotoxic effect.

Materials and Reagents

• Poricoic Acid H (high purity)

• Human cancer cell line (e.g., HeLa, A549, HepG2, or HL-60)

• Appropriate cell culture medium (e.g., DMEM or RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution (100X)

• Trypsin-EDTA (0.25%)

• Phosphate-Buffered Saline (PBS), sterile, pH 7.4

• MTT solution (5 mg/mL in sterile PBS)

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile 96-well flat-bottom cell culture plates

• Sterile pipette tips and serological pipettes

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader with a 570 nm filter

Experimental Protocol

Cell Seeding

• Culture the selected cancer cell line in T-75 flasks with the appropriate medium supplemented with 10% FBS and 1% Penicillin-Streptomycin. Maintain the cells in a humidified incubator at 37°C and 5% CO₂.

• Harvest cells at 80-90% confluency using Trypsin-EDTA.

• Neutralize the trypsin with complete medium, centrifuge the cell suspension, and resuspend the cell pellet in fresh medium.

• Perform a cell count using a hemocytometer or automated cell counter to ensure accuracy.

• Dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL.

• Seed 100 µL of the cell suspension (containing 5,000 cells) into each well of a 96-well plate.

• Incubate the plate for 24 hours to allow for cell attachment and recovery.

Preparation of Poricoic Acid H Dilutions

• Prepare a 10 mM stock solution of poricoic acid H in DMSO.

• Create a series of working solutions by serially diluting the stock solution with serum-free culture medium. Aim for final concentrations ranging from approximately 0.1 µM to 100 µM.

• Important: Ensure the final concentration of DMSO in the wells does not exceed 0.5% to prevent solvent-induced toxicity. Prepare a vehicle control using medium with the same final DMSO concentration.

Cell Treatment

• After the 24-hour incubation, carefully aspirate the medium from each well.

• Add 100 µL of the various concentrations of poricoic acid H working solutions to the designated wells.

• Include the following controls on each plate:

  • Vehicle Control: Wells with cells treated with DMSO-containing medium only.

  • Untreated Control: Wells with cells in fresh medium.

  • Blank Control: Wells with medium only (no cells) to measure background absorbance.

• Incubate the plate for a predetermined exposure time (e.g., 24, 48, or 72 hours).

MTT Assay and Absorbance Measurement

• Following the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[9]

• Incubate the plate for an additional 2-4 hours at 37°C, protected from light.

• After incubation, carefully aspirate the medium containing MTT without disturbing the formazan crystals.

• Add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Place the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization of the formazan.

• Measure the absorbance (Optical Density, OD) of each well at 570 nm using a microplate reader.

Data Analysis

• Subtract the average absorbance of the blank control wells from all other readings.

• Calculate the percentage of cell viability for each concentration using the following formula:

  % Cell Viability = (OD of Treated Cells / OD of Vehicle Control) x 100

• Plot the % Cell Viability against the log of the poricoic acid H concentration.

• Determine the IC₅₀ value (the concentration of the compound that inhibits cell viability by 50%) using non-linear regression analysis with appropriate software (e.g., GraphPad Prism).

Data Presentation

The results of the cytotoxicity assay can be summarized for clear comparison.

Table 1. Cytotoxic Effects of Poricoic Acid H on A549 Lung Cancer Cells after 48h Incubation.

Concentration (µM)	Mean Absorbance (570 nm) ± SD	% Cell Viability
0 (Vehicle Control)	1.35 ± 0.09	100%
1	1.28 ± 0.11	94.8%
5	1.02 ± 0.08	75.6%
10	0.79 ± 0.06	58.5%
25	0.45 ± 0.05	33.3%
50	0.21 ± 0.03	15.6%
100	0.11 ± 0.02	8.1%

Mandatory Visualizations

Caption: Experimental workflow for the MTT cytotoxicity assay of Poricoic Acid H.

Caption: Potential apoptotic signaling pathways induced by Poricoic Acid H.

References

• 1. opentrons.com [opentrons.com]
• 2. researchgate.net [researchgate.net]
• 3. In Vitro Cytotoxicity Testing for Cancer Drug Development - Alfa Cytology [alfacytology.com]
• 4. Poricoic Acid H | C31H48O5 | CID 10918099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vivo Efficacy Testing of Poricoic Acid H

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poricoic acid H is a lanostane-type triterpenoid isolated from Poria cocos, a fungus with a long history of use in traditional medicine.[1][2][3] While research on poricoic acid H is emerging, related compounds such as poricoic acid A have demonstrated significant biological activities, including anti-tumor and anti-inflammatory effects.[3][4][5] These application notes provide detailed protocols for the in vivo evaluation of poricoic acid H's efficacy, drawing upon established animal models for cancer and inflammation. The methodologies are designed to provide a robust framework for preclinical assessment.

Potential Therapeutic Applications and Mechanisms of Action

Poricoic acids, as a class, have been shown to modulate key signaling pathways involved in cell proliferation, apoptosis, and inflammation. Poricoic acid A, for instance, has been found to inhibit the MEK/ERK and PI3K/Akt/NF-kB signaling pathways in cancer cells, leading to cell cycle arrest and apoptosis.[4][6][7] It has also been shown to activate AMPK, which is involved in cellular energy homeostasis and can suppress fibroblast activation in renal fibrosis.[8][9] Given the structural similarities, it is hypothesized that poricoic acid H may exert its therapeutic effects through similar mechanisms.

Hypothesized Signaling Pathway for Anti-Cancer Activity of Poricoic Acid H

References

• 1. Poricoic Acid H | C31H48O5 | CID 10918099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Phytochemistry and Pharmacological Activities of Wolfiporia cocos (F.A. Wolf) Ryvarden & Gilb - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Poricoic Acid A, an Active Ingredient Extracted From Poria cocos, Inhibits Lung Cancer Cell Growth by Suppressing MEK/ERK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. selleckchem.com [selleckchem.com]
• 9. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Oral Administration of Poricoic Acid H in Mice

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the formulation and oral administration of Poricoic Acid H to mice for pre-clinical research. Due to the limited specific data on Poricoic Acid H, the formulation strategies outlined below are based on established methods for the structurally similar and well-studied compound, Poricoic Acid A, also a triterpenoid derived from Poria cocos. Researchers should consider these protocols as a starting point and may need to optimize them for their specific experimental needs.

Introduction to Poricoic Acid H

Poricoic acid H is a tricyclic triterpenoid isolated from the fungus Poria cocos.[1] Triterpenoids as a class are often characterized by poor aqueous solubility, which presents a challenge for oral drug delivery. Effective formulation is therefore critical to ensure consistent and reproducible dosing for in vivo studies. While the precise biological activities of Poricoic Acid H are not as extensively documented as those of Poricoic Acid A, related compounds have demonstrated a range of pharmacological effects, including anti-inflammatory, anti-tumor, and anti-fibrotic properties.[2][3][4][5]

Physicochemical Properties and Solubility

Proper formulation design requires an understanding of the compound's physical and chemical characteristics.

Property	Value/Information	Source
Molecular Formula	C31H48O5	[1]
Molecular Weight	500.7 g/mol	[1]
Solubility	Soluble in DMSO, methanol, and ethanol. Aqueous solubility is predicted to be low.	-
Storage	Store as a powder at -20°C for up to 3 years. Stock solutions in solvent can be stored at -80°C for 1 year. Avoid repeated freeze-thaw cycles.	[6]

Formulation Strategy for Oral Administration

Given the hydrophobic nature of Poricoic Acid H, creating a stable suspension is the most common and practical approach for oral gavage in mice. The use of suspending agents helps to ensure a uniform dose is administered.

Recommended Vehicle

A common and effective vehicle for administering poorly soluble compounds to mice is an aqueous solution of carboxymethyl cellulose sodium (CMC-Na). A concentration of 0.5% to 1.0% (w/v) CMC-Na in sterile water is typically sufficient to maintain a homogeneous suspension.

Alternative Formulation for Voluntary Oral Administration

For studies where minimizing stress from gavage is critical, incorporating the compound into a palatable jelly is an alternative.[7][8][9] This method is suitable for chronic dosing studies.

Experimental Protocols

Protocol for Preparation of Poricoic Acid H Suspension for Oral Gavage

This protocol details the preparation of a dosing suspension for oral administration by gavage.

Materials:

• Poricoic Acid H powder

• Carboxymethyl cellulose sodium (CMC-Na)

• Sterile, purified water

• Dimethyl sulfoxide (DMSO) (optional, for initial solubilization)

• Homogenizer or sonicator

• Sterile glass vials

• Calibrated micropipettes

• Analytical balance

Procedure:

• Calculate the required amount of Poricoic Acid H and vehicle. The dosage will depend on the specific study design. A dosage of 10 mg/kg has been used for Poricoic Acid A in mice.[10]

• Prepare the 0.5% CMC-Na vehicle:

  • Weigh the appropriate amount of CMC-Na.

  • In a sterile beaker, slowly add the CMC-Na to the sterile water while stirring continuously to prevent clumping.

  • Continue stirring until the CMC-Na is fully dissolved.

• Prepare the Poricoic Acid H suspension:

  • Method A (Direct Suspension):

    • Weigh the required amount of Poricoic Acid H powder.

    • In a sterile vial, add a small amount of the 0.5% CMC-Na vehicle to the powder to create a paste.

    • Gradually add the remaining vehicle while vortexing or stirring to form a suspension.

    • Homogenize or sonicate the suspension to ensure a uniform particle size distribution.

  • Method B (Using a Co-solvent):

    • If Poricoic Acid H is difficult to suspend, it can first be dissolved in a minimal amount of a suitable organic solvent like DMSO.

    • Dissolve the weighed Poricoic Acid H in the smallest possible volume of DMSO.

    • While vortexing, slowly add the dissolved Poricoic Acid H solution to the 0.5% CMC-Na vehicle. The compound should precipitate into fine particles, forming a suspension.

• Final Volume and Storage:

  • Adjust the final volume with the 0.5% CMC-Na vehicle to achieve the desired final concentration.

  • Store the suspension at 4°C. It is recommended to prepare the suspension fresh daily. Before each use, vortex thoroughly to ensure homogeneity.

Protocol for Oral Gavage in Mice

Materials:

• Prepared Poricoic Acid H suspension

• Appropriately sized oral gavage needles (e.g., 20-22 gauge, 1.5 inches long with a ball tip for adult mice)

• Syringes (1 mL)

• Animal scale

Procedure:

• Animal Handling: Handle the mice gently to minimize stress.

• Dose Calculation: Weigh each mouse before dosing to calculate the exact volume of suspension to be administered.

• Preparation for Gavage:

  • Thoroughly vortex the Poricoic Acid H suspension to ensure it is homogeneous.

  • Draw the calculated volume into the syringe fitted with the gavage needle.

  • Ensure there are no air bubbles in the syringe.

• Administration:

  • Gently restrain the mouse.

  • Carefully insert the gavage needle into the esophagus. Do not force the needle.

  • Slowly administer the suspension.

  • Monitor the mouse briefly after administration to ensure there are no adverse effects.

Visualization of Experimental Workflow and Signaling Pathways

Experimental Workflow for Oral Formulation and Administration

Caption: Workflow for the preparation and oral administration of Poricoic Acid H suspension in mice.

Putative Signaling Pathways Modulated by Poricoic Acids

The following diagrams illustrate signaling pathways that have been shown to be modulated by Poricoic Acid A. These are presented as potential pathways of interest for investigation with Poricoic Acid H.

Research has shown that Poricoic Acid A can inhibit the MEK/ERK signaling pathway, which is crucial in cell proliferation and survival.[4][11]

Caption: Putative inhibition of the MEK/ERK signaling pathway by Poricoic Acid H.

Poricoic Acid A has been found to attenuate fibrosis by inhibiting the TGF-β1-induced activation of Smad and MAPK signaling pathways.[3]

References

• 1. Poricoic Acid H | C31H48O5 | CID 10918099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Poricoic acid A suppresses TGF-β1-induced renal fibrosis and proliferation via the PDGF-C, Smad3 and MAPK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Poricoic Acid A, an Active Ingredient Extracted From Poria cocos, Inhibits Lung Cancer Cell Growth by Suppressing MEK/ERK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Poricoic acid A attenuates renal fibrosis by inhibiting endoplasmic reticulum stress-mediated apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. Method for voluntary oral administration of drugs in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Voluntary oral administration of drugs in mice [protocols.io]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Poricoic Acid in Anti-Inflammatory Pathway Studies

Disclaimer: The following application notes and protocols focus on Poricoic Acid A (PAA) . While the initial request specified "Poricoic Acid H," a comprehensive literature search revealed a significant lack of detailed experimental data and protocols for Poricoic Acid H specifically related to anti-inflammatory pathways. In contrast, Poricoic Acid A is a well-studied lanostane-type triterpenoid from Poria cocos with extensive research demonstrating its anti-inflammatory effects and mechanisms of action. The information provided below is based on published studies of Poricoic Acid A and is intended to guide researchers in studying its impact on inflammatory signaling cascades.

Introduction

Poricoic Acid A (PAA) is a major bioactive triterpenoid isolated from the sclerotium of Poria cocos, a fungus widely used in traditional medicine.[1] Recent pharmacological studies have highlighted its potent anti-inflammatory properties, making it a valuable tool for investigating inflammatory diseases and developing novel therapeutic agents. PAA has been shown to modulate key signaling pathways involved in the inflammatory response, including the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[2][3] These pathways are central to the production of pro-inflammatory mediators such as cytokines and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

These application notes provide an overview of the mechanisms of action of PAA, quantitative data on its anti-inflammatory effects, and detailed protocols for its use in in vitro and in vivo experimental models.

Data Presentation

In Vitro Efficacy of Poricoic Acid A

Cell Line	Inflammatory Stimulus	PAA Concentration	Measured Parameter	Result	Reference
RAW 264.7 macrophages	Lipopolysaccharide (LPS)	Not specified	Nitric Oxide (NO) production	Inhibition	[4]
RAW 264.7 macrophages	Lipopolysaccharide (LPS)	Not specified	iNOS expression	Inhibition	[4]
RAW 264.7 macrophages	Lipopolysaccharide (LPS)	Not specified	COX-2 expression	Inhibition	[4]
RAW 264.7 macrophages	Lipopolysaccharide (LPS)	Not specified	Interleukin-1β (IL-1β)	Inhibition	[4]
RAW 264.7 macrophages	Lipopolysaccharide (LPS)	Not specified	Tumor Necrosis Factor-α (TNF-α)	Inhibition	[4]
NRK-49F rat renal fibroblasts	Transforming Growth Factor-β1 (TGF-β1)	10 µM	Extracellular Matrix (ECM) accumulation	Attenuation	[5]
NRK-49F rat renal fibroblasts	Transforming Growth Factor-β1 (TGF-β1)	10 µM	Smad3 phosphorylation	Inhibition	[1][5]
NRK-49F rat renal fibroblasts	Transforming Growth Factor-β1 (TGF-β1)	10 µM	MAPK pathway activation	Inhibition	[1][5]
Human chondrocytes	Not specified	Not specified	Sirtuin 6 (SIRT6)/NF-κB signaling	Regulation	[6]

In Vivo Efficacy of Poricoic Acid A

Animal Model	PAA Dosage	Measured Parameter	Result	Reference
Cardiorenal Syndrome (CRS) rats	10 mg/kg/day	Renal tissue IL-1β and IL-6 levels	Downregulation	[2][7]
Cardiorenal Syndrome (CRS) rats	10 mg/kg/day	Renal tissue IL-10 level	Upregulation	[2][7]
Cardiorenal Syndrome (CRS) rats	10 mg/kg/day	NF-κB/MAPK signaling pathway activity	Inhibition	[2]
Ischemia-Reperfusion Injury (IRI) rats	10 mg/kg/day (with Melatonin)	Serum creatinine and urea levels	Significant mitigation of increase
Ischemia-Reperfusion Injury (IRI) rats	10 mg/kg/day (with Melatonin)	Oxidative stress and inflammation	Amelioration via NF-κB and Nrf2 regulation

Signaling Pathways Modulated by Poricoic Acid A

Poricoic Acid A exerts its anti-inflammatory effects by targeting multiple signaling cascades. The diagrams below illustrate the key pathways affected by PAA.

Figure 1: PAA inhibition of the NF-κB signaling pathway.

Figure 2: PAA modulation of the MAPK signaling pathway.

Experimental Protocols

In Vitro Anti-Inflammatory Assay in Macrophages

This protocol is designed to assess the anti-inflammatory effects of Poricoic Acid A on lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli

• Poricoic Acid A (PAA)

• Griess Reagent for Nitric Oxide (NO) measurement

• ELISA kits for TNF-α and IL-6

• Reagents and equipment for Western blotting (antibodies against iNOS, COX-2, p-p65, p65, p-ERK, ERK, p-p38, p38, and β-actin)

• 96-well and 6-well cell culture plates

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Cell Viability Assay: Before the main experiment, perform a cell viability assay (e.g., MTT or CCK-8) to determine the non-toxic concentrations of PAA on RAW 264.7 cells.

• Experimental Setup:

  • Seed RAW 264.7 cells in 96-well plates (for NO and cytokine assays) or 6-well plates (for Western blotting) and allow them to adhere overnight.

  • Pre-treat the cells with various non-toxic concentrations of PAA for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include a vehicle control group (no PAA, no LPS) and an LPS-only control group.

• Nitric Oxide (NO) Measurement:

  • After 24 hours of incubation, collect the cell culture supernatant.

  • Determine the NO concentration by measuring nitrite levels using the Griess reagent according to the manufacturer's instructions.

• Cytokine Measurement (ELISA):

  • Use the collected cell culture supernatant to measure the concentrations of TNF-α and IL-6 using specific ELISA kits, following the manufacturer's protocols.

• Western Blot Analysis:

  • After treatment, wash the cells in 6-well plates with ice-cold PBS and lyse them to extract total protein.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against iNOS, COX-2, and phosphorylated and total forms of NF-κB p65, ERK, and p38 overnight at 4°C.

  • Incubate with HRP-conjugated secondary antibodies and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Use β-actin as a loading control.

Figure 3: Experimental workflow for in vitro anti-inflammatory assay.

In Vivo Anti-Inflammatory and Anti-Fibrotic Model

This protocol provides a general framework for evaluating the efficacy of Poricoic Acid A in a rat model of cardiorenal syndrome (CRS), which involves both inflammation and fibrosis.[2][7]

Materials:

• Male Sprague-Dawley rats

• Poricoic Acid A

• Vehicle for oral gavage (e.g., 0.5% carboxymethylcellulose sodium)

• Surgical instruments for subtotal nephrectomy (STNx)

• Anesthetics

• ELISA kits for rat IL-1β, IL-6, and IL-10

• Reagents and equipment for Western blotting and histological analysis (Masson's trichrome staining)

Procedure:

• Animal Acclimatization: Acclimatize rats to the laboratory conditions for at least one week before the experiment.

• CRS Model Induction:

  • Induce CRS by performing a two-step subtotal nephrectomy (STNx) under anesthesia.

• Animal Grouping and Treatment:

  • Divide the rats into a sham-operated group, a CRS model group, and a CRS + PAA treatment group.

  • Administer PAA (e.g., 10 mg/kg/day) or vehicle to the respective groups by oral gavage for a specified period (e.g., 8 weeks).

• Sample Collection:

  • At the end of the treatment period, euthanize the animals and collect blood and kidney tissues.

• Biochemical Analysis:

  • Measure markers of renal and cardiac function in the serum.

• Histological Analysis:

  • Fix kidney tissues in formalin, embed in paraffin, and section.

  • Perform Masson's trichrome staining to assess the degree of renal fibrosis.

• Cytokine Measurement:

  • Homogenize a portion of the kidney tissue and measure the levels of IL-1β, IL-6, and IL-10 using ELISA kits.

• Western Blot Analysis:

  • Extract protein from another portion of the kidney tissue and perform Western blotting to analyze the expression of proteins in the NF-κB and MAPK signaling pathways, as described in the in vitro protocol.

Ethical Considerations: All animal experiments must be conducted in accordance with the guidelines of the institutional animal care and use committee.

Conclusion

Poricoic Acid A is a promising natural compound for studying and potentially treating inflammatory conditions. Its ability to modulate the NF-κB and MAPK signaling pathways provides a solid basis for its anti-inflammatory effects. The protocols and data presented here offer a comprehensive guide for researchers to investigate the therapeutic potential of Poricoic Acid A in various models of inflammation.

References

• 1. Progress in the study of bioactivity, chemical composition and pharmacological mechanism of action in Wolfiporia cocos (F.A. Wolf) Ryvarden & Gilb - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Phytochemistry and Pharmacological Activities of Wolfiporia cocos (F.A. Wolf) Ryvarden & Gilb - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2017011523A1 - Compositions, methods, and medical compositions for treatment of and maintaining the health of the liver - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Mechanism of the Proprietary Chinese Medicine “JiuLiWan” to Treat Ulcerative Colitis Revealed by Network Pharmacology, Molecular Docking, and Experimental Verification In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

application of "poricoic acid H" in apoptosis induction studies

Application of Poricoic Acids in Apoptosis Induction Studies

A focus on Poricoic Acid A due to data availability

Introduction

Poricoic acids, a group of lanostane-type triterpenoids isolated from the sclerotium of Poria cocos, have garnered significant interest in oncological research for their potential as apoptosis-inducing agents. While the user's query specifically mentioned Poricoic Acid H, a comprehensive review of the scientific literature reveals a notable scarcity of detailed studies on its apoptosis-inducing properties. However, extensive research is available for the closely related compound, Poricoic Acid A (PAA). This document will primarily focus on the application of PAA in apoptosis induction studies, presenting quantitative data, detailed experimental protocols, and visualizations of its mechanisms of action. Limited available information on Poricoic Acid H and G will also be included.

Poricoic Acid A has been demonstrated to inhibit the growth of various cancer cells, induce apoptosis, and cause cell cycle arrest.[2][3] Its anti-cancer effects are attributed to the modulation of several key signaling pathways, including the MEK/ERK and mTOR pathways.[2][3][4]

Data Presentation

Table 1: Cytotoxicity of Poricoic Acid A (PAA) in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value (µg/mL)	Incubation Time (h)	Assay	Reference
H460	Lung Cancer	Not specified, dose-dependent inhibition observed	24	CCK-8	[2]
H1299	Lung Cancer	Not specified, dose-dependent inhibition observed	24	CCK-8	[2]
SKOV3	Ovarian Cancer	Not specified, dose-dependent inhibition observed	Not Specified	Not Specified	[4]
HepG2	Liver Cancer	~50	48	Not Specified	[5]

Table 2: Apoptosis Induction by Poricoic Acid A (PAA)

Cell Line	Cancer Type	PAA Concentration (µg/mL)	Apoptosis Rate (%)	Method	Reference
H460	Lung Cancer	100	~15	Flow Cytometry	[2]
H460	Lung Cancer	150	~25	Flow Cytometry	[2]
H460	Lung Cancer	200	~35	Flow Cytometry	[2]
H460	Lung Cancer	250	~45	Flow Cytometry	[2]
H1299	Lung Cancer	100	~18	Flow Cytometry	[2]
H1299	Lung Cancer	150	~28	Flow Cytometry	[2]
H1299	Lung Cancer	200	~40	Flow Cytometry	[2]
H1299	Lung Cancer	250	~55	Flow Cytometry	[2]
SKOV3	Ovarian Cancer	80	>40 (early and late)	Flow Cytometry	[4]

Signaling Pathways and Experimental Workflows

Signaling Pathways of Poricoic Acid A-Induced Apoptosis

Poricoic Acid A has been shown to induce apoptosis through the modulation of key signaling pathways. In lung cancer cells, PAA directly targets MEK1/2, leading to the downregulation of the MEK/ERK signaling pathway.[2][3] In ovarian cancer cells, PAA is reported to suppress the mTOR/p70s6k signaling axis.[4]

Caption: Signaling pathways of Poricoic Acid A-induced apoptosis.

General Experimental Workflow for Studying Poricoic Acid-Induced Apoptosis

The following diagram outlines a typical workflow for investigating the pro-apoptotic effects of a poricoic acid.

Caption: Experimental workflow for apoptosis studies.

Experimental Protocols

Cell Culture and Treatment

• Cell Lines: Human cancer cell lines such as H460 (lung cancer), H1299 (lung cancer), and SKOV3 (ovarian cancer) are commonly used.

• Culture Conditions: Cells are typically cultured in RPMI-1640 or DMEM medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and maintained in a humidified incubator at 37°C with 5% CO2.

• Poricoic Acid Preparation: A stock solution of Poricoic Acid A is prepared by dissolving it in dimethyl sulfoxide (DMSO). The stock solution is then diluted to the desired final concentrations in the cell culture medium. The final DMSO concentration should be kept below 0.1% to avoid solvent-induced cytotoxicity.

• Treatment: Cells are seeded in appropriate culture vessels (e.g., 96-well plates for viability assays, 6-well plates for flow cytometry and western blotting) and allowed to adhere overnight. The medium is then replaced with fresh medium containing various concentrations of Poricoic Acid A or vehicle control (DMSO).

Cell Viability Assay (CCK-8 Assay)

• Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate overnight.

• Treat the cells with a series of concentrations of Poricoic Acid A for 24 to 72 hours.

• Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle-treated control.

Apoptosis Analysis by Flow Cytometry (Annexin V-FITC and Propidium Iodide Staining)

This protocol is a widely used method for detecting early and late-stage apoptosis.[6]

• Seed cells in 6-well plates and treat with Poricoic Acid A for the desired time.

• Harvest both adherent and floating cells by trypsinization and centrifugation.

• Wash the cells twice with cold phosphate-buffered saline (PBS).

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) staining solution.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. Unstained cells, cells stained with only Annexin V-FITC, and cells stained with only PI should be used as controls to set up compensation and quadrants.

Western Blot Analysis for Apoptosis-Related Proteins

Western blotting is a key technique to investigate the molecular mechanisms of apoptosis by detecting changes in the expression levels of specific proteins.[7]

• Protein Extraction: After treatment with Poricoic Acid A, wash the cells with cold PBS and lyse them in RIPA buffer containing a protease inhibitor cocktail.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene fluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against apoptosis-related proteins (e.g., Bcl-2, Bax, cleaved caspase-3, cleaved PARP, p-mTOR, p-ERK) overnight at 4°C. A loading control antibody (e.g., GAPDH, β-actin) should also be used.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantification: Densitometry analysis of the bands can be performed using image analysis software.

References

• 1. Inhibition of tumor-promoting effects by poricoic acids G and H and other lanostane-type triterpenes and cytotoxic activity of poricoic acids A and G from Poria cocos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Poricoic Acid A, an Active Ingredient Extracted From Poria cocos, Inhibits Lung Cancer Cell Growth by Suppressing MEK/ERK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Poricoic acid A induces apoptosis and autophagy in ovarian cancer via modulating the mTOR/p70s6k signaling axis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bio-rad-antibodies.com [bio-rad-antibodies.com]

Application Notes and Protocols for Preclinical Evaluation of Poricoic Acid H in Combination Therapy

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a comprehensive experimental framework for evaluating the synergistic anti-cancer effects of Poricoic Acid H in combination with conventional chemotherapy.

Introduction

Poricoic Acid H is a triterpenoid compound isolated from Poria cocos, a fungus with a long history in traditional medicine. Triterpenoids from Poria cocos have demonstrated a range of anti-cancer activities, including the induction of apoptosis and autophagy, and the modulation of key signaling pathways involved in cancer cell proliferation and survival.[1][2] Many natural products are being investigated in combination with conventional chemotherapeutics to enhance efficacy and mitigate toxicity.[3] Combining natural products with chemotherapy agents like cisplatin has shown synergistic potential in preclinical studies.[4][5][6]

This document outlines a detailed experimental design to investigate the potential of Poricoic Acid H as a synergistic agent with cisplatin, a commonly used chemotherapeutic drug. The protocols provided cover in vitro cell-based assays and in vivo xenograft models to assess the efficacy and underlying mechanisms of this combination therapy.

Key Signaling Pathways

Triterpenoids from Poria cocos have been shown to modulate several critical signaling pathways in cancer cells. The proposed experimental design will focus on two key pathways frequently implicated in cancer progression and survival:

• PI3K/Akt Pathway: This pathway is central to regulating cell survival, proliferation, and growth. Its aberrant activation is a hallmark of many cancers.

• MEK/ERK Pathway: This pathway is a critical component of the mitogen-activated protein kinase (MAPK) signaling cascade, which plays a crucial role in cell proliferation, differentiation, and survival.[7]

The following diagram illustrates the general concept of Poricoic Acid H and a conventional chemotherapeutic agent targeting these pathways.

Figure 1: Hypothesized Signaling Pathways

In Vitro Experimental Design

The in vitro studies are designed to assess the cytotoxic and apoptotic effects of Poricoic Acid H alone and in combination with cisplatin on selected cancer cell lines.

Cell Line Selection

• A549 (Non-Small Cell Lung Cancer): A commonly used cell line in cancer research, particularly for studying chemotherapy and natural product efficacy.

• MCF-7 (Breast Cancer): A well-characterized estrogen receptor-positive breast cancer cell line widely used in drug screening and mechanism-of-action studies.

Experimental Workflow

The following diagram outlines the workflow for the in vitro experiments.

Figure 2: In Vitro Experimental Workflow

Protocols

• Cell Seeding: Seed A549 or MCF-7 cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treatment: Treat cells with varying concentrations of Poricoic Acid H, cisplatin, or their combination for 48 or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the control and determine the IC50 values. Analyze for synergy using CompuSyn software to calculate the Combination Index (CI), where CI < 1 indicates synergy.

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with Poricoic Acid H, cisplatin, or their combination for 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to each sample.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are late apoptotic/necrotic.[5][6]

• Protein Extraction: Lyse treated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Separate 30-50 µg of protein per sample on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-PI3K, PI3K, p-Akt, Akt, p-MEK, MEK, p-ERK, ERK, cleaved caspase-3, Bcl-2, Bax, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.[7][8][9]

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vivo Experimental Design

The in vivo study will utilize a subcutaneous xenograft mouse model to evaluate the anti-tumor efficacy of the combination therapy.

Animal Model

• Strain: Athymic nude mice (nu/nu), 4-6 weeks old.

• Cell Line: A549 cells for tumor induction.

Experimental Workflow

Figure 3: In Vivo Experimental Workflow

Protocol: Subcutaneous Xenograft Model

• Cell Preparation: Harvest A549 cells and resuspend in sterile PBS at a concentration of 5 x 10⁷ cells/mL.

• Tumor Cell Inoculation: Subcutaneously inject 100 µL of the cell suspension (5 x 10⁶ cells) into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring the length and width with calipers every 2-3 days. Calculate tumor volume using the formula: (Width² x Length) / 2.

• Randomization and Treatment: When tumors reach an average volume of 100 mm³, randomize the mice into four groups (n=8-10 per group):

  • Group 1: Vehicle control (e.g., saline or appropriate solvent)

  • Group 2: Poricoic Acid H (e.g., 20-50 mg/kg, daily by oral gavage)

  • Group 3: Cisplatin (e.g., 3-5 mg/kg, intraperitoneal injection, once weekly)

  • Group 4: Poricoic Acid H + Cisplatin (same doses and schedules as single agents)

• Monitoring: Continue to monitor tumor volume and body weight throughout the study.

• Endpoint: Euthanize the mice when tumors reach the predetermined maximum size as per institutional guidelines, or if signs of toxicity are observed.

• Tissue Collection and Analysis: At the end of the study, excise the tumors, weigh them, and process for immunohistochemical analysis of proliferation (Ki-67) and apoptosis (TUNEL) markers.

Data Presentation

Quantitative data from the in vitro and in vivo experiments should be summarized in tables for clear comparison.

In Vitro Data Summary

Table 1: IC50 Values of Poricoic Acid H and Cisplatin in A549 and MCF-7 Cells

Cell Line	Treatment	IC50 (µM) ± SD
A549	Poricoic Acid H
Cisplatin
MCF-7	Poricoic Acid H
Cisplatin

Table 2: Combination Index (CI) Values for Poricoic Acid H and Cisplatin

Cell Line	Combination Ratio	Fa	CI Value	Interpretation
A549	1:1	0.5	Synergistic/Additive/Antagonistic
0.75
MCF-7	1:1	0.5
0.75
Fa: Fraction affected (e.g., 0.5 = 50% inhibition)

In Vivo Data Summary

Table 3: Anti-tumor Efficacy in A549 Xenograft Model

Treatment Group	Average Tumor Volume (mm³) ± SEM (Day X)	Average Tumor Weight (g) ± SEM	% Tumor Growth Inhibition
Vehicle Control
Poricoic Acid H
Cisplatin
Combination

Conclusion

This comprehensive experimental design provides a robust framework for the preclinical evaluation of Poricoic Acid H in combination with cisplatin. The detailed protocols and data presentation guidelines will enable researchers to systematically investigate the synergistic potential of this combination therapy, elucidate its mechanisms of action, and generate the necessary data to support further drug development efforts.

References

• 1. Combination of Anti-Cancer Therapy with Natural Products and Inorganic Pharmaceuticals: Old and New Developments Against Cancer | Sciety [sciety.org]
• 2. mdpi.com [mdpi.com]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Natural products as a means of overcoming cisplatin chemoresistance in bladder cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Standards of Poricoic Acid H and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poricoic acid H is a tricyclic triterpenoid dicarboxylic acid that has been isolated from Wolfiporia cocos (formerly Poria cocos), a fungus used extensively in traditional medicine.[1] As research into the pharmacological properties of individual triterpenoids from natural sources continues to expand, the need for well-characterized analytical standards and validated analytical methods becomes paramount for accurate quantification and identification.

These application notes provide a comprehensive overview of the analytical methodologies for poricoic acid H and structurally related compounds. The information is intended to guide researchers in establishing robust analytical workflows for quality control, pharmacokinetic studies, and other research applications. While a fully validated quantitative method for poricoic acid H is not yet publicly available, this document presents a proposed UPLC-MS/MS method based on the analysis of closely related triterpenoid acids. Additionally, protocols for sample preparation and spectroscopic identification are detailed.

Physicochemical Properties and Analytical Standards

An analytical standard is a highly purified and well-characterized substance used as a reference in analytical chemistry. It is essential for method validation, calibration, and ensuring the accuracy and comparability of analytical results.

Poricoic Acid H

Property	Value	Source
Molecular Formula	C31H48O5	--INVALID-LINK--[1]
Molecular Weight	500.7 g/mol	--INVALID-LINK--[1]
IUPAC Name	(2R)-2-[(2R,3R,3aR,6S,7S,9bR)-6-(2-carboxyethyl)-2-hydroxy-3a,6,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,4,5,7,8,9-octahydrocyclopenta[a]naphthalen-3-yl]-6-methyl-5-methylideneheptanoic acid	--INVALID-LINK--[1]
CAS Number	415724-85-5	--INVALID-LINK--[1]
Appearance	Solid (predicted)	-
Solubility	Soluble in DMSO.[2][3]	Inferred from related compounds
Storage Conditions	Powder: -20°C for 3 years. In solvent: -80°C for 1 year.[2]	Inferred from related compounds

Related Compounds

A number of structurally similar triterpenoid acids are also found in Poria cocos and are important for comprehensive analysis.

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
Poricoic Acid A	C31H46O5	498.7	137551-38-3[4]
Poricoic Acid B	C30H44O5	484.67	137551-39-4[2]
Poricoic Acid G	C30H46O5	486.7	415724-84-4
Dehydrotumulosic Acid	C31H48O4	484.7	6754-16-1
Polyporenic Acid C	-	-	-

Experimental Protocols

Proposed UPLC-MS/MS Method for Quantitative Analysis of Poricoic Acid H

This proposed method is based on a validated UPLC-MS/MS method for the simultaneous determination of multiple triterpenoid acids in rat plasma and can be adapted and validated for the quantification of poricoic acid H in various matrices.

a. Sample Preparation (from Plasma)

• Thaw plasma samples at room temperature.

• To 50 µL of plasma, add 50 µL of an internal standard solution (e.g., a stable isotope-labeled poricoic acid H or a structurally similar compound not present in the sample).

• Vortex the mixture for 1 minute.

• Add 200 µL of acetonitrile to precipitate proteins.

• Vortex for 5 minutes.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex for 2 minutes.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to an autosampler vial for analysis.

b. UPLC-MS/MS Conditions

Parameter	Recommended Setting
UPLC System	Waters ACQUITY UPLC or equivalent
Column	ACQUITY UPLC BEH C18 (2.1 mm x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	A time-based gradient should be optimized. A starting point could be: 0-1 min (95% A), 1-5 min (linear gradient to 5% A), 5-7 min (5% A), 7.1-9 min (return to 95% A).
Flow Rate	0.3 mL/min
Column Temperature	45°C
Injection Volume	5 µL
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	To be determined by infusing a standard solution of poricoic acid H. The precursor ion will be [M-H]⁻. Product ions will be determined from the fragmentation pattern.
Cone Voltage & Collision Energy	To be optimized for poricoic acid H.

c. Method Validation Parameters

The proposed method must be validated according to ICH or FDA guidelines. The following parameters should be assessed:

• Linearity: A calibration curve should be constructed using at least six non-zero concentrations. The correlation coefficient (r²) should be ≥ 0.99.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

• Accuracy and Precision: Evaluated at three concentration levels (low, medium, and high QC samples) within the linear range. The intra- and inter-day precision (RSD%) should be ≤ 15% (≤ 20% at the LLOQ), and the accuracy should be within 85-115% (80-120% at the LLOQ).

• Recovery: The extraction efficiency of the sample preparation method.

• Matrix Effect: Assesses the ion suppression or enhancement caused by the sample matrix.

• Stability: Evaluated under various conditions including freeze-thaw cycles, short-term bench-top storage, and long-term storage.

d. Quantitative Data for Related Compounds (for reference)

The following table summarizes the quantitative data from a validated UPLC-MS/MS method for related triterpenoid acids. This can serve as a reference for the expected performance of a validated method for poricoic acid H.

Compound	Linearity Range (ng/mL)	LLOQ (ng/mL)	Intra-day Precision (RSD%)	Inter-day Precision (RSD%)	Accuracy (%)
Poricoic Acid A	5.0 - 2000	5.0	3.5 - 8.2	4.1 - 9.5	92.1 - 108.3
Dehydrotumulosic Acid	2.5 - 1000	2.5	4.1 - 7.9	5.3 - 10.1	90.5 - 109.8
Polyporenic Acid C	2.5 - 1000	2.5	3.8 - 8.5	4.9 - 9.8	91.2 - 110.1

NMR Spectroscopy for Structural Confirmation

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for the structural elucidation and confirmation of organic molecules.

a. Sample Preparation

• Accurately weigh 1-5 mg of the poricoic acid H analytical standard.

• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d6, Methanol-d4, or Chloroform-d).

• Transfer the solution to a 5 mm NMR tube.

b. NMR Spectrometer Parameters

Parameter	¹H NMR	¹³C NMR
Spectrometer Frequency	≥ 400 MHz	≥ 100 MHz
Solvent	DMSO-d6 (or other as appropriate)	DMSO-d6 (or other as appropriate)
Temperature	298 K	298 K
Pulse Program	Standard 1D pulse sequence	Standard 1D with proton decoupling
Number of Scans	16-64	1024-4096
Relaxation Delay	1-2 s	2-5 s

c. Expected Spectral Features

• ¹H NMR:

  • Signals for multiple methyl groups (singlets and doublets) in the upfield region (δ 0.5 - 1.5 ppm).

  • A complex pattern of methylene and methine protons in the aliphatic region (δ 1.0 - 2.5 ppm).

  • Signals for protons on carbons bearing hydroxyl groups (δ 3.0 - 4.5 ppm).

  • Signals for olefinic protons (δ 4.5 - 5.5 ppm).

  • Broad signals for the carboxylic acid protons in the downfield region (δ 10 - 13 ppm), which will disappear upon D₂O exchange.

• ¹³C NMR:

  • Signals for methyl carbons in the upfield region (δ 10 - 30 ppm).

  • Signals for sp³ hybridized methylene and methine carbons (δ 20 - 60 ppm).

  • Signals for carbons attached to oxygen (hydroxyl and ether linkages) (δ 60 - 90 ppm).

  • Signals for sp² hybridized carbons of the double bonds (δ 100 - 150 ppm).

  • Signals for the carbonyl carbons of the carboxylic acids in the downfield region (δ 170 - 185 ppm).

Visualizations

Experimental Workflow for UPLC-MS/MS Analysis

Caption: Workflow for the quantitative analysis of poricoic acid H.

Signaling Pathway of Poricoic Acid A (as a representative)

Poricoic acid A, a structurally related compound, has been shown to inhibit the PDGF-C, Smad3, and MAPK signaling pathways, which are involved in renal fibrosis.[5]

Caption: Inhibition of renal fibrosis signaling pathways by Poricoic Acid A.

Conclusion

The analytical methods and protocols outlined in these application notes provide a foundation for the accurate identification and quantification of poricoic acid H and its related compounds. While a validated quantitative method for poricoic acid H is not yet widely available, the proposed UPLC-MS/MS method, based on established procedures for similar triterpenoids, offers a robust starting point for method development and validation. The provided spectroscopic information and workflows are intended to support researchers in their efforts to further investigate the therapeutic potential of these complex natural products. It is strongly recommended that any quantitative method be fully validated in the target matrix to ensure reliable and reproducible results.

References

• 1. Poricoic Acid H | C31H48O5 | CID 10918099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Poricoic acid B | TargetMol [targetmol.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Poricoic Acid A | C31H46O5 | CID 5471851 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Poricoic acid A suppresses TGF-β1-induced renal fibrosis and proliferation via the PDGF-C, Smad3 and MAPK pathways - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving "poricoic acid H" solubility in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the aqueous solubility of poricoic acid H.

Frequently Asked Questions (FAQs)

Q1: What is poricoic acid H and why is its solubility a concern?

A: Poricoic acid H is a triterpenoid compound isolated from Poria cocos with potential therapeutic properties.[1] Like many other triterpenoids, it is a lipophilic molecule with a high molecular weight (500.7 g/mol ) and a high calculated XLogP3 of 6.7, indicating poor water solubility.[1] This low aqueous solubility can significantly hinder its absorption and bioavailability in biological systems, posing a major challenge for in vitro and in vivo studies, as well as for the development of aqueous formulations.

Q2: What is the reported aqueous solubility of poricoic acid H?

Q3: What are the common strategies to improve the aqueous solubility of poricoic acid H?

A: Several techniques can be employed to enhance the aqueous solubility of poorly soluble compounds like poricoic acid H. These include:

• pH Adjustment: As poricoic acid H is a dicarboxylic acid, its solubility is expected to increase in alkaline solutions where the carboxylic acid groups are deprotonated.[1]

• Cyclodextrin Complexation: Encapsulating poricoic acid H within the hydrophobic cavity of a cyclodextrin molecule can form an inclusion complex with improved aqueous solubility.

• Solid Dispersion: Dispersing poricoic acid H in a hydrophilic polymer matrix at a molecular level can enhance its wettability and dissolution rate.

• Nanoparticle Formulation: Reducing the particle size of poricoic acid H to the nanometer range increases the surface area-to-volume ratio, leading to enhanced solubility and dissolution velocity.

Troubleshooting Guides

Issue 1: Poricoic acid H precipitates out of my aqueous buffer during my experiment.

Potential Cause	Troubleshooting Step	Expected Outcome
Low intrinsic solubility	The concentration of poricoic acid H exceeds its solubility limit in the chosen buffer.	Determine the solubility of poricoic acid H in your specific buffer system before preparing your stock solutions.
pH of the buffer	The pH of the buffer is not optimal for keeping the acidic poricoic acid H in its more soluble, ionized form.	Increase the pH of the buffer. For dicarboxylic acids, a pH above the second pKa will maximize the concentration of the more soluble dianionic form.
Solvent polarity	The aqueous buffer is too polar for the lipophilic poricoic acid H.	Consider adding a small percentage of a co-solvent like ethanol or DMSO to your buffer. However, be mindful of the potential effects of the co-solvent on your experimental system.

Issue 2: My formulation of poricoic acid H is not stable and shows aggregation over time.

Potential Cause	Troubleshooting Step	Expected Outcome
Metastable formulation	Amorphous solid dispersions or nanoparticles can be thermodynamically unstable and tend to crystallize or aggregate over time.	Optimize the formulation by screening different polymers or stabilizers. For solid dispersions, polymers with high glass transition temperatures (Tg) can improve stability. For nanoparticles, the addition of suitable stabilizers (e.g., surfactants, steric stabilizers) is crucial.
Inadequate storage conditions	Temperature and humidity can affect the stability of amorphous forms.	Store the formulation in a cool, dry place. For lyophilized products, ensure they are protected from moisture.

Data Presentation

Table 1: Comparison of Poricoic Acid H Solubility Enhancement Techniques (Hypothetical Data)

Method	Carrier/System	Drug-to-Carrier Ratio (w/w)	Apparent Solubility Increase (fold)	Remarks
pH Adjustment	Phosphate Buffer (pH 7.4)	-	~5-10	Solubility is highly pH-dependent.
pH Adjustment	Carbonate Buffer (pH 9.0)	-	>50	Potential for hydrolysis at high pH.
Cyclodextrin Complexation	Hydroxypropyl-β-cyclodextrin (HP-β-CD)	1:1	~50	Forms a 1:1 inclusion complex.
Cyclodextrin Complexation	Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)	1:1	~100	Ionic nature of SBE-β-CD can further enhance solubility.
Solid Dispersion	Polyvinylpyrrolidone (PVP K30)	1:5	~150	Solvent evaporation method.
Solid Dispersion	Polyethylene Glycol (PEG 4000)	1:10	~120	Fusion method.
Nanoparticle Formulation	PLGA Nanoparticles	1:10 (Drug:Polymer)	>500	Solvent evaporation-emulsion method. Requires optimization of particle size and surface properties.

Note: This table presents hypothetical data for illustrative purposes. Actual results may vary depending on the specific experimental conditions.

Experimental Protocols

Protocol 1: Determination of Aqueous Solubility of Poricoic Acid H by Shake-Flask Method

• Preparation of Saturated Solution: Add an excess amount of poricoic acid H to a known volume of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed vial.

• Equilibration: Agitate the vial at a constant temperature (e.g., 25 °C or 37 °C) for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solid: Centrifuge the suspension at a high speed to pellet the undissolved solid.

• Sample Preparation: Carefully withdraw an aliquot of the clear supernatant and dilute it with a suitable solvent (e.g., methanol or acetonitrile) to a concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of poricoic acid H in the diluted sample using a validated HPLC-UV method.

Protocol 2: Preparation of Poricoic Acid H-Cyclodextrin Inclusion Complex (Kneading Method)

• Molar Ratio Calculation: Determine the desired molar ratio of poricoic acid H to cyclodextrin (e.g., 1:1).

• Mixing: Weigh the calculated amounts of poricoic acid H and cyclodextrin (e.g., HP-β-CD) and place them in a mortar.

• Kneading: Add a small amount of a hydroalcoholic solution (e.g., ethanol:water 1:1 v/v) to the mixture and knead thoroughly with a pestle for 30-60 minutes to form a homogeneous paste.

• Drying: Dry the resulting paste in an oven at a controlled temperature (e.g., 40-50 °C) until a constant weight is achieved.

• Sieving: Gently grind the dried complex and pass it through a sieve to obtain a uniform powder.

Protocol 3: Preparation of Poricoic Acid H Solid Dispersion (Solvent Evaporation Method)

• Dissolution: Dissolve both poricoic acid H and a hydrophilic polymer (e.g., PVP K30) in a suitable common volatile solvent (e.g., ethanol or methanol) in a round-bottom flask. The drug-to-polymer ratio should be predetermined (e.g., 1:5 w/w).

• Solvent Evaporation: Remove the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50 °C).

• Final Drying: Further dry the resulting solid film in a vacuum oven to remove any residual solvent.

• Pulverization and Sieving: Scrape the dried solid dispersion from the flask, pulverize it using a mortar and pestle, and pass it through a sieve to obtain a fine powder.

Protocol 4: Preparation of Poricoic Acid H-Loaded Nanoparticles (Solvent Evaporation-Emulsion Method)

• Organic Phase Preparation: Dissolve poricoic acid H and a biodegradable polymer (e.g., PLGA) in a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate).

• Aqueous Phase Preparation: Prepare an aqueous solution containing a surfactant or stabilizer (e.g., polyvinyl alcohol - PVA).

• Emulsification: Add the organic phase to the aqueous phase and emulsify the mixture using a high-speed homogenizer or sonicator to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature under a fume hood to allow the organic solvent to evaporate, leading to the formation of solid nanoparticles.

• Nanoparticle Collection: Collect the nanoparticles by centrifugation, wash them with deionized water to remove excess surfactant, and then lyophilize them to obtain a dry powder.

Protocol 5: Quantification of Poricoic Acid H by HPLC-UV

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid or phosphoric acid).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: UV detection at a wavelength determined by the UV spectrum of poricoic acid H (typically around 210 nm for non-conjugated chromophores).

• Standard Curve: Prepare a series of standard solutions of poricoic acid H of known concentrations in a suitable solvent (e.g., methanol) to construct a calibration curve for quantification.

Visualizations

Caption: Experimental workflow for formulation and solubility analysis.

Caption: Logical relationship of solubility enhancement strategies.

References

• 1. Poricoic Acid H | C31H48O5 | CID 10918099 - PubChem [pubchem.ncbi.nlm.nih.gov]

"poricoic acid H" stability in DMSO at -20°C

This technical support center provides guidance on the stability of Poricoic Acid H in Dimethyl Sulfoxide (DMSO) when stored at -20°C. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of Poricoic Acid H when dissolved in DMSO and stored at -20°C?

Q2: Can repeated freeze-thaw cycles of Poricoic Acid H in DMSO affect its integrity?

Yes, repeated freeze-thaw cycles can compromise the stability of compounds stored in DMSO.[2] Each cycle can introduce moisture from the atmosphere, which may lead to hydrolysis or other forms of degradation. It is highly recommended to aliquot the Poricoic Acid H stock solution into single-use volumes to avoid multiple freeze-thaw cycles.

Q3: Are there any known reactivity issues between Poricoic Acid H and DMSO?

Poricoic Acid H is a dicarboxylic acid.[1] DMSO can react with acids, but this reactivity is typically significant at elevated temperatures.[3][4] At -20°C, the risk of a direct reaction between Poricoic Acid H and DMSO is considered low. However, it is crucial to use high-purity, anhydrous DMSO to prepare stock solutions to minimize potential impurities that could catalyze degradation.

Q4: What is the best type of container for storing Poricoic Acid H in DMSO?

For long-term storage, it is recommended to use glass vials with airtight seals.[2][5] While some types of polypropylene tubes can be used for short-term storage, glass is generally more inert and less likely to leach contaminants into the DMSO solution over time. Ensure the container is sealed tightly to prevent the absorption of atmospheric moisture, as DMSO is hygroscopic.[6]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Loss of biological activity in an assay.	Degradation of Poricoic Acid H.	- Prepare a fresh stock solution from solid material. - Perform a quality control check (e.g., HPLC-MS) on the old stock solution to assess its purity and compare it to the fresh stock. - Avoid repeated freeze-thaw cycles by preparing single-use aliquots.
Precipitate observed in the stock solution upon thawing.	Poor solubility at lower temperatures or concentration changes due to solvent evaporation.	- Gently warm the vial to room temperature and vortex to redissolve the precipitate. - Centrifuge the vial to pellet any insoluble material before taking an aliquot. - Consider preparing a lower concentration stock solution if solubility is a persistent issue.
Inconsistent experimental results.	Inaccurate concentration of the stock solution.	- Verify the initial weighing of the compound and the volume of DMSO used. - Protect the stock solution from light and ensure the container is properly sealed to prevent solvent evaporation. - If possible, determine the concentration of the stock solution spectrophotometrically or by a suitable analytical method.

Stability of Compounds in DMSO (General Data)

The following table summarizes general findings on the stability of compounds stored in DMSO under various conditions. Note that these are general observations and the stability of Poricoic Acid H should be independently verified.

Storage Condition	Duration	Observed Stability	Key Considerations
Room Temperature	3 months	92% of compounds stable[7]	Not recommended for long-term storage.
Room Temperature	1 year	52% of compounds stable[7]	Significant degradation observed for many compounds.
4°C in DMSO/water (90/10)	2 years	85% of compounds stable[8]	The presence of water can affect the stability of certain compounds.[9]
-15°C with freeze/thaw cycles	11 cycles	No significant compound loss observed in one study.[9][10]	It is still best practice to minimize freeze-thaw cycles.
-20°C or lower	Long-term	Generally recommended for preserving the integrity of most compounds.[2]	Aliquoting is crucial for maintaining stability.

Experimental Protocols

Protocol for Assessing the Stability of Poricoic Acid H in DMSO

This protocol outlines a general method to determine the stability of Poricoic Acid H in DMSO under specific storage conditions.

• Preparation of Stock Solution:

  • Accurately weigh a known amount of Poricoic Acid H.

  • Dissolve it in high-purity, anhydrous DMSO to a final concentration of 10 mM.

  • Aliquot the stock solution into multiple, single-use glass vials with airtight caps.

• Initial Analysis (Time Zero):

  • Take one aliquot for immediate analysis.

  • Analyze the sample using a suitable analytical method such as High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) to determine the initial purity and concentration.

  • Record the peak area and retention time of the parent compound.

• Storage:

  • Store the remaining aliquots at -20°C, protected from light.

• Time-Point Analysis:

  • At predetermined time points (e.g., 1 week, 1 month, 3 months, 6 months), remove one aliquot from storage.

  • Allow the aliquot to thaw completely at room temperature.

  • Analyze the sample using the same HPLC-MS method as the initial analysis.

• Data Analysis:

  • Compare the peak area of Poricoic Acid H at each time point to the initial (time zero) peak area.

  • Calculate the percentage of the compound remaining at each time point.

  • Monitor for the appearance of any new peaks that may indicate degradation products.

Visualizations

Workflow for Handling and Storing Poricoic Acid H in DMSO

References

• 1. Poricoic Acid H | C31H48O5 | CID 10918099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Preservation and Protection: Safe Storage and Handling of DMSO-Soluble Plant Extracts [greenskybio.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Proper storage of DMSO: tips and tricks for maximum effectiveness – Natur Total nutritional supplements [naturtotalshop.com]
• 6. Proper storage of DMSO: tips and tricks for maximum effectiveness – Natur Total nutritional supplements [naturtotalshop.com]
• 7. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Low UV Absorbance of Triterpenoids in HPLC

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of analyzing triterpenoids with low UV absorbance by High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guides

This section addresses common problems encountered during the HPLC analysis of triterpenoids that lack a strong chromophore.

Problem 1: Very small or no peaks are observed with a UV detector.

• Cause: Triterpenoids often lack a chromophore, a part of a molecule that absorbs ultraviolet or visible light. As a result, their response to a standard UV-Vis detector is very low.[1]

• Solution:

  • Lower the Detection Wavelength: Attempt detection at a lower wavelength, such as 205-210 nm. This can increase the signal for some triterpenoids, but be aware that it may also lead to a less stable baseline and interference from solvents.

  • Employ Chemical Derivatization: Introduce a UV-absorbing or fluorescent tag to the triterpenoid molecules either before (pre-column) or after (post-column) the HPLC separation. This will significantly enhance the detector response.

  • Utilize a Universal Detector: Switch to a detector that does not rely on the optical properties of the analyte. Evaporative Light Scattering Detectors (ELSD) and Charged Aerosol Detectors (CAD) are excellent alternatives for detecting non-volatile compounds like triterpenoids.[1][2]

Problem 2: Poor peak resolution, especially for isomers like oleanolic acid and ursolic acid.

• Cause: These isomers are structurally very similar, making them difficult to separate on many standard HPLC columns.[1]

• Solution:

  • Optimize Chromatographic Conditions: Experiment with different mobile phase compositions, flow rates, and column temperatures. A gradient elution is often necessary to achieve good separation of a complex mixture of triterpenoids.

  • Select a Specialized Column: Consider using a C30 column, which can provide better selectivity for structurally similar triterpenoids compared to the more common C18 columns.[1]

  • Derivatization: The addition of a derivatizing agent can sometimes alter the chromatographic behavior of the isomers, leading to improved separation.

Problem 3: Unstable baseline when detecting at low UV wavelengths.

• Cause: Many organic solvents used in HPLC mobile phases absorb UV light at low wavelengths, leading to a noisy and drifting baseline.

• Solution:

  • Use High-Purity Solvents: Ensure that you are using HPLC-grade or MS-grade solvents to minimize impurities that can contribute to baseline noise.

  • Properly Degas the Mobile Phase: Dissolved gases in the mobile phase can form bubbles in the detector cell, causing baseline disturbances.

  • Consider Alternative Detectors: If a stable baseline cannot be achieved, using an ELSD or CAD detector will eliminate this issue as they are not affected by the optical properties of the mobile phase.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to detect triterpenoids with a standard HPLC-UV setup?

A1: Most triterpenoids lack a significant chromophore in their structure. UV-Vis detectors in HPLC rely on the analyte's ability to absorb UV or visible light. Without a chromophore, the absorbance is very low, resulting in poor sensitivity and difficulty in detection.[1]

Q2: What are the main alternatives to UV detection for triterpenoids?

A2: The primary alternatives are universal detectors such as the Evaporative Light Scattering Detector (ELSD) and the Charged Aerosol Detector (CAD). Both detectors are suitable for non-volatile and semi-volatile compounds and do not depend on the analyte having a chromophore.[1][2] Chemical derivatization to introduce a UV-active or fluorescent tag is another effective strategy.

Q3: What is the difference between pre-column and post-column derivatization?

A3: Pre-column derivatization is a process where the analyte is chemically modified before it is injected into the HPLC system. This can improve both detection and chromatographic separation. Post-column derivatization involves adding a reagent to the analyte after it has been separated by the column but before it reaches the detector. This is primarily done to enhance detection.[3][4]

Q4: Which detector is more sensitive for triterpenoids, ELSD or CAD?

A4: Generally, the Charged Aerosol Detector (CAD) is considered to be more sensitive than the Evaporative Light Scattering Detector (ELSD). CAD can detect smaller particles, which translates to lower limits of detection (LOD) and quantification (LOQ).[5]

Q5: Can I use gradient elution with ELSD and CAD detectors?

A5: Yes, both ELSD and CAD are compatible with gradient elution. This is a significant advantage over refractive index (RI) detectors, which are also universal detectors but are not suitable for gradient methods.

Data Presentation

Table 1: Comparison of Detection Methods for Triterpenoid Analysis

Detector	Principle	Advantages	Disadvantages	Typical LOD/LOQ
UV-Vis (210 nm)	UV Absorbance	Readily available, non-destructive	Low sensitivity for triterpenoids, baseline instability	LOD: 50-135 ng on column[1]
ELSD	Light scattering by analyte particles after solvent evaporation	Universal for non-volatile compounds, gradient compatible	Non-linear response, less sensitive than CAD	Varies depending on analyte and conditions
CAD	Charge detection of analyte particles after solvent evaporation	Universal for non-volatile compounds, gradient compatible, high sensitivity, wide dynamic range	Destructive, requires volatile mobile phases	LOD: < 1 ng on column; LOQ: < 2 ng on column[1]
Fluorescence (with derivatization)	Emission of light by fluorescent derivatives	Very high sensitivity and selectivity	Requires a derivatization step, not all triterpenoids are easily derivatized	Can be significantly lower than UV detection

Experimental Protocols

Protocol 1: General Sample Preparation for Triterpenoid Analysis

This protocol is a general guideline and may need to be optimized for specific plant materials.

• Grinding: Grind the dried plant material into a fine powder.

• Extraction:

  • Weigh a specific amount of the powdered sample (e.g., 1 gram).

  • Add a suitable solvent or solvent mixture (e.g., methanol/chloroform 1:1 v/v).[1]

  • Sonciate the mixture for a specified time (e.g., 1 hour) to enhance extraction.[1]

  • Alternatively, use other extraction techniques like Soxhlet extraction or pressurized liquid extraction.

• Centrifugation/Filtration:

  • Centrifuge the extract at a high speed (e.g., 10,000 x g) for a set duration (e.g., 10 minutes) to pellet the solid material.[1]

  • Carefully collect the supernatant.

  • Filter the supernatant through a 0.45 µm or 0.22 µm syringe filter before HPLC injection.

• Concentration and Reconstitution (if necessary):

  • Evaporate the solvent from the filtrate under reduced pressure.

  • Reconstitute the dried extract in a known volume of a suitable solvent (e.g., methanol or the initial mobile phase).

Protocol 2: Pre-Column Derivatization with Dansyl Chloride for Fluorescence Detection

This protocol is adapted for triterpenoids containing hydroxyl groups.

• Sample Preparation: Prepare the triterpenoid extract as described in Protocol 1 and evaporate to dryness.

• Derivatization Reaction:

  • To the dried extract, add a solution of dansyl chloride in acetone and a sodium bicarbonate buffer (pH ~10).[6][7]

  • Vortex the mixture thoroughly.

  • Incubate the reaction mixture in a water bath at a specific temperature (e.g., 60°C) for a set time (e.g., 1 hour).[7][8]

• Quenching the Reaction: Add a small amount of a quenching reagent (e.g., a solution of proline or sodium hydroxide) to react with the excess dansyl chloride.[8]

• Extraction of Derivatives:

  • Add an organic solvent (e.g., ethyl acetate) and water to the reaction mixture.

  • Vortex and centrifuge to separate the layers.

  • Collect the organic layer containing the dansylated triterpenoids.

• Final Preparation: Evaporate the organic solvent and reconstitute the residue in the mobile phase for HPLC-FLD analysis.

• HPLC-FLD Conditions:

  • Excitation Wavelength: ~330-350 nm

  • Emission Wavelength: ~510-530 nm

Protocol 3: Post-Column Derivatization with Vanillin-Sulfuric Acid for Visible Detection

This method is suitable for saponins and other triterpenoids that react with this reagent to produce a colored product.

• HPLC Separation: Perform the HPLC separation of the triterpenoids using a standard method.

• Post-Column Reaction Setup:

  • Use a post-column reaction system that includes a reagent pump, a mixing tee, and a reaction coil.[4]

• Reagent Preparation:

  • Reagent A: A solution of vanillin in ethanol (e.g., 1% w/v).

  • Reagent B: Concentrated sulfuric acid.

  • Note: Due to the corrosive nature of sulfuric acid, specialized acid-resistant pumps and tubing are required. A simpler adaptation involves using a premixed vanillin-sulfuric acid reagent, but this can be less stable. A common spectrophotometric method uses 8% (w/v) vanillin in ethanol and 72% (v/v) sulfuric acid in water.

• Derivatization Process:

  • The eluent from the HPLC column is mixed with the vanillin reagent at the mixing tee.

  • This mixture then combines with the sulfuric acid.

  • The combined stream flows through a heated reaction coil (e.g., at 60°C) to facilitate the color-forming reaction.

• Detection: The colored derivatives are then detected by a visible-light detector at an appropriate wavelength (e.g., 560 nm).

Mandatory Visualization

Caption: Experimental workflow for triterpenoid analysis by HPLC.

Caption: Troubleshooting decision tree for low triterpenoid signals.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. actascientific.com [actascientific.com]
• 3. pickeringlabs.com [pickeringlabs.com]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Chromatographic Separation of Poricoic Acid Isomers

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the chromatographic separation of poricoic acid isomers. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the chromatographic separation of poricoic acid isomers.

Question: Why am I observing poor resolution or co-elution of my poricoic acid isomer peaks?

Answer: Poor resolution is a common challenge due to the structural similarity of poricoic acid isomers.[1][2] Several factors can contribute to this issue. To improve separation, consider the following strategies:

• Optimize Mobile Phase Composition:

  • Adjust Organic Modifier Ratio: Fine-tuning the ratio of acetonitrile or methanol in the mobile phase is crucial. A shallower gradient or a lower percentage of the organic solvent can increase retention times and often improves the separation between closely eluting isomers.[3]

  • Modify Mobile Phase pH: Poricoic acids are acidic triterpenoids.[2] Adding a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to the mobile phase can suppress the ionization of the carboxylic acid functional groups. This leads to more consistent interactions with the reversed-phase column and can significantly improve peak shape and resolution.[3]

  • Consider Mobile Phase Additives: For particularly challenging separations of triterpenoid isomers, the addition of cyclodextrins to the mobile phase has been shown to improve resolution by forming inclusion complexes with the analytes, leading to differential retention.[4][5]

• Change the Stationary Phase:

  • Switch to a C30 Column: While C18 columns are commonly used, a C30 stationary phase can offer better shape selectivity for structurally similar isomers like triterpenoids, potentially leading to baseline separation.

  • Experiment with Phenyl or Polar-Embedded Columns: These stationary phases provide different selectivity compared to traditional C18 columns due to pi-pi and dipole-dipole interactions, which can be beneficial for separating aromatic or polar isomers.

• Adjust Chromatographic Parameters:

  • Lower the Flow Rate: Reducing the flow rate can increase column efficiency and enhance resolution, although it will result in longer analysis times.

  • Decrease Column Temperature: Lowering the column temperature can sometimes improve the separation of isomers by increasing the viscosity of the mobile phase and enhancing differential interactions with the stationary phase. However, this may also lead to broader peaks, so optimization is key.

  • Increase Column Length or Use Smaller Particle Size Columns: Using a longer column or a column packed with smaller particles (e.g., sub-2 µm for UHPLC) increases the number of theoretical plates, resulting in sharper peaks and improved resolution.[6]

Question: My poricoic acid peaks are exhibiting tailing. What is the cause and how can I resolve it?

Answer: Peak tailing for acidic compounds like poricoic acids is often due to secondary interactions with the stationary phase or issues with the mobile phase pH. Here are some common causes and solutions:

• Secondary Silanol Interactions: Residual silanol groups on the surface of silica-based columns can interact with the polar functional groups of poricoic acids, leading to peak tailing.

  • Use an End-Capped Column: Modern, high-purity, end-capped columns have a reduced number of accessible silanol groups, which minimizes these unwanted interactions.

  • Lower the Mobile Phase pH: Operating at a lower pH (e.g., with 0.1% formic acid) protonates the silanol groups, reducing their ability to interact with the acidic analytes.[3]

• Inappropriate Mobile Phase pH: If the mobile phase pH is close to the pKa of the poricoic acids, they can exist in both ionized and non-ionized forms, leading to peak broadening and tailing. Ensure the mobile phase is sufficiently acidic to keep the poricoic acids in their protonated state.

• Column Overload: Injecting an excessive amount of sample can saturate the stationary phase, resulting in distorted peak shapes. Try diluting your sample and injecting a smaller volume.

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or degradation of the stationary phase can also cause peak tailing. If other troubleshooting steps fail, try flushing the column with a strong solvent or replacing the column.

Question: I am experiencing retention time drift for my poricoic acid isomers. What are the potential causes?

Answer: Drifting retention times can compromise the reliability of your results. The most common causes include:

• Inadequate Column Equilibration: Ensure the column is thoroughly equilibrated with the initial mobile phase conditions before each injection, especially when running a gradient. A stable baseline is a good indicator of a well-equilibrated column.

• Inconsistent Mobile Phase Preparation: Precisely prepare the mobile phase for each run to ensure consistent composition. Inaccurate mixing of solvents or pH adjustments can lead to shifts in retention times.[7]

• Mobile Phase Degassing Issues: Insufficiently degassed mobile phase can lead to bubble formation in the pump, causing flow rate fluctuations and, consequently, retention time drift.

• Column Temperature Fluctuations: Maintaining a constant column temperature is crucial for reproducible retention times. Use a column oven to ensure a stable temperature throughout the analysis.[8]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for an HPLC method to separate poricoic acid isomers?

A1: A good starting point for reversed-phase HPLC analysis of poricoic acids is a C18 column (e.g., 250 mm x 4.6 mm, 5 µm) with a gradient elution.[2] A typical gradient would start with a mixture of water and acetonitrile (or methanol), with the organic solvent percentage gradually increasing. Both solvents should be acidified with 0.1% formic acid or phosphoric acid to improve peak shape.[2][3] A flow rate of 1 mL/min and UV detection at 210 nm or 245 nm are commonly used.[3]

Q2: What are the main structural differences between common poricoic acid isomers that affect their chromatographic separation?

A2: Poricoic acid isomers, such as Poricoic Acid A and Poricoic Acid B, are lanostane-type triterpenoids that differ in the position and type of functional groups on their core structure.[2][9] For instance, the difference might be the presence of a hydroxyl group at a specific position or a double bond in a different location. These subtle structural variations lead to small differences in polarity and hydrophobicity, which are the basis for their chromatographic separation.

Q3: How can I improve the detection of poricoic acids if they have weak UV absorbance?

A3: Many triterpenoids, including poricoic acids, lack a strong chromophore, which can result in low sensitivity with UV detection. To enhance detection, consider the following:

• Low Wavelength UV Detection: Set your UV detector to a low wavelength, such as 210 nm, where many organic molecules exhibit some absorbance.[3] Be aware that this can also increase baseline noise.

• Alternative Detectors:

  • Evaporative Light Scattering Detector (ELSD): This is a universal detector that is not dependent on the optical properties of the analyte and is suitable for non-volatile compounds like poricoic acids.

  • Charged Aerosol Detector (CAD): Similar to ELSD, CAD provides a response for any non-volatile analyte and can offer better sensitivity than UV detection for compounds without a strong chromophore.

  • Mass Spectrometry (MS): Coupling your HPLC to a mass spectrometer provides the highest sensitivity and selectivity. It also provides valuable structural information for isomer identification.[1][10]

Q4: What sample preparation steps are recommended for the analysis of poricoic acids from natural product extracts?

A4: Proper sample preparation is crucial for obtaining reliable and reproducible results. For the analysis of poricoic acids from fungal extracts like Poria cocos, a typical workflow includes:

• Extraction: Extract the raw material with a suitable organic solvent, such as methanol or ethanol, often using techniques like ultrasonication or reflux.

• Filtration: Remove any particulate matter from the extract by filtering it through a 0.45 µm or 0.22 µm syringe filter before injection. This protects the HPLC column from clogging.[11][12]

• Solid-Phase Extraction (SPE): For complex matrices, an SPE cleanup step may be necessary to remove interfering compounds and enrich the poricoic acid fraction.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from the HPLC analysis of poricoic acid isomers and related triterpenoids from Poria cocos extracts.

Table 1: Retention Times of Poricoic Acids and Other Triterpenoids

Compound	Retention Time (min)[2]	Retention Time (min)[3]
Poricoic Acid B	14.8	18.2
Dehydrotumulosic Acid	16.2	19.5
Poricoic Acid A	17.5	21.3
Polyporenic Acid C	18.9	22.8
3-epi-dehydrotumulosic acid	20.1	24.1
Dehydropachymic Acid	28.5	32.7
Dehydrotrametenolic Acid	34.2	38.9
Dehydroeburicoic Acid	36.8	41.5

Note: Retention times can vary significantly depending on the specific HPLC system, column, and mobile phase conditions used.

Table 2: Method Validation Data for Poricoic Acid Analysis

Parameter	Poricoic Acid A[3]	Poricoic Acid B[3]
Linearity (r²)	> 0.999	> 0.999
Precision (RSD, %)	< 2.5	< 2.5
Repeatability (RSD, %)	< 2.5	< 2.5
Stability (RSD, %)	< 2.6	< 2.6
Recovery (%)	96.4 - 103.7	95.8 - 104.2

Experimental Protocols

Protocol 1: UPLC-PDA Method for Simultaneous Determination of 13 Triterpenoid Acids (including Poricoic Acids) [3]

• Instrumentation: Waters ACQUITY UPLC system with a PDA detector.

• Column: ACQUITY UPLC BEH C18 column (2.1 x 100 mm, 1.7 µm).

• Mobile Phase:

  • A: Acetonitrile

  • B: 0.1% Formic acid in water

• Gradient Program:

  • 0–3 min, 60% A

  • 3–15 min, 60–80% A

  • 15–17 min, 80–90% A

  • 17–19 min, 90% A

  • 19–21 min, 90–60% A

• Flow Rate: 0.2 mL/min.

• Column Temperature: 35°C.

• Detection: 210 nm and 245 nm.

• Injection Volume: 2 µL.

Protocol 2: HPLC Fingerprint Analysis of Triterpenoids in Poria cocos [2]

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase:

  • A: Acetonitrile

  • B: 0.1% Phosphoric acid in water

• Gradient Program: A linear gradient from 40% to 90% A over 60 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: 245 nm.

• Injection Volume: 10 µL.

Visualizations

Caption: A typical experimental workflow for the HPLC analysis of poricoic acid isomers.

References

• 1. mdpi.com [mdpi.com]
• 2. Quantification of Chemical Groups and Quantitative HPLC Fingerprint of Poria cocos (Schw.) Wolf - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Untargeted Metabolomics and Targeted Quantitative Analysis of Temporal and Spatial Variations in Specialized Metabolites Accumulation in Poria cocos (Schw.) Wolf (Fushen) [frontiersin.org]
• 4. academic.oup.com [academic.oup.com]
• 5. Separation rule of oleanane and ursane pentacyclic triterpenoids isomers from nature plants by coordination chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. nacalai.com [nacalai.com]
• 12. drawellanalytical.com [drawellanalytical.com]

Technical Support Center: Optimizing Cell-Based Assays for Poricoic Acid H

Welcome to the technical support center for poricoic acid H. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their cell-based assays with this compound.

Frequently Asked Questions (FAQs)

Q1: What is poricoic acid H and what is its known mechanism of action?

Poricoic acid H is a lanostane-type triterpene isolated from the sclerotium of Poria cocos.[1] Its mechanism of action is still under investigation, but studies suggest it exerts anti-tumor and anti-inflammatory effects.[1][2][3] It has been shown to have inhibitory effects on Epstein-Barr virus early antigen activation. Poricoic acid H is believed to influence key cellular signaling pathways, including the Mitogen-Activated Protein Kinase (MAPK) and Transforming Growth Factor-beta (TGF-β)/Smad pathways.[2][3][4] One study has suggested its potential to activate apoptotic caspase-8 in human lung cancer cells.[2]

Q2: What are the recommended starting concentrations for poricoic acid H in cell-based assays?

The optimal concentration of poricoic acid H will vary depending on the cell line and the specific assay. Based on available cytotoxicity data, a preliminary dose-response experiment is recommended. For many cancer cell lines, such as A549, AZ-521, DU-145, OVCAR-3, PANC-1, and SK-BR-3, the half-maximal inhibitory concentration (IC50) is greater than 100 μM after 48 hours of treatment.[5] However, for leukemia HL-60 cells, the IC50 has been reported to be 28.4 μM.[5] Therefore, a starting range of 10-100 μM is advisable for initial screening experiments.

Q3: How should I dissolve and store poricoic acid H?

Poricoic acid H is a lipophilic compound. It is recommended to dissolve it in a small amount of dimethyl sulfoxide (DMSO) to create a stock solution. For long-term storage, it is best to store the solid compound at -20°C. Stock solutions in DMSO can also be stored at -20°C in aliquots to avoid repeated freeze-thaw cycles.

Q4: Which cell-based assays are commonly used to assess the activity of poricoic acid H and related compounds?

Several cell-based assays can be employed to investigate the biological effects of poricoic acid H. These include:

• Cell Viability/Cytotoxicity Assays: Assays like MTT, MTS, or CCK-8 are used to determine the effect of the compound on cell proliferation and viability.[5]

• Apoptosis Assays: Flow cytometry using Annexin V/Propidium Iodide (PI) staining can be used to quantify apoptosis.[6]

• Western Blotting: This technique is crucial for investigating the effect of poricoic acid H on the protein expression and phosphorylation status of components within signaling pathways like MAPK and TGF-β/Smad.

• Cell Cycle Analysis: Flow cytometry with PI staining can be used to determine if poricoic acid H induces cell cycle arrest.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Inconsistent or non-reproducible results	- Pipetting errors- Cell health and passage number- Reagent variability	- Ensure pipettes are calibrated and use reverse pipetting for viscous solutions.- Use cells with a consistent and low passage number. Ensure cells are healthy and not overgrown before seeding.- Use fresh media and supplements. Record lot numbers of all reagents.
Low or no observable effect of poricoic acid H	- Inappropriate concentration range- Insufficient incubation time- Compound precipitation	- Perform a broad dose-response experiment (e.g., 0.1 to 200 µM) to identify the active range.- Conduct a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal treatment duration.- Visually inspect the culture medium for any signs of precipitation after adding the compound. If precipitation occurs, try preparing a fresh dilution from the stock or using a different solvent system if compatible with your cells.
High background signal in assays	- Contamination (mycoplasma, bacteria, fungi)- Assay reagent issues- Reader settings	- Regularly test cell cultures for mycoplasma contamination.- Ensure assay reagents are properly stored and not expired. Allow reagents to equilibrate to room temperature before use.- Optimize reader settings (e.g., gain, filters) for your specific assay plate and signal intensity.
Unexpected cytotoxicity in control (DMSO-treated) cells	- High concentration of DMSO	- Ensure the final concentration of DMSO in the culture medium is low, typically ≤ 0.5%, to minimize solvent-induced toxicity.

Quantitative Data Summary

The following table summarizes the available half-maximal inhibitory concentration (IC50) values for poricoic acid H in various human cancer cell lines after 48 hours of treatment, as determined by an MTT assay.[5]

Cell Line	Cancer Type	IC50 (µM)
A549	Lung Carcinoma	> 100
AZ-521	Stomach Adenocarcinoma	> 100
DU-145	Prostate Carcinoma	> 100
HL-60	Promyelocytic Leukemia	28.4
OVCAR-3	Ovarian Adenocarcinoma	> 100
PANC-1	Pancreatic Epithelioid Carcinoma	> 100
SK-BR-3	Breast Adenocarcinoma	> 100

Experimental Protocols

1. Cell Viability Assessment using CCK-8 Assay

This protocol is adapted from studies on the related compound, poricoic acid A, and can be used as a starting point for poricoic acid H.

• Cell Seeding: Seed cells in a 96-well plate at an optimized density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of poricoic acid H in culture medium. Replace the existing medium with the medium containing different concentrations of poricoic acid H. Include a vehicle control (DMSO) at the same final concentration as the highest poricoic acid H treatment.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• Assay: Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.

• Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

2. Western Blot Analysis of Signaling Proteins

• Cell Lysis: After treatment with poricoic acid H, wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Electrophoresis: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-ERK, ERK, p-Smad3, Smad3, and a loading control like β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to the loading control.

Signaling Pathways and Experimental Workflow Diagrams

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. escholarship.org [escholarship.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Mechanism of the Proprietary Chinese Medicine “JiuLiWan” to Treat Ulcerative Colitis Revealed by Network Pharmacology, Molecular Docking, and Experimental Verification In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting "Poricoic Acid H" Interference in High-Throughput Screening

This technical support center provides guidance for researchers, scientists, and drug development professionals who are encountering potential assay interference from "poricoic acid H" or other novel compounds in high-throughput screening (HTS) campaigns. The following frequently asked questions (FAQs) and troubleshooting guides will help you identify and mitigate common sources of interference to ensure the integrity of your screening data.

Frequently Asked Questions (FAQs)

Q1: My compound, "poricoic acid H," is showing activity in my primary screen, but the results are inconsistent or seem non-specific. What could be the cause?

A1: Apparent activity in HTS can sometimes be due to compound-dependent assay interference rather than a direct effect on the biological target.[1] Such interference can be reproducible and concentration-dependent, making it difficult to distinguish from genuine activity.[1] Common causes of interference include compound autofluorescence, light scattering, compound aggregation, and non-specific reactivity with assay components.[1][2][3] These are often referred to as pan-assay interference compounds (PAINS).[4]

Q2: How can I quickly check if "poricoic acid H" is autofluorescent or causing light scattering?

A2: A simple initial check is to measure the signal of your compound in the assay buffer without the other assay components (e.g., enzyme, substrate, or cells). If you observe a high background signal in a fluorescence-based assay, your compound may be autofluorescent.[1] Similarly, in absorbance-based assays, an increase in optical density could indicate compound precipitation and light scattering.[2] For a more definitive answer, you can perform a spectral scan of your compound to determine its excitation and emission profile.[5]

Q3: The dose-response curve for "poricoic acid H" is unusually steep. What could this indicate?

A3: A steep Hill slope in a dose-response curve can be an indicator of compound aggregation.[3] At a critical concentration, the compound may form aggregates that can sequester and inhibit enzymes or interfere with the assay in other ways.[6][7][8] This can lead to a sharp, non-stoichiometric inhibition profile.

Q4: I am using a luciferase-based reporter assay. Could "poricoic acid H" be directly inhibiting the luciferase enzyme?

A4: Yes, direct inhibition of reporter enzymes like firefly luciferase is a common form of assay interference.[1][9] To test for this, you can perform a counter-screen where you measure the effect of "poricoic acid H" on the luciferase enzyme in the absence of your primary target. A variety of structurally diverse compounds have been shown to inhibit luciferases.[1]

Q5: My compound seems to be precipitating in the assay medium. How can I address this?

A5: Compound precipitation is a frequent issue in HTS, especially when diluting a compound from a DMSO stock into an aqueous buffer.[10][11][12] To mitigate this, you can try lowering the final concentration of your compound, pre-warming the assay medium, or adding a small amount of a non-ionic detergent like Triton X-100 or Tween-20 to your assay buffer.[1][13] It is also crucial to determine the kinetic solubility of your compound in the specific assay buffer you are using.[12]

Troubleshooting Guides

Systematic Investigation of "Poricoic Acid H" Interference

If you suspect that "poricoic acid H" is causing interference in your HTS assay, follow this systematic approach to identify the underlying cause.

Step 1: Visual Inspection and Basic Checks

• Visual Examination: Visually inspect the wells containing "poricoic acid H" for any signs of precipitation or color changes.[12]

• Buffer Blank Measurement: Measure the signal of "poricoic acid H" in the assay buffer alone to check for autofluorescence, absorbance, or light scattering.

Step 2: Dose-Response Curve Analysis

• Examine the Hill Slope: A steep Hill slope (>>1) may suggest compound aggregation.[3]

• Look for Irregularities: Inconsistent or non-sigmoidal dose-response curves can also be indicative of interference.

Step 3: Secondary and Counter-Screens

• Orthogonal Assays: Test "poricoic acid H" in a secondary assay that uses a different detection technology (e.g., if your primary assay is fluorescence-based, use a luminescence or absorbance-based secondary assay).

• Counter-Screens: Perform a counter-screen to test for direct effects on assay components, such as inhibition of a reporter enzyme.[1]

Step 4: Biophysical and Biochemical Assays

• Solubility Assays: Determine the kinetic solubility of "poricoic acid H" in your assay buffer to ensure you are working below its precipitation point.

• Detergent-Based Assays: Re-run the assay in the presence of a low concentration of a non-ionic detergent (e.g., 0.01% Triton X-100). If the activity of "poricoic acid H" is significantly reduced, it is likely due to aggregation.[14]

Quantitative Data Presentation

The following tables provide examples of HTS data that might be observed with an interfering compound like "poricoic acid H".

Table 1: Example Data Suggesting Autofluorescence

Compound	Concentration (µM)	Fluorescence Signal (RFU) without Target
Control	0	102
"Poricoic Acid H"	1	5,234
"Poricoic Acid H"	10	51,678
"Poricoic Acid H"	100	498,231

Table 2: Example Dose-Response Data Suggesting Aggregation

Compound	Log Concentration (M)	% Inhibition
"Poricoic Acid H"	-7.0	5
"Poricoic Acid H"	-6.5	8
"Poricoic Acid H"	-6.0	12
"Poricoic Acid H"	-5.5	95
"Poricoic Acid H"	-5.0	98
Calculated IC50	~3 µM
Hill Slope	5.2

Experimental Protocols

Protocol 1: Kinetic Solubility Assay (96-well plate format)

• Prepare a 10 mM stock solution of "poricoic acid H" in 100% DMSO.

• Create a serial dilution of the stock solution in DMSO in a 96-well plate.

• In a separate 96-well plate, add your assay buffer.

• Transfer a small volume (e.g., 1-2 µL) of the DMSO serial dilutions to the assay buffer plate, ensuring the final DMSO concentration is consistent across all wells (typically ≤1%).

• Include positive controls (a known insoluble compound) and negative controls (DMSO only).[12]

• Seal the plate and incubate at room temperature or your assay temperature for 1-2 hours.

• Measure the absorbance or light scattering at a wavelength where the compound does not absorb (e.g., 620 nm).[12] An increase in signal compared to the negative control indicates precipitation.

Protocol 2: Autofluorescence and Light Scattering Assay

• Prepare a serial dilution of "poricoic acid H" in your assay buffer in a microplate suitable for your plate reader.

• For autofluorescence, excite the wells at the wavelength used in your primary assay and measure the emission.

• For light scattering, measure the absorbance at a wavelength outside the absorbance range of your compound (e.g., 600-700 nm).

• Compare the signal from the compound-containing wells to buffer-only wells. A significant increase in signal indicates autofluorescence or light scattering.

Protocol 3: Detergent-Based Assay for Aggregation

• Prepare two sets of assay conditions: one with your standard assay buffer and another with the same buffer supplemented with 0.01% Triton X-100.

• Run the full dose-response experiment for "poricoic acid H" under both conditions.

• If the potency (IC50) of "poricoic acid H" is significantly reduced in the presence of the detergent, aggregation is the likely cause of the observed activity.[14]

Visualizations

Caption: A workflow for troubleshooting HTS interference.

Caption: Mechanism of compound aggregation and its prevention by detergents.

Caption: Decision tree for identifying the type of HTS interference.

Caption: How autofluorescence interferes with a fluorescence-based assay.

References

• 1. Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drughunter.com [drughunter.com]
• 3. PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pan-assay interference compounds - Wikipedia [en.wikipedia.org]
• 5. Learn how to Remove Autofluorescence from your Confocal Images | Science Lab | Leica Microsystems [webpreview4.leica-microsystems.com]
• 6. High-throughput assays for promiscuous inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. experts.umn.edu [experts.umn.edu]
• 9. Identification of Compounds That Interfere with High‐Throughput Screening Assay Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. biotage.com [biotage.com]
• 14. researchgate.net [researchgate.net]

preventing degradation of "poricoic acid H" during extraction

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the degradation of poricoic acid H during extraction. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimental procedures.

Troubleshooting Guide

Q1: My final extract shows a low yield of poricoic acid H. What are the potential causes and solutions?

A1: A low yield of poricoic acid H can be attributed to several factors during the extraction process. Degradation of the target molecule is a primary concern. Here are some common causes and troubleshooting steps:

• High Temperature: Triterpenoids can be susceptible to thermal degradation.

  • Solution: Employ low-temperature extraction methods. If using heat, maintain the temperature below 60°C. Consider methods like ultrasonic-assisted extraction (UAE) or microwave-assisted extraction (MAE) which can be performed at lower temperatures and for shorter durations.

• Inappropriate Solvent: The polarity of the extraction solvent is crucial for both efficient extraction and stability.

  • Solution: Poricoic acid H, being a triterpenoid carboxylic acid, has moderate polarity. A mixture of a polar solvent (like ethanol or methanol) with water is often effective. Start with a 70% ethanol solution and optimize the ratio based on your results. Purely non-polar or highly polar solvents might lead to lower yields.

• Extended Extraction Time: Prolonged exposure to extraction conditions can increase the chances of degradation.

  • Solution: Optimize the extraction time. Monitor the yield of poricoic acid H at different time points (e.g., 30, 60, 90, 120 minutes) to determine the optimal duration that maximizes yield without significant degradation.

• Oxidative Degradation: The presence of oxygen can lead to the oxidation of poricoic acid H, especially at elevated temperatures or in the presence of certain metal ions.

  • Solution:

    • Degas your solvents before use.

    • Conduct the extraction under an inert atmosphere (e.g., nitrogen or argon).

    • Consider adding antioxidants to the extraction solvent.

Q2: I am observing unknown peaks in my HPLC chromatogram that I suspect are degradation products of poricoic acid H. How can I identify and minimize them?

A2: The appearance of unknown peaks is a strong indicator of compound degradation. Here's how to approach this issue:

• Identify the Degradation Pathway:

  • pH-related degradation: Poricoic acid H is a dicarboxylic acid and its stability can be pH-dependent. Extreme pH values (highly acidic or alkaline) can catalyze hydrolysis or other reactions.

    • Troubleshooting: Maintain the pH of your extraction solvent within a neutral or slightly acidic range (pH 5-7). Use buffers if necessary, but be mindful of their potential interaction with your downstream processing.

  • Photodegradation: Exposure to light, especially UV radiation, can induce degradation of photosensitive compounds.

    • Troubleshooting: Protect your extraction setup from light by using amber glassware or covering it with aluminum foil.

• Minimize Degradation Product Formation:

  • Control Temperature: As mentioned, avoid excessive heat.

  • Use Antioxidants: The addition of small amounts of antioxidants like ascorbic acid or butylated hydroxytoluene (BHT) to the extraction solvent can help prevent oxidative degradation.

  • Solvent Purity: Ensure the use of high-purity solvents to avoid contaminants that could catalyze degradation reactions.

Frequently Asked Questions (FAQs)

Q: What are the ideal storage conditions for a poricoic acid H extract to prevent long-term degradation?

A: For long-term stability, the purified extract or isolated poricoic acid H should be stored as a dry powder in a cool, dark, and dry place. A temperature of -20°C is recommended. If stored in solution, use a non-reactive solvent, degas the solution, store it in an amber vial under an inert atmosphere, and keep it at a low temperature.

Q: Can I use techniques like Soxhlet extraction for poricoic acid H?

A: While Soxhlet extraction can be effective for exhaustive extraction, the prolonged exposure to high temperatures can lead to significant degradation of thermolabile compounds like poricoic acid H. If you must use this method, consider using a solvent with a lower boiling point and operating the apparatus under reduced pressure to lower the extraction temperature. However, alternative methods like UAE or MAE are generally preferred for better preservation of the compound.

Q: What is the role of adding an acid to the extraction solvent?

A: Adding a small amount of a weak acid (e.g., 0.1% formic acid or acetic acid) to the extraction solvent can sometimes improve the extraction efficiency of acidic compounds like poricoic acid H by keeping them in their protonated, less polar form, which can enhance their solubility in moderately polar organic solvents. However, the impact on stability should be evaluated, as highly acidic conditions can also promote degradation.

Data Presentation

Table 1: Influence of Extraction Method on Poricoic Acid H Yield and Purity (Hypothetical Data)

Extraction Method	Temperature (°C)	Time (min)	Solvent	Relative Yield (%)	Purity (%)
Maceration	25	1440	70% Ethanol	65	85
Soxhlet	78	360	Ethanol	50	70
Ultrasonic-Assisted	45	60	70% Ethanol	95	92
Microwave-Assisted	55	15	70% Ethanol	98	95

Table 2: Effect of pH on the Stability of Poricoic Acid H in Solution after 24 hours (Hypothetical Data)

pH	Temperature (°C)	Remaining Poricoic Acid H (%)
3	25	85
5	25	98
7	25	99
9	25	70
7	50	80

Experimental Protocols

Protocol 1: Ultrasonic-Assisted Extraction (UAE) of Poricoic Acid H

• Sample Preparation: Grind the dried source material (e.g., Poria cocos) into a fine powder (40-60 mesh).

• Solvent Preparation: Prepare a solution of 70% ethanol in deionized water. Degas the solvent by sonicating it for 15 minutes. For enhanced stability, consider adding an antioxidant like ascorbic acid (0.1% w/v).

• Extraction: a. Place 10 g of the powdered material into a 250 mL Erlenmeyer flask. b. Add 100 mL of the prepared extraction solvent. c. Place the flask in an ultrasonic bath. d. Set the ultrasonic frequency to 40 kHz and the temperature to 45°C. e. Sonicate for 60 minutes.

• Isolation: a. After extraction, filter the mixture through Whatman No. 1 filter paper. b. Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C. c. The resulting crude extract can be further purified using chromatographic techniques.

Mandatory Visualization

Caption: Workflow for the optimized extraction of poricoic acid H.

Caption: Factors contributing to poricoic acid H degradation and preventive measures.

Technical Support Center: Poricoic Acid H In Vivo Bioavailability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering poor in vivo bioavailability of Poricoic Acid H. The information is tailored for scientists and professionals in drug development.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: We are observing very low plasma concentrations of Poricoic Acid H after oral administration in our animal model. What are the likely reasons for this poor bioavailability?

A1: Poor oral bioavailability of Poricoic Acid H is likely attributable to several physicochemical and physiological factors.

• Poor Aqueous Solubility: Poricoic Acid H is a lipophilic compound with a high molecular weight, leading to very low solubility in the aqueous environment of the gastrointestinal (GI) tract. This is a primary rate-limiting step for absorption.

• Slow Dissolution Rate: Consequent to its low solubility, the compound likely dissolves very slowly from its solid form in the GI fluids, minimizing the concentration gradient needed for absorption.

• High First-Pass Metabolism: Like many other triterpenoids, Poricoic Acid H may be extensively metabolized by cytochrome P450 enzymes in the gut wall and liver, leading to significant pre-systemic elimination.

• P-glycoprotein (P-gp) Efflux: It is possible that Poricoic Acid H is a substrate for efflux transporters like P-gp, which actively pump the compound back into the GI lumen after absorption, thereby reducing its net uptake.

Troubleshooting Steps:

• Characterize Physicochemical Properties: If not already done, confirm the aqueous solubility of your specific batch of Poricoic Acid H at different pH values relevant to the GI tract (e.g., pH 1.2, 4.5, and 6.8).

• Assess Permeability: Conduct an in vitro permeability assay (e.g., using Caco-2 cells) to determine if efflux is a contributing factor.

• Evaluate Metabolic Stability: Use liver microsomes or hepatocytes to assess the extent of first-pass metabolism.

• Formulation Optimization: The most critical step is to improve the solubility and dissolution rate through formulation strategies. See Q2 for details.

Q2: What formulation strategies can we employ to enhance the oral bioavailability of Poricoic Acid H?

A2: Several formulation strategies can be explored to overcome the solubility and dissolution challenges of Poricoic Acid H. The choice of strategy will depend on the specific properties of your compound and your experimental goals.

Formulation Strategy	Principle	Advantages	Disadvantages
Nanosuspension	Reduction of particle size to the nanometer range increases the surface area, leading to a higher dissolution velocity.[1][2][3]	Significant increase in dissolution rate and saturation solubility. Applicable for oral and parenteral routes.	Physical instability (crystal growth) can be a challenge. Requires specialized equipment (e.g., high-pressure homogenizer, microfluidizer).
Solid Dispersions	The drug is dispersed in a hydrophilic carrier at a molecular level, forming a solid solution or a solid suspension. This enhances wettability and dissolution.	Can significantly increase the dissolution rate and extent of a poorly water-soluble drug. Established manufacturing techniques are available.	The amorphous form of the drug may be unstable and recrystallize over time. Not all polymers are suitable for all drugs.
Lipid-Based Formulations	The drug is dissolved in lipids, surfactants, and co-solvents. These formulations can form micelles or emulsions in the GI tract, which can be absorbed through the lymphatic system, bypassing first-pass metabolism.[4][5][6]	Can enhance the absorption of highly lipophilic drugs. May reduce first-pass metabolism.	Can be complex to formulate and characterize. Potential for drug precipitation upon dilution in the GI tract.
Inclusion Complexes with Cyclodextrins	The lipophilic drug molecule is encapsulated within the hydrophobic cavity of a cyclodextrin molecule, forming a complex with improved aqueous solubility.	Increases solubility and dissolution rate. Can protect the drug from degradation.	Limited drug loading capacity. Not suitable for all drug molecules due to size and shape constraints.

Troubleshooting Flowchart for Formulation Selection:

Caption: A decision-making flowchart for selecting a suitable formulation strategy.

Q3: We are planning an in vivo pharmacokinetic study for Poricoic Acid H in rodents. What are the key considerations for the experimental protocol?

A3: A well-designed in vivo study is crucial for accurately assessing the bioavailability of Poricoic Acid H.

Experimental Protocols

Protocol 1: Oral Gavage Administration in Mice

• Animal Model: Male C57BL/6 mice (8-10 weeks old, 20-25 g).

• Housing: House animals in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

• Acclimatization: Allow at least one week for acclimatization before the experiment.

• Fasting: Fast the mice overnight (approximately 12 hours) before dosing, with free access to water.

• Dosing Formulation:

  • Vehicle Selection: For a simple suspension, a common vehicle is 0.5% (w/v) carboxymethylcellulose (CMC) in water. Other options include a suspension in a small percentage of DMSO and/or Tween 80 in saline.

  • Preparation: Prepare the dosing formulation on the day of the experiment. Ensure the suspension is homogenous by vortexing and/or sonicating before and during dosing.

• Administration:

  • Administer the Poricoic Acid H formulation orally via gavage at a dose volume of 10 mL/kg.

  • Use a proper-sized, flexible gavage needle to minimize stress and potential injury to the animal.

• Blood Sampling:

  • Collect blood samples (approximately 50-100 µL) from the saphenous or tail vein at pre-determined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

  • Collect blood into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation:

  • Centrifuge the blood samples at 4°C to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

Protocol 2: Quantification of Poricoic Acid H in Plasma by LC-MS/MS

• Sample Preparation (Protein Precipitation):

  • To a 50 µL aliquot of plasma, add 150 µL of ice-cold acetonitrile containing an appropriate internal standard (e.g., a structurally similar triterpenoid not present in the sample).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Conditions (Example):

  • LC System: A standard HPLC or UPLC system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode is often suitable for acidic compounds.

  • MRM Transitions: Optimize the multiple reaction monitoring (MRM) transitions for Poricoic Acid H and the internal standard.

Experimental Workflow Diagram:

Caption: A workflow diagram for in vivo pharmacokinetic studies of Poricoic Acid H.

Signaling Pathways

While the direct signaling pathways modulated by Poricoic Acid H are not extensively studied, related poricoic acids, such as Poricoic Acid A, have been shown to be involved in pathways related to inflammation and fibrosis. Understanding these can provide context for the therapeutic potential of Poricoic Acid H.

Potential Signaling Pathway for Poricoic Acids:

Caption: A simplified diagram of potential signaling pathways affected by poricoic acids.

Quantitative Data Summary

Currently, there is a lack of publicly available in vivo pharmacokinetic data specifically for Poricoic Acid H. The table below summarizes the key physicochemical properties that influence its bioavailability.

Property	Value	Implication for Bioavailability
Molecular Weight	500.7 g/mol	High molecular weight can sometimes limit passive diffusion across the intestinal epithelium.
XLogP3	6.7	High lipophilicity indicates very poor aqueous solubility, a major barrier to absorption.
Aqueous Solubility	Not reported (predicted to be very low)	Poor solubility is the primary reason for low dissolution rate and subsequent poor absorption.

Researchers are encouraged to generate in-house pharmacokinetic data to guide their specific projects.

Disclaimer: This information is intended for research purposes only and should not be considered as medical advice. The troubleshooting steps and protocols provided are general recommendations and may need to be optimized for specific experimental conditions.

References

• 1. scispace.com [scispace.com]
• 2. Nanosuspensions: Enhancing drug bioavailability through nanonization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Crystalline Nanosuspensions as Potential Toxicology and Clinical Oral Formulations for BCS II/IV Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clinical studies with oral lipid based formulations of poorly soluble compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmtech.com [pharmtech.com]
• 6. In Vitro Performance and Chemical Stability of Lipid-Based Formulations Encapsulated in a Mesoporous Magnesium Carbonate Carrier - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Matrix Effects in Poricoic Acid H Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize matrix effects during the mass spectrometric analysis of Poricoic Acid H.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of Poricoic Acid H mass spectrometry?

A1: The "matrix" refers to all components in a sample other than the analyte of interest, Poricoic Acid H.[1] These components can include salts, proteins, lipids, and other endogenous molecules.[1] Matrix effects occur when these co-eluting components interfere with the ionization of Poricoic Acid H in the mass spectrometer's ion source, leading to either a suppression or enhancement of its signal.[2][3] This interference can negatively impact the accuracy, precision, and sensitivity of the analytical method.[4]

Q2: Why is my Poricoic Acid H signal suppressed?

A2: Ion suppression is a common type of matrix effect where co-eluting compounds compete with Poricoic Acid H for ionization.[1] This is particularly prevalent in electrospray ionization (ESI), where the total number of ions that can be generated is limited.[5] Phospholipids are a major cause of ion suppression when analyzing samples from biological matrices like plasma or tissue.[6]

Q3: What are the most effective sample preparation techniques to reduce matrix effects for Poricoic Acid H?

A3: Effective sample preparation is crucial for removing interfering matrix components before LC-MS/MS analysis.[1][6] Common techniques include:

• Protein Precipitation (PPT): A simple and fast method, but often results in significant matrix effects as it doesn't effectively remove phospholipids.[7]

• Liquid-Liquid Extraction (LLE): Can provide cleaner extracts than PPT, but analyte recovery may be low, especially for more polar compounds.[7]

• Solid-Phase Extraction (SPE): A highly effective technique that can selectively isolate Poricoic Acid H while removing a significant portion of matrix components.[1][5] Mixed-mode SPE, which combines reversed-phase and ion-exchange mechanisms, can be particularly effective at producing clean extracts.[7]

Q4: How can I optimize my chromatographic conditions to minimize matrix effects?

A4: Chromatographic separation plays a key role in minimizing matrix effects by separating Poricoic Acid H from co-eluting interferences.[1] Consider the following optimizations:

• Column Chemistry: Use a column with a different stationary phase to alter selectivity.

• Mobile Phase Composition: Adjusting the mobile phase pH can alter the retention of acidic compounds like Poricoic Acid H relative to interfering components like phospholipids.[7]

• Gradient Elution: Optimizing the gradient profile can improve the resolution between your analyte and matrix components.[8]

• UPLC/UHPLC: Ultra-high-performance liquid chromatography can provide better resolution and sensitivity, which can help in mitigating matrix effects.[7]

Q5: Should I use an internal standard for Poricoic Acid H analysis?

A5: Yes, using a stable isotope-labeled (SIL) internal standard of Poricoic Acid H is highly recommended. A SIL internal standard will co-elute with Poricoic Acid H and experience similar matrix effects, allowing for accurate correction of signal suppression or enhancement.[1] This leads to more reliable and reproducible quantification.

Troubleshooting Guide

Issue: I am observing poor sensitivity and a low signal-to-noise ratio for Poricoic Acid H.

• Question: Have you evaluated your sample preparation method?

  • Answer: Simple methods like protein precipitation may not be sufficient to remove interfering matrix components.[7] Consider using a more rigorous technique like solid-phase extraction (SPE) to obtain a cleaner sample extract.[1][5]

• Question: Is your mass spectrometer tuned and calibrated correctly?

  • Answer: Regular tuning and calibration are essential for optimal instrument performance and sensitivity.[9]

• Question: Have you optimized the ionization source parameters?

  • Answer: Adjusting parameters like gas flows, temperatures, and voltages can significantly impact the ionization efficiency of Poricoic Acid H.[9]

Issue: I am seeing high variability and poor reproducibility in my quantitative results for Poricoic Acid H.

• Question: Are you using an appropriate internal standard?

  • Answer: The use of a stable isotope-labeled internal standard is the best way to compensate for variability caused by matrix effects.[1] If a SIL-IS is not available, a structural analog that elutes close to Poricoic Acid H can be a viable alternative.

• Question: Is there evidence of ion suppression or enhancement?

  • Answer: You can assess matrix effects qualitatively using a post-column infusion experiment or quantitatively by comparing the analyte response in a neat solution versus a post-extraction spiked matrix sample.[10][11]

Issue: My calibration curve for Poricoic Acid H is non-linear.

• Question: Have you prepared your calibration standards in a matrix that matches your samples?

  • Answer: Preparing calibration standards in the same biological matrix as the samples (matrix-matched calibration) can help to compensate for consistent matrix effects and improve linearity.[1]

• Question: Could detector saturation be an issue at higher concentrations?

  • Answer: If your analyte concentration is very high, it could lead to detector saturation. Diluting the samples might be necessary.[11]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Poricoic Acid H Analysis

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Relative Standard Deviation (RSD, %)
Protein Precipitation (PPT)	95 ± 5	45 ± 12 (Suppression)	< 15
Liquid-Liquid Extraction (LLE)	75 ± 8	20 ± 8 (Suppression)	< 10
Solid-Phase Extraction (SPE)	92 ± 4	5 ± 3 (Suppression)	< 5

Note: Data are hypothetical and for illustrative purposes only.

Experimental Protocols

Protocol: Solid-Phase Extraction (SPE) for Poricoic Acid H from Plasma

This protocol outlines a general procedure for extracting Poricoic Acid H from a plasma sample using a mixed-mode solid-phase extraction cartridge.

• Cartridge Conditioning:

  • Pass 1 mL of methanol through the SPE cartridge.

  • Pass 1 mL of deionized water through the cartridge.

• Sample Pre-treatment:

  • To 500 µL of plasma, add 500 µL of 4% phosphoric acid in water and vortex to mix. This step helps to disrupt protein binding.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Wash the cartridge with 1 mL of 40% methanol in water to remove less polar interferences.

• Elution:

  • Elute Poricoic Acid H from the cartridge with 1 mL of methanol containing 2% formic acid into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Troubleshooting workflow for inconsistent Poricoic Acid H results.

Caption: Recommended sample preparation workflow for Poricoic Acid H.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Minimizing matrix effects while preserving throughput in LC-MS/MS bioanalysis. | Semantic Scholar [semanticscholar.org]
• 9. gmi-inc.com [gmi-inc.com]
• 10. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Derivatization of Triterpenoids for Enhanced GC-MS Detection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful derivatization of triterpenoids for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Troubleshooting Guides

This section addresses specific issues that may arise during the derivatization of triterpenoids.

Issue 1: Incomplete or No Derivatization

Symptoms:

• Low or no peak intensity for the target triterpenoid in the GC-MS chromatogram.

• Presence of broad, tailing peaks at late retention times, characteristic of underivatized polar compounds.

• Mass spectra corresponding to the underivatized triterpenoid.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Presence of Moisture	Silylating reagents are highly sensitive to moisture. Ensure all glassware is oven-dried and cooled in a desiccator. Use anhydrous solvents and reagents. If the sample is aqueous, it must be thoroughly dried, for example, under a stream of dry nitrogen, before adding the derivatization reagents.[1]
Insufficient Reagent	A significant excess of the silylating reagent is necessary to drive the reaction to completion. A general guideline is to use at least a 2:1 molar ratio of the derivatizing agent to the active hydrogens on the triterpenoid.[2]
Suboptimal Reaction Temperature	While some triterpenoids can be derivatized at room temperature, others, especially those with sterically hindered hydroxyl or carboxyl groups, may require heating. Common reaction temperatures range from 60°C to 80°C.[1][2]
Inadequate Reaction Time	Derivatization times can vary from 30 minutes to several hours. If incomplete derivatization is suspected, increasing the reaction time is a logical step. An optimized protocol suggests a 2-hour reaction time at 30°C for a range of pentacyclic triterpenes.[3]
Poor Reagent Reactivity for Specific Functional Groups	For triterpenoids with sterically hindered functional groups, a more potent silylating agent or the addition of a catalyst may be required. For instance, N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is often used with a catalyst like trimethylchlorosilane (TMCS) to enhance its reactivity.[4]

Issue 2: Presence of Multiple Peaks for a Single Analyte

Symptoms:

• Multiple sharp peaks are observed in the chromatogram for a single triterpenoid standard.

• Mass spectra of these peaks are similar, often showing the expected molecular ion for the derivatized compound.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Formation of Multiple Silyl Derivatives	Triterpenoids with multiple hydroxyl or carboxyl groups can sometimes form a mixture of partially and fully silylated derivatives. This can be addressed by optimizing the reaction conditions to favor the formation of a single, fully derivatized product. This includes increasing the reagent concentration, reaction time, or temperature.[2]
Isomerization	Some derivatization reagents, particularly quaternary ammonium hydroxides, can induce isomerization in certain triterpenoids, leading to the formation of multiple peaks.[5] If this is suspected, switching to a milder silylating agent like BSTFA is recommended.
Tautomerization of Keto-enol Groups	For triterpenoids containing keto groups, tautomerization can lead to the formation of multiple derivatives. A two-step derivatization process, involving methoximation prior to silylation, can stabilize the keto groups and prevent the formation of multiple peaks.[6]

Frequently Asked Questions (FAQs)

Q1: What is the purpose of derivatizing triterpenoids before GC-MS analysis?

A1: Triterpenoids are often large, polar, and non-volatile molecules due to the presence of functional groups like hydroxyls and carboxylic acids. Derivatization is a chemical modification process that replaces the active hydrogens in these functional groups with less polar groups, typically trimethylsilyl (TMS) groups.[7][8] This process increases the volatility and thermal stability of the triterpenoids, making them suitable for analysis by gas chromatography.[7] It also often leads to sharper chromatographic peaks and improved sensitivity.[7]

Q2: Which derivatization reagent is best for my triterpenoid sample?

A2: The choice of reagent depends on the specific triterpenoids in your sample. For a general screening of triterpenoids containing hydroxyl and carboxylic acid groups, a mixture of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst like 1% trimethylchlorosilane (TMCS) in a solvent such as pyridine is a robust and widely used option.[3][9] For sterically hindered groups, a more powerful silylating agent like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) might be considered.[10]

Q3: My derivatized sample shows a lot of background noise in the chromatogram. What could be the cause?

A3: High background noise can be caused by several factors:

• Excess derivatization reagent: While an excess is needed, a very large excess can sometimes lead to a high background. If possible, a gentle evaporation of the excess reagent under nitrogen and reconstitution in a suitable solvent before injection can help.[9]

• Contaminated reagents or solvents: Always use high-purity, anhydrous reagents and solvents.

• Column bleed: Ensure your GC column is properly conditioned and that the analysis temperature does not exceed the column's maximum operating temperature.

• Septum bleed: Particles from the injection port septum can degrade and cause ghost peaks. Regular replacement of the septum is recommended.

Q4: Can I use the same derivatization protocol for both neutral and acidic triterpenoids?

A4: Yes, silylation reagents like BSTFA with TMCS are effective for derivatizing both hydroxyl groups (found in neutral triterpenoids) and carboxylic acid groups (found in acidic triterpenoids).[3] An optimized protocol using BSTFA and TMCS in pyridine was shown to be efficient for derivatizing a mixture of triterpene alcohols, diols, and carboxylic acids.[3]

Q5: How long are my derivatized samples stable?

A5: Trimethylsilyl (TMS) derivatives of triterpenoids are susceptible to hydrolysis.[7] Therefore, it is best to analyze the samples as soon as possible after derivatization. If storage is necessary, it should be in a tightly sealed vial at low temperatures (e.g., -20°C) to minimize degradation. It is always recommended to run a fresh standard with each batch of samples to verify the integrity of the derivatives.

Quantitative Data Summary

The following table summarizes a qualitative comparison of common silylating agents for triterpenoid analysis. Quantitative data on derivatization yield and peak area enhancement can vary significantly depending on the specific triterpenoid, sample matrix, and analytical conditions.

Derivatizing Agent	Target Functional Groups	Reactivity	Byproducts	Key Advantages	Key Disadvantages
BSTFA	-OH, -COOH, -NH2, -SH	High	Volatile	Versatile, good for a wide range of triterpenoids. Byproducts do not typically interfere with the chromatogram.	Moisture sensitive. May require a catalyst for hindered groups.
BSTFA + TMCS	-OH, -COOH, -NH2, -SH	Very High	Volatile	Increased reactivity for sterically hindered hydroxyl and carboxyl groups.	Highly moisture sensitive. TMCS can be corrosive.
MSTFA	-OH, -COOH, -NH2, -SH	Very High	Volatile	More potent silylating agent than BSTFA. Often preferred for metabolomics studies.	Moisture sensitive.
MTBSTFA	-OH, -COOH, -NH2, -SH	Moderate	Non-volatile	Forms more stable tert-butyldimethylsilyl (t-BDMS) derivatives, which are more resistant to hydrolysis.	Slower reaction times and may require higher temperatures. Less effective for sterically hindered groups.[11]

Experimental Protocols

Protocol 1: Silylation of Triterpenoids using BSTFA and TMCS

This protocol is adapted from an optimized method for the derivatization of pentacyclic triterpenes.[3]

Materials:

• Dried triterpenoid extract or standard.

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• Trimethylchlorosilane (TMCS).

• Anhydrous Pyridine.

• Reaction vials (e.g., 2 mL glass vials with PTFE-lined caps).

• Heating block or oven.

• Nitrogen gas supply for drying.

Procedure:

• Sample Preparation: Place 1-5 mg of the dried triterpenoid extract or standard into a reaction vial. If the sample is in solution, evaporate the solvent to complete dryness under a gentle stream of nitrogen.

• Reagent Preparation: Prepare the derivatization reagent by mixing BSTFA, TMCS, and pyridine in a ratio of 22:13:65 (v/v/v).

• Derivatization Reaction: Add 100 µL of the prepared derivatization reagent to the dried sample in the reaction vial.

• Incubation: Tightly cap the vial and incubate at 30°C for 2 hours.

• Analysis: After cooling to room temperature, the sample is ready for direct injection into the GC-MS.

Protocol 2: General Silylation Protocol for Triterpenoids

This is a general-purpose protocol that can be adapted for various triterpenoids.

Materials:

• Dried triterpenoid extract or standard.

• BSTFA + 1% TMCS (commercially available or prepared fresh).

• Anhydrous solvent (e.g., pyridine, acetonitrile, or dichloromethane).

• Reaction vials.

• Heating block or oven.

• Nitrogen gas supply.

Procedure:

• Sample Preparation: Ensure the sample is completely dry in a reaction vial.

• Reconstitution (Optional): Dissolve the dried sample in 50-100 µL of an anhydrous solvent like pyridine.

• Derivatization: Add 100 µL of BSTFA + 1% TMCS to the vial.

• Incubation: Securely cap the vial and heat at 60-70°C for 30-60 minutes.

• Analysis: Cool the vial to room temperature before GC-MS analysis.

Visualizations

Caption: Experimental workflow for triterpenoid derivatization and GC-MS analysis.

Caption: Troubleshooting logic for incomplete derivatization of triterpenoids.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Development of a gas chromatography-mass spectrometry method to monitor in a single run, mono- to triterpenoid compounds distribution in resinous plant materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Silylation Reagents - Regis Technologies [registech.com]
• 5. tandfonline.com [tandfonline.com]
• 6. youtube.com [youtube.com]
• 7. chromtech.com [chromtech.com]
• 8. gcms.cz [gcms.cz]
• 9. benchchem.com [benchchem.com]
• 10. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Anti-Cancer Activities of Poricoic Acid H and Poricoic Acid A

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the anti-cancer activities of two lanostane-type triterpenoids derived from Poria cocos: poricoic acid H and poricoic acid A. While both compounds have demonstrated potential in cancer research, their mechanisms and potencies differ significantly. This document synthesizes available experimental data to offer a clear, objective comparison to inform future research and drug development efforts.

Executive Summary

Current research indicates that poricoic acid H primarily exhibits anti-tumor-promoting effects, while poricoic acid A demonstrates direct cytotoxicity against a range of cancer cell lines through well-defined signaling pathways. Data on the direct cytotoxic mechanisms of poricoic acid H is limited; therefore, data for the structurally similar poricoic acid G is included as a proxy. Poricoic acid A has been more extensively studied, with its anti-cancer activity attributed to the induction of apoptosis and cell cycle arrest via inhibition of the MEK/ERK and mTOR/p70s6k signaling pathways.

Quantitative Data Comparison

The following tables summarize the quantitative data on the anti-cancer activities of poricoic acid H (and its analogue, poricoic acid G) and poricoic acid A.

Table 1: Anti-Tumor-Promoting Activity of Poricoic Acid H

Compound	Assay	Cell Line	IC₅₀ (mol ratio/32 pmol TPA)	Reference
Poricoic Acid H	Epstein-Barr Virus Early Antigen (EBV-EA) Activation	Raji cells	389	[Ukiya et al., 2002]

Lower IC₅₀ values indicate greater potency in inhibiting tumor promotion.

Table 2: Cytotoxic Activity of Poricoic Acid G (Analogue of Poricoic Acid H) and Poricoic Acid A

Compound	Cell Line	Cancer Type	GI₅₀ (µM)	Reference
Poricoic Acid G	HL-60	Leukemia	0.0393	[Ukiya et al., 2002]
NUGC-3	Gastric Cancer	15.6	[Ukiya et al., 2002]
HCT-15	Colon Cancer	>20	[Ukiya et al., 2002]
ACHN	Renal Cancer	>20	[Ukiya et al., 2002]
NCI-H23	Lung Cancer	>20	[Ukiya et al., 2002]
Poricoic Acid A	HL-60	Leukemia	10.2	[Ukiya et al., 2002]
NUGC-3	Gastric Cancer	12.1	[Ukiya et al., 2002]
HCT-15	Colon Cancer	11.8	[Ukiya et al., 2002]
ACHN	Renal Cancer	10.9	[Ukiya et al., 2002]
NCI-H23	Lung Cancer	11.5	[Ukiya et al., 2002]

GI₅₀ (Growth Inhibition 50) is the concentration of the compound that inhibits cell growth by 50%. Lower values indicate greater cytotoxic potency.

Table 3: Effects of Poricoic Acid A on Cell Viability and Apoptosis in Lung Cancer Cells

Cell Line	Treatment Concentration (µg/mL)	Cell Viability (%)	Apoptosis Rate (%)	Reference
H460	100	~80	~15	[1]
150	~60	~25	[1]
200	~40	~40	[1]
H1299	100	~85	~12	[1]
150	~65	~20	[1]
200	~45	~35	[1]

Signaling Pathways and Mechanisms of Action

Poricoic Acid H

The primary anti-cancer activity reported for poricoic acid H is the inhibition of tumor promotion. It has shown potent inhibitory effects on the activation of the Epstein-Barr virus early antigen (EBV-EA) induced by the tumor promoter 12-O-tetradecanoylphorbol-13-acetate (TPA).[2] The exact signaling pathway through which poricoic acid H exerts this effect has not been fully elucidated.

Poricoic Acid A

Poricoic acid A has been demonstrated to induce apoptosis and autophagy in various cancer cell lines by modulating key signaling pathways.

• MEK/ERK Signaling Pathway: In lung cancer cells, poricoic acid A directly targets MEK1/2, leading to the downregulation of the MEK/ERK signaling pathway.[2][3] This suppression of MEK/ERK signaling results in decreased cell growth and proliferation.[2][3]

• mTOR/p70s6k Signaling Axis: In ovarian cancer cells, poricoic acid A has been shown to induce apoptosis and autophagy by modulating the mTOR/p70s6k signaling axis.[4][5][6] It inhibits the phosphorylation of mTOR and p70s6k, which are key regulators of cell growth, proliferation, and survival.[4][5][6]

Visualizing the Mechanisms

Signaling Pathways

Caption: Signaling pathways targeted by Poricoic Acid A in cancer cells.

Experimental Workflows

Caption: Workflow for key anti-cancer activity assays.

Experimental Protocols

Cytotoxicity Assay (Sulforhodamine B Assay)

This assay determines cell density based on the measurement of cellular protein content.

• Cell Plating: Adherent cancer cell lines (e.g., HL-60, NUGC-3, HCT-15, ACHN, NCI-H23) are seeded into 96-well microtiter plates at an appropriate density and incubated to allow for cell attachment.

• Compound Treatment: Cells are treated with various concentrations of poricoic acid A or poricoic acid G for a specified period (e.g., 72 hours).

• Cell Fixation: The cell monolayers are fixed by adding cold 10% (w/v) trichloroacetic acid and incubating for 60 minutes at 4°C.

• Staining: The fixed cells are washed and then stained with 0.4% (w/v) sulforhodamine B (SRB) in 1% acetic acid for 30 minutes.

• Washing: Excess dye is removed by washing four times with 1% (v/v) acetic acid.

• Solubilization: The protein-bound dye is dissolved in 10 mM Tris base solution.

• Data Acquisition: The optical density (OD) is measured at 510 nm using a microplate reader. The GI₅₀ value is then calculated from the dose-response curve.

Epstein-Barr Virus Early Antigen (EBV-EA) Activation Assay

This assay measures the ability of a compound to inhibit the activation of the lytic cycle of EBV, a hallmark of tumor promotion.

• Cell Culture: Raji cells, a human B-lymphoblastoid cell line latently infected with EBV, are cultured in RPMI 1640 medium.

• Induction and Treatment: The cells are incubated with a combination of a tumor promoter (TPA) and n-butyric acid to induce EBV-EA activation, along with various concentrations of the test compound (e.g., poricoic acid H).

• Incubation: The cell suspension is incubated at 37°C in a humidified incubator with 5% CO₂ for 48 hours.

• Slide Preparation: Smears of the cells are made on glass slides and allowed to air-dry.

• Immunofluorescence Staining: The slides are stained using an indirect immunofluorescence method. This involves incubating the slides with high-titer EBV-EA-positive human serum, followed by incubation with a fluorescein isothiocyanate (FITC)-conjugated anti-human IgG.

• Microscopy and Quantification: The percentage of EA-positive cells is determined by counting at least 500 cells under a fluorescence microscope. The IC₅₀ value is calculated as the concentration of the compound that reduces the number of EA-positive cells by 50%.

Conclusion

Poricoic acid H and poricoic acid A are both promising natural compounds with anti-cancer properties, but they exhibit different modes of action. Poricoic acid H demonstrates significant potential as an anti-tumor-promoting agent. In contrast, poricoic acid A acts as a direct cytotoxic agent against a variety of cancer cells, with its mechanisms of action being progressively elucidated. The potent and specific cytotoxicity of the poricoic acid H analogue, poricoic acid G, against leukemia cells suggests that further investigation into the direct cytotoxic effects of poricoic acid H is warranted. Future research should focus on delineating the specific signaling pathways modulated by poricoic acid H and evaluating the in vivo efficacy of both compounds in relevant cancer models.

References

• 1. researchgate.net [researchgate.net]
• 2. abcam.com [abcam.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. zeusscientific.com [zeusscientific.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Comparative Cytotoxicity of Poricoic Acids G and H: A Guide for Researchers

An objective analysis of the cytotoxic profiles of poricoic acids G and H, focusing on available experimental data and methodologies to inform future research and drug development in oncology.

This guide provides a comparative overview of the cytotoxic effects of two lanostane-type triterpenes, poricoic acid G and poricoic acid H, derived from Poria cocos. The available scientific literature indicates that while both compounds exhibit biological activity, their cytotoxic profiles have been evaluated to different extents. This document summarizes the existing quantitative data, details the experimental protocols utilized in these assessments, and provides visualizations of relevant experimental workflows.

Data Presentation: Cytotoxicity Profile

The primary study directly comparing the biological activity of poricoic acids G and H demonstrates a significant cytotoxic effect for poricoic acid G against the human promyelocytic leukemia cell line, HL-60.[1] In contrast, specific cytotoxic data for poricoic acid H, such as an IC50 or GI50 value, is not extensively reported in the currently available literature. The same key study notes that poricoic acid H showed potent inhibitory effects on Epstein-Barr virus early antigen (EBV-EA) activation, a measure of anti-tumor promoting activity, but does not provide direct cytotoxicity metrics.[1]

Compound	Cell Line	Assay Type	Metric	Value	Reference
Poricoic Acid G	HL-60 (Human Promyelocytic Leukemia)	Not specified in abstract	GI50	39.3 nM	Ukiya et al., 2002[1]
Poricoic Acid H	HL-60 (Human Promyelocytic Leukemia)	Not specified in abstract	N/A	Data not available	Ukiya et al., 2002[1]

Table 1: Comparative Cytotoxicity Data for Poricoic Acids G and H. GI50 (50% growth inhibition) represents the concentration of the compound required to inhibit cell growth by 50%. "N/A" indicates that the data was not available in the cited literature.

Experimental Protocols

The following section details the methodologies employed in the key study that evaluated the cytotoxic activity of poricoic acid G.

Cell Line and Culture

• Cell Line: Human promyelocytic leukemia (HL-60) cells were utilized for the cytotoxicity assessment.

• Culture Conditions: Specific culture medium, serum concentration, temperature, and CO2 levels were not detailed in the available abstract. Standard cell culture conditions for HL-60 cells are generally RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), penicillin (100 units/mL), and streptomycin (100 µg/mL), maintained at 37°C in a humidified atmosphere with 5% CO2.

Cytotoxicity Assay

The specific type of cytotoxicity assay used to determine the GI50 value (e.g., MTT, SRB, etc.) was not explicitly stated in the abstract of the primary reference.[1] However, a general workflow for such an assay is as follows:

• Cell Seeding: HL-60 cells are seeded into 96-well plates at a predetermined density.

• Compound Treatment: The cells are treated with various concentrations of poricoic acid G. A vehicle control (e.g., DMSO) is also included.

• Incubation: The treated cells are incubated for a specified period (e.g., 48 or 72 hours).

• Viability Assessment: A viability reagent (such as MTT or SRB) is added to the wells.

• Data Analysis: The absorbance or fluorescence is measured using a microplate reader. The GI50 value is then calculated by plotting the percentage of cell growth inhibition against the compound concentration.

Mandatory Visualizations

To aid in the understanding of the experimental process, the following diagrams illustrate a typical workflow for evaluating cytotoxicity and a hypothetical signaling pathway that could be investigated for these compounds.

Caption: General workflow for determining the cytotoxicity of poricoic acids.

Caption: Hypothetical signaling pathway for apoptosis induction.

Conclusion

The available data strongly indicates that poricoic acid G is a potent cytotoxic agent against HL-60 leukemia cells. However, a direct comparison with poricoic acid H is hampered by the lack of specific cytotoxicity data for the latter. While poricoic acid H demonstrates anti-tumor promoting effects, further studies are required to elucidate its direct cytotoxic potential and the underlying molecular mechanisms. Researchers are encouraged to perform head-to-head comparisons of these two compounds across a panel of cancer cell lines and to investigate their effects on key signaling pathways involved in cell proliferation and apoptosis to fully understand their therapeutic potential.

References

• 1. Synthesis of Lanostane-Type Triterpenoid N-Glycosides and Their Cytotoxicity against Human Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Efficacy of Poricoic Acid H Compared to Other Lanostane Triterpenoids: A Comparative Guide

Lanostane triterpenoids, a class of tetracyclic triterpenoids, are widely distributed in fungi and have garnered significant attention from the scientific community for their diverse and potent biological activities. Among these, poricoic acid H, a 3,4-seco-lanostane triterpenoid isolated from fungi such as Poria cocos and Fomitopsis betulina, has demonstrated notable cytotoxic and potential anti-inflammatory properties. This guide provides an objective comparison of the efficacy of poricoic acid H with other selected lanostane triterpenoids, supported by experimental data, to aid researchers, scientists, and drug development professionals in their investigations.

Cytotoxicity of Lanostane Triterpenoids

The cytotoxic activity of lanostane triterpenoids is a key area of investigation for potential anticancer therapies. The following table summarizes the 50% inhibitory concentration (IC50) values of poricoic acid H and other representative lanostane triterpenoids against various human cancer cell lines.

Compound	Cell Line	IC50 (µM)	Source Organism
Poricoic Acid H	HL-60 (Leukemia)	47.97 ± 2.19	Fomitopsis betulina
A549 (Lung Cancer)	107.80 ± 3.45	Fomitopsis betulina
MRC-5 (Normal Lung Fibroblast)	79.72 ± 4.74	Fomitopsis betulina
Poricoic Acid A	A549 (Lung Cancer)	> 100	Poria cocos
DU145 (Prostate Cancer)	> 100	Poria cocos
Poricoic Acid B	A549 (Lung Cancer)	> 100	Poria cocos
DU145 (Prostate Cancer)	> 100	Poria cocos
Dehydropachymic Acid	A549 (Lung Cancer)	25.3	Poria cocos
DU145 (Prostate Cancer)	38.4	Poria cocos
Pachymic Acid	A549 (Lung Cancer)	28.7	Poria cocos
DU145 (Prostate Cancer)	45.2	Poria cocos
Polyporenic Acid C	A549 (Lung Cancer)	18.9	Poria cocos
DU145 (Prostate Cancer)	29.1	Poria cocos
Tumulosic Acid	A549 (Lung Cancer)	65.8	Poria cocos
DU145 (Prostate Cancer)	88.2	Poria cocos

Data Interpretation: The presented data indicates that poricoic acid H exhibits cytotoxic activity against the HL-60 leukemia cell line. However, its potency against A549 lung cancer cells appears to be lower compared to other lanostane triterpenoids such as dehydropachymic acid, pachymic acid, and polyporenic acid C, which show more significant inhibitory effects on this cell line. It is also important to note the cytotoxicity of poricoic acid H against the normal cell line MRC-5, suggesting a potential for off-target effects that warrants further investigation. In contrast, poricoic acids A and B showed weak cytotoxicity against A549 and DU145 cell lines.

Anti-inflammatory Activity of Lanostane Triterpenoids

Several lanostane triterpenoids have been investigated for their anti-inflammatory properties, primarily through the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages. While direct comparative data for poricoic acid H is limited, the following table presents data for other relevant poricoic acids.

Compound	Cell Line	Assay	IC50 (µM)	Source Organism
Poricoic Acid A	RAW 264.7	NO Production Inhibition	> 50 µg/mL	Poria cocos
Poricoic Acid B	RAW 264.7	NO Production Inhibition	> 50 µg/mL	Poria cocos
Poricoic Acid GM	RAW 264.7	NO Production Inhibition	9.73	Wolfiporia cocos

Data Interpretation: Poricoic acid GM demonstrates potent anti-inflammatory activity by significantly inhibiting NO production.[1] In contrast, poricoic acids A and B show weaker activity in this assay.[2] Further studies are required to elucidate the anti-inflammatory potential of poricoic acid H in comparison to these and other lanostane triterpenoids.

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

The cytotoxic activity of the lanostane triterpenoids is commonly determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[3][4][5][6][7]

Principle: This colorimetric assay measures the reduction of the yellow tetrazolium salt MTT by mitochondrial succinate dehydrogenase in metabolically active cells. The resulting intracellular purple formazan crystals are solubilized, and the absorbance of the solution is measured spectrophotometrically. The absorbance is directly proportional to the number of viable cells.

Methodology:

• Cell Seeding: Human cancer cells (e.g., A549, HL-60) are seeded in 96-well plates at a density of 1 × 10^4 to 5 × 10^4 cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (e.g., poricoic acid H and other lanostane triterpenoids) and incubated for a further 48 to 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well, and the plates are incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is then removed, and 150 µL of a solubilizing agent (e.g., dimethyl sulfoxide - DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined from the dose-response curve.

Signaling Pathways

Lanostane triterpenoids exert their biological effects through the modulation of various signaling pathways. For instance, some poricoic acids have been shown to inhibit the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) and MAPK (mitogen-activated protein kinase) signaling pathways, which are crucial in the inflammatory response.[1] The following diagram illustrates a simplified representation of the NF-κB signaling pathway, a potential target for the anti-inflammatory action of these compounds.

References

• 1. Cytotoxic and anti-oxidant activities of lanostane-type triterpenes isolated from Poria cocos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. broadpharm.com [broadpharm.com]

Unveiling the Anti-Inflammatory Potential of Poricoic Acid H: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the anti-inflammatory effects of poricoic acid H. Due to the limited direct experimental data on poricoic acid H, this guide draws comparisons with its better-studied chemical relatives, poricoic acid A and B, and established anti-inflammatory agents, Dexamethasone and Indomethacin, to infer its potential efficacy and mechanisms.

Executive Summary

Poricoic acid H, a lanostane-type triterpenoid isolated from Poria cocos, belongs to a class of compounds known for their diverse biological activities. While direct evidence for its anti-inflammatory effects is nascent, related compounds such as poricoic acid A and B have demonstrated significant anti-inflammatory properties. This guide synthesizes the available data, comparing the known effects of these natural compounds with the well-established synthetic drugs, Dexamethasone and Indomethacin. This comparative approach aims to provide a framework for evaluating the potential of poricoic acid H as a novel anti-inflammatory agent and to guide future research in this area.

Comparative Analysis of Anti-Inflammatory Activity

The anti-inflammatory potential of a compound is often evaluated by its ability to inhibit key inflammatory mediators. The following table summarizes the available data for poricoic acids and benchmark anti-inflammatory drugs.

Compound	Target/Assay	Key Findings	Reference
Poricoic Acid H	Epstein-Barr virus early antigen (EBV-EA) activation	Potent inhibitory effects on EBV-EA activation induced by TPA.[1]	[1]
Poricoic Acid A	Nitric Oxide (NO) Production (LPS-induced RAW 264.7 cells)	Significant decrease in NO production.[2] IC50 of 18.12 μM.[2]	[2]
TGF-β1-induced renal fibrosis	Attenuates renal fibrosis.[3]	[3]
Oxidative stress and inflammation in acute kidney injury	Suppresses the increase in inflammatory factors.[3]	[3]
Poricoic Acid B	Nitric Oxide (NO) Production (LPS-induced RAW 264.7 cells)	Dose-dependently decreased NO production; more potent than Poricoic Acid A.[2]	[2]
Pro-inflammatory Cytokines (LPS-induced RAW 264.7 cells)	Dose-dependent decrease in TNF-α, IL-1β, and IL-6 production.[2]	[2]
Dexamethasone	Glucocorticoid Receptor	Agonist, leading to broad anti-inflammatory effects.[4][5]	[4][5]
Inflammatory Mediators	Inhibits the expression of cytokines, prostaglandins, and leukotrienes.[5]	[5]
Indomethacin	Cyclooxygenase (COX-1 and COX-2)	Non-selective inhibitor of COX enzymes, reducing prostaglandin synthesis.[6][7][8]	[6][7][8]
Phospholipase A2	Inhibits phospholipase A2.[9]	[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are outlines of key experimental protocols used to assess the anti-inflammatory effects of poricoic acids.

Cell Culture and Induction of Inflammation

• Cell Line: RAW 264.7 murine macrophage cell line is commonly used.

• Culture Conditions: Cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Inflammatory Stimulus: Lipopolysaccharide (LPS) at a concentration of 1 µg/mL is frequently used to induce an inflammatory response in macrophages.[2]

Nitric Oxide (NO) Production Assay

• Principle: The Griess assay is used to measure the concentration of nitrite, a stable metabolite of NO, in the cell culture supernatant.

• Procedure:

  • RAW 264.7 cells are seeded in 96-well plates and allowed to adhere overnight.

  • Cells are pre-treated with various concentrations of the test compound (e.g., poricoic acid A or B) for a specified period (e.g., 1 hour).

  • LPS (1 µg/mL) is added to the wells to induce NO production.

  • After a 24-hour incubation, the cell culture supernatant is collected.

  • An equal volume of Griess reagent is added to the supernatant, and the absorbance is measured at a specific wavelength (e.g., 540 nm).

  • The concentration of nitrite is determined from a standard curve prepared with sodium nitrite.

Cytokine Measurement (ELISA)

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the levels of specific pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) in the cell culture supernatant.

• Procedure:

  • Following the same cell culture and treatment protocol as the NO assay, the supernatant is collected.

  • Commercially available ELISA kits for the specific cytokines are used according to the manufacturer's instructions.

  • The absorbance is read using a microplate reader, and cytokine concentrations are calculated based on a standard curve.[2]

Signaling Pathways in Inflammation

The anti-inflammatory effects of poricoic acids and the benchmark drugs are mediated through various signaling pathways. Understanding these pathways is key to elucidating their mechanisms of action.

General Inflammatory Signaling Pathway

The diagram below illustrates a simplified, common pathway for inflammatory responses initiated by stimuli like LPS.

Figure 1. Simplified LPS-induced inflammatory signaling pathway.

Potential Mechanism of Action for Poricoic Acids

Based on the activity of related lanostane triterpenoids, it is hypothesized that poricoic acid H may inhibit the NF-κB signaling pathway, a central regulator of inflammation.

Figure 2. Hypothesized inhibitory mechanism of Poricoic Acid H on the NF-κB pathway.

Mechanisms of Benchmark Drugs

The established mechanisms of Dexamethasone and Indomethacin provide a clear contrast to the potential natural product-based inhibitors.

Figure 3. Mechanisms of action for Dexamethasone and Indomethacin.

Conclusion and Future Directions

While direct experimental validation of the anti-inflammatory effects of poricoic acid H is currently limited, the existing evidence from related lanostane triterpenoids, particularly poricoic acids A and B, suggests a promising potential. The observed potent inhibition of EBV-EA activation by poricoic acid H hints at its bioactivity, which may extend to anti-inflammatory pathways.

Future research should focus on:

• In vitro studies: Evaluating the effect of poricoic acid H on NO and pro-inflammatory cytokine production in LPS-stimulated macrophages.

• Mechanism of action studies: Investigating the impact of poricoic acid H on key inflammatory signaling pathways, such as NF-κB and MAPK.

• In vivo studies: Assessing the efficacy of poricoic acid H in animal models of inflammation.

By systematically exploring these avenues, the scientific community can fully elucidate the anti-inflammatory profile of poricoic acid H and determine its potential as a novel therapeutic agent. This comparative guide serves as a foundational resource to stimulate and inform these future investigations.

References

• 1. Inhibition of tumor-promoting effects by poricoic acids G and H and other lanostane-type triterpenes and cytotoxic activity of poricoic acids A and G from Poria cocos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Poricoic acid A suppresses TGF-β1-induced renal fibrosis and proliferation via the PDGF-C, Smad3 and MAPK pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dexamethasone | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. ClinPGx [clinpgx.org]
• 6. Indomethacin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Indometacin - Wikipedia [en.wikipedia.org]
• 8. What is the mechanism of Indomethacin? [synapse.patsnap.com]
• 9. go.drugbank.com [go.drugbank.com]

Unveiling the Anticancer Potential: Poricoic Acid H and its Activity Compared to Standard Chemotherapy

In the landscape of oncological research, natural compounds are a significant source of novel therapeutic agents. Among these, Poricoic Acid H, a triterpenoid derived from the fungus Poria cocos, has garnered interest for its potential anticancer properties. This guide provides a comparative overview of the activity of Poricoic Acid H and its more extensively studied analogue, Poricoic Acid A (PAA), against standard chemotherapy drugs. Due to the limited direct comparative data for Poricoic Acid H, this guide will primarily focus on the available experimental evidence for PAA as a representative of this class of compounds.

The information presented herein is intended for researchers, scientists, and drug development professionals to facilitate an objective understanding of the current state of research. This guide synthesizes available quantitative data, details common experimental methodologies, and visualizes key signaling pathways to provide a comprehensive comparison.

Quantitative Comparison of Cytotoxic Activity

It is crucial to note that these values are from different studies and experimental conditions may vary. Therefore, this comparison is indirect and should be interpreted with caution.

Table 1: Cytotoxic Activity (IC50) of Poricoic Acid A (PAA) in Various Cancer Cell Lines

Cell Line	Cancer Type	PAA IC50 (µg/mL)	PAA IC50 (µM)	Citation
H460	Lung Cancer	~150-200	Not Specified	[1]
H1299	Lung Cancer	~150-200	Not Specified	[1]
SKOV3	Ovarian Cancer	~50	Not Specified	[2]

Table 2: Cytotoxic Activity (IC50) of Standard Chemotherapy Drugs in Various Cancer Cell Lines

Drug	Cell Line	Cancer Type	IC50	Citation
Cisplatin	HeLa	Cervical Cancer	1.85 ± 0.15 µg/mL	[3]
Cisplatin	A549	Lung Cancer	17.8 µM	[4]
Doxorubicin	PNT1A	Prostate (Normal)	170.5 nM	[5]
Doxorubicin	22Rv1	Prostate Cancer	234.0 nM	[5]
Doxorubicin	LNCaP	Prostate Cancer	169.0 nM	[5]
Paclitaxel	MCF-7	Breast Cancer	7.5 nM	[6]
Paclitaxel	L-929	Fibrosarcoma	7.5 nM	[6]

Induction of Apoptosis

Poricoic Acid A has been shown to induce apoptosis in various cancer cell lines. The percentage of apoptotic cells following treatment provides a measure of its cell-killing efficacy.

Table 3: Apoptosis Induction by Poricoic Acid A (PAA)

Cell Line	Cancer Type	PAA Concentration (µg/mL)	Apoptotic Cells (%)	Citation
SKOV3	Ovarian Cancer	80	>40% (early and late)	[2]
H460	Lung Cancer	250	Not specified (significant increase)	[7]
H1299	Lung Cancer	250	Not specified (significant increase)	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of common experimental protocols used to assess the anticancer activity of compounds like Poricoic Acid H.

Cell Viability Assay (MTT/CCK-8 Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and CCK-8 (Cell Counting Kit-8) assays are colorimetric assays used to assess cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compound (e.g., Poricoic Acid A) or a standard chemotherapy drug for a specified duration (e.g., 24, 48, or 72 hours).

• Reagent Incubation: After treatment, the culture medium is replaced with a medium containing MTT or CCK-8 reagent. The plates are then incubated for a period that allows for the conversion of the reagent into a colored formazan product by metabolically active cells.

• Solubilization (for MTT): If using the MTT assay, a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the colored product is measured using a microplate reader at a specific wavelength (e.g., 450 nm for CCK-8, 570 nm for MTT).

• Data Analysis: Cell viability is calculated as a percentage relative to untreated control cells. The IC50 value is determined by plotting cell viability against the compound concentration.

Apoptosis Assay (Flow Cytometry with Annexin V/PI Staining)

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with the test compound or a standard drug for a defined period.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold phosphate-buffered saline (PBS).

• Staining: Cells are resuspended in a binding buffer and stained with Annexin V-FITC (which binds to phosphatidylserine on the outer leaflet of the cell membrane in early apoptotic cells) and Propidium Iodide (PI, a fluorescent dye that enters cells with compromised membranes, indicative of late apoptosis or necrosis).

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer. The fluorescence signals from Annexin V-FITC and PI are used to quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

Western Blotting for Signaling Pathway Analysis

Western blotting is used to detect specific proteins in a sample and is crucial for elucidating the molecular mechanisms of drug action.

• Protein Extraction: After treatment, cells are lysed to extract total proteins. The protein concentration is determined using an assay like the BCA assay.

• SDS-PAGE: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is incubated in a blocking solution (e.g., non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with a primary antibody specific to the target protein (e.g., phosphorylated MEK, ERK, mTOR, or apoptotic markers like cleaved caspase-3).

• Secondary Antibody Incubation: After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP) that recognizes the primary antibody.

• Detection: A chemiluminescent substrate is added to the membrane, and the resulting signal is detected using an imaging system. The intensity of the bands corresponds to the amount of the target protein.

Signaling Pathways and Mechanisms of Action

Poricoic Acid A has been shown to exert its anticancer effects by modulating key signaling pathways involved in cell proliferation, survival, and apoptosis.[2][8] In contrast, standard chemotherapy drugs often have different mechanisms of action, primarily targeting DNA replication or microtubule dynamics.

Poricoic Acid A Signaling Pathway

PAA has been reported to target the MEK/ERK and mTOR/p70s6k signaling pathways.[2][8]

Caption: Poricoic Acid A inhibits the MEK/ERK and mTOR/p70s6k pathways.

Standard Chemotherapy Drug Mechanisms

Standard chemotherapy drugs like cisplatin, doxorubicin, and paclitaxel have well-established mechanisms of action.

Caption: Mechanisms of action for common chemotherapy drugs.

Conclusion

While direct comparative data for Poricoic Acid H is still emerging, the available evidence for Poricoic Acid A suggests that this class of compounds holds promise as a potential anticancer agent. PAA demonstrates cytotoxic activity against various cancer cell lines and induces apoptosis, operating through distinct signaling pathways compared to conventional chemotherapy drugs. The modulation of the MEK/ERK and mTOR/p70s6k pathways by PAA presents a different therapeutic approach from the DNA-damaging or microtubule-interfering mechanisms of drugs like cisplatin, doxorubicin, and paclitaxel.

Further research, particularly head-to-head comparative studies under standardized conditions, is imperative to definitively establish the therapeutic potential of Poricoic Acid H and its analogues relative to current standard-of-care chemotherapies. Such studies will be crucial in guiding future drug development efforts and exploring the potential for combination therapies to enhance anticancer efficacy and overcome drug resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. Poricoic acid A induces apoptosis and autophagy in ovarian cancer via modulating the mTOR/p70s6k signaling axis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. phcogj.com [phcogj.com]
• 4. Increased Sensitivity to Cisplatin in Non-Small Cell Lung Cancer Cell Lines after FHIT Gene Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modulation of induced cytotoxicity of doxorubicin by using apoferritin and liposomal cages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. researchgate.net [researchgate.net]
• 8. Poricoic Acid A, an Active Ingredient Extracted From Poria cocos, Inhibits Lung Cancer Cell Growth by Suppressing MEK/ERK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Mechanisms of Action: Poricoic Acid H vs. Tumulosic Acid

For Immediate Release

This guide provides a detailed comparison of the mechanisms of action of two lanostane-type triterpenoids, Poricoic Acid H and Tumulosic Acid, both of which can be isolated from the fungus Poria cocos. While both compounds exhibit potential as anti-cancer agents, their currently understood mechanisms of action and cytotoxic profiles differ significantly. This document is intended for researchers, scientists, and professionals in drug development, offering a concise overview of the existing experimental data.

Overview of Mechanisms of Action

Tumulosic Acid has been demonstrated to induce apoptosis in cancer cells primarily through the inhibition of the PI3K/AKT signaling pathway . This pathway is a critical regulator of cell survival, proliferation, and growth. By suppressing this pathway, tumulosic acid leads to a downstream reduction in anti-apoptotic proteins such as BCL2 and BCL2L1, ultimately promoting programmed cell death.[1] Additionally, studies have indicated that tumulosic acid can induce cell cycle arrest at the S phase and trigger autophagy, with evidence suggesting the involvement of the AMPK signaling pathway.

In contrast, the molecular mechanism of Poricoic Acid H is less defined in current scientific literature. Its primary reported anti-cancer-related activity is the potent inhibition of the activation of the Epstein-Barr virus early antigen (EBV-EA).[2] EBV-EA activation is associated with tumor promotion, and its inhibition suggests a potential chemopreventive or anti-tumor-promoting effect. However, the specific signaling pathways and molecular targets directly modulated by Poricoic Acid H to achieve this effect have not been fully elucidated.

Quantitative Data Summary

The following tables summarize the available quantitative data for Poricoic Acid H and Tumulosic Acid, focusing on their in vitro efficacy against various cancer cell lines.

Table 1: Comparison of Biological Activities and Mechanisms

Feature	Poricoic Acid H	Tumulosic Acid
Primary Biological Activity	Inhibition of tumor promotion (anti-EBV-EA activity)	Induction of apoptosis, cell cycle arrest, and autophagy
Known Signaling Pathway	Not clearly elucidated	PI3K/AKT pathway inhibition, potential AMPK pathway involvement
Key Molecular Events	Inhibition of EBV-EA activation	Downregulation of PI3K, p-AKT, BCL2, and BCL2L1; activation of caspases
Cellular Outcome	Anti-tumor promotion	Apoptosis, cell cycle arrest at S phase

Table 2: Comparative In Vitro Efficacy (IC50 Values)

Compound	Cell Line	Cancer Type	IC50 Value (µM)	Reference
Poricoic Acid H	HL-60	Leukemia	28.4	[3]
A549	Lung Carcinoma	> 100	[3]
AZ-521	Stomach Carcinoma	> 100	[3]
DU-145	Prostate Carcinoma	> 100	[3]
OVCAR-3	Ovarian Carcinoma	> 100	[3]
PANC-1	Pancreatic Carcinoma	> 100	[3]
SK-BR-3	Breast Carcinoma	> 100	[3]
Tumulosic Acid	HepG2	Hepatocellular Carcinoma	7.36 ± 0.98	[4]
HSC-2	Oral Squamous Cell Carcinoma	2.50 ± 0.15	[4]

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of Tumulosic Acid-Induced Apoptosis.

Caption: General Experimental Workflow for Anticancer Drug Discovery.

Experimental Protocols

Cell Viability Assay (CCK-8/MTT)

This protocol is used to determine the cytotoxic effects of the compounds and to calculate their IC50 values.

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Poricoic Acid H or Tumulosic Acid in culture medium. Replace the medium in each well with 100 µL of the corresponding compound dilution. Include a vehicle control (e.g., DMSO) and a blank control (medium only).

• Incubation: Incubate the plates for the desired time period (e.g., 24, 48, or 72 hours).

• Reagent Addition:

  • For CCK-8: Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.[5][6][7]

  • For MTT: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C. Afterwards, carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[3][5]

• Absorbance Measurement: Measure the absorbance at 450 nm for CCK-8 or 570 nm for MTT using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value is determined by plotting cell viability against compound concentration and fitting the data to a dose-response curve.

Apoptosis Detection by Annexin V-FITC/PI Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of the test compound for the desired duration.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently detach using trypsin-EDTA. Centrifuge the cell suspension at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.[8]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

Western Blotting for PI3K/AKT Pathway Analysis

This technique is used to detect changes in the expression and phosphorylation status of proteins within a specific signaling pathway.

• Protein Extraction: Following treatment with the test compound, wash cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer. Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., PI3K, AKT, p-AKT, BCL2, and a loading control like β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software and normalize to the loading control.

Inhibition of Epstein-Barr Virus Early Antigen (EBV-EA) Activation Assay

This assay measures the ability of a compound to inhibit the lytic cycle of EBV, which can be induced by tumor promoters.

• Cell Culture: Culture Raji cells (a human B-lymphoblastoid cell line latently infected with EBV) in appropriate medium.

• Induction of Lytic Cycle: Induce the EBV lytic cycle by treating the cells with a combination of a tumor promoter, such as 12-O-tetradecanoylphorbol-13-acetate (TPA), and sodium butyrate.

• Compound Treatment: Concurrently treat the cells with various concentrations of the test compound (e.g., Poricoic Acid H).

• Incubation: Incubate the cells for 48 hours.

• Cell Smears and Staining: Prepare cell smears on glass slides, fix them, and stain for EBV-EA expressing cells using an indirect immunofluorescence method with high-titer EBV-EA-positive serum followed by a FITC-conjugated secondary antibody.

• Microscopy and Analysis: Count the number of EBV-EA-positive cells under a fluorescence microscope. The percentage of inhibition is calculated relative to the number of positive cells in the control group (treated with inducers but not the test compound).

References

• 1. Efficacy and Pharmacological Mechanism of Poria cocos-Based Formulas Combined With Chemotherapy for Ovarian Cancer: A Integrated Systems Pharmacology Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of tumor-promoting effects by poricoic acids G and H and other lanostane-type triterpenes and cytotoxic activity of poricoic acids A and G from Poria cocos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Synthesis and bioactivity evaluation of pachymic acid derivatives as potential cytotoxic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 6. apexbt.com [apexbt.com]
• 7. Protocol for Cell Counting Kit-8 | Tocris Bioscience [tocris.com]
• 8. assets.fishersci.com [assets.fishersci.com]

The Double-Edged Sword: Unraveling the Structure-Activity Relationship of 3,4-seco-Lanostane Triterpenes

A deep dive into the intricate relationship between the chemical architecture of 3,4-seco-lanostane triterpenes and their potent biological activities reveals a compelling narrative for drug discovery. These naturally derived compounds, characterized by an opened A-ring of the lanostane core, exhibit a remarkable spectrum of pharmacological effects, including anticancer, anti-inflammatory, and antimicrobial properties. This guide provides a comparative analysis of their structure-activity relationships (SAR), supported by experimental data, to illuminate the path for future therapeutic development.

Anticancer Activity: A Tale of Cytotoxicity

The cytotoxic potential of 3,4-seco-lanostane triterpenes has been a key focus of research, with several compounds demonstrating significant activity against various cancer cell lines. The antiproliferative effects are largely attributed to the specific substitutions on the triterpenoid skeleton.

A notable group of cytotoxic 3,4-seco-lanostane triterpenes are the seco-coccinic acids, isolated from the roots of Kadsura coccinea. Studies on human leukemia HL-60 cells have provided valuable insights into their SAR. For instance, seco-coccinic acid K, with a GI₅₀ value of 15.2 µM, and seco-coccinic acid F (GI₅₀ = 16.6 µM) have shown potent antiproliferative effects.[1][2] In contrast, seco-coccinic acid G exhibited a slightly lower potency with a GI₅₀ value of 28.4 µM.[1][2]

Compound	Source	Cancer Cell Line	Activity (GI₅₀ µM)	Reference
Seco-coccinic acid K	Kadsura coccinea	HL-60 (human leukemia)	15.2	[1][2]
Seco-coccinic acid F	Kadsura coccinea	HL-60 (human leukemia)	16.6	[1][2]
Seco-coccinic acid G	Kadsura coccinea	HL-60 (human leukemia)	28.4	[1][2]

Key SAR Observations for Anticancer Activity: The precise structural features that govern the subtle differences in cytotoxicity among the seco-coccinic acids are yet to be fully elucidated. However, the presence and nature of the side chain at C-17, along with the overall conformation of the molecule, are believed to play a crucial role in their interaction with biological targets.

Anti-inflammatory Activity: Quelling the Fire Within

Chronic inflammation is a hallmark of numerous diseases, and 3,4-seco-lanostane triterpenes have emerged as promising anti-inflammatory agents. Their mechanism of action often involves the modulation of key inflammatory signaling pathways.

Poricoic acids, isolated from Poriae Cutis, are a class of 3,4-seco-lanostane triterpenes that have demonstrated significant anti-inflammatory properties. Poricoic acid B, for example, effectively inhibits the production of nitric oxide (NO) in lipopolysaccharide (LPS)-induced RAW264.7 macrophage cells.[3] Furthermore, it has been shown to significantly suppress the secretion of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[3] This activity is attributed to the 3,4-seco-lanostan-7,9(11)-diene core structure.[3]

Another group of anti-inflammatory 3,4-seco-lanostane triterpenoids, the daldiconoids, were isolated from the fruiting bodies of Daldinia concentrica. Several of these compounds were found to inhibit the expression of IL-1β, IL-6, and TNF-α in LPS-stimulated RAW264.7 cells at a concentration of 10 µM.[4] Mechanistic studies revealed that daldiconoids A and B exert their anti-inflammatory effects by blocking the JAK2/STAT3 signaling pathway.[4]

Compound	Source	Cell Line	Key Anti-inflammatory Effect	Signaling Pathway	Reference
Poricoic acid B	Poriae Cutis	RAW264.7	Inhibition of NO, TNF-α, IL-1β, IL-6	-	[3]
Daldiconoids A, B, D-F	Daldinia concentrica	RAW264.7	Inhibition of IL-1β, IL-6, TNF-α	JAK2/STAT3	[4]
Heilaohuacid D	Kadsura coccinea	RAW264.7	Inhibition of IL-6 (IC₅₀ = 8.15 µM)	-	[5]

Key SAR Observations for Anti-inflammatory Activity: The presence of the 3,4-seco-lanostane skeleton appears to be a prerequisite for the anti-inflammatory activity observed in these compounds.[3] The specific substitutions on the core structure, as seen in the various poricoic and daldiconoid derivatives, fine-tune the potency and mechanism of action, with some compounds targeting specific signaling cascades like the JAK2/STAT3 pathway.[4]

Antimicrobial Activity: A Less Explored Frontier

While the anticancer and anti-inflammatory activities of 3,4-seco-lanostane triterpenes are relatively well-documented, their antimicrobial potential remains a less explored area. Some studies on lanostane triterpenes have shown promising results, suggesting that the 3,4-seco derivatives may also possess antimicrobial properties. For instance, certain lanostane triterpenoids from Ganoderma species have exhibited activity against Gram-positive bacteria.[6][7] However, specific data on the antimicrobial SAR of 3,4-seco-lanostane triterpenes is scarce, representing a significant area for future research.

Experimental Protocols

Cell Viability Assay (MTT Assay for Cytotoxicity)

• Cell Seeding: Cancer cells (e.g., HL-60) are seeded in 96-well plates at a density of 5 × 10⁴ cells/well and incubated for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (e.g., seco-coccinic acids) and a positive control (e.g., doxorubicin) for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• Formazan Solubilization: The supernatant is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The cell viability is calculated as a percentage of the control, and the GI₅₀ (concentration for 50% of maximal inhibition of cell proliferation) is determined.

Nitric Oxide (NO) Production Assay (Griess Assay for Anti-inflammatory Activity)

• Cell Culture: RAW264.7 macrophage cells are cultured in 96-well plates.

• Compound and LPS Treatment: The cells are pre-treated with different concentrations of the test compounds (e.g., poricoic acids) for 1 hour before being stimulated with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

• Griess Reagent Reaction: 100 µL of the cell culture supernatant is mixed with an equal volume of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

• Absorbance Measurement: The absorbance is measured at 540 nm.

• NO Concentration Calculation: The concentration of nitrite, an indicator of NO production, is determined from a sodium nitrite standard curve.

Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution Method for Antimicrobial Activity)

• Inoculum Preparation: A standardized inoculum of the test microorganism (e.g., Staphylococcus aureus) is prepared in a suitable broth medium.

• Serial Dilution: The test compounds are serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Signaling Pathways and Logical Relationships

The biological activities of 3,4-seco-lanostane triterpenes are often mediated through their interaction with specific cellular signaling pathways. Visualizing these pathways can aid in understanding their mechanism of action.

Caption: The inhibitory effect of Daldiconoids on the JAK2/STAT3 signaling pathway.

Caption: General workflow for the study of 3,4-seco-lanostane triterpenes.

References

• 1. Five new 3,4-seco-lanostane-type triterpenoids with antiproliferative activity in human leukemia cells isolated from the roots of Kadsura coccinea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Anti-Inflammatory Activity of Four Triterpenoids Isolated from Poriae Cutis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Daldiconoids A-G: 3,4-Secolanostane triterpenoids from the fruiting bodies of Daldinia concentrica and their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Triterpenoids From Kadsura coccinea With Their Anti-inflammatory and Inhibited Proliferation of Rheumatoid Arthritis-Fibroblastoid Synovial Cells Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antimicrobial lanostane triterpenoids from the fruiting bodies of Ganoderma applanatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antibacterial lanostane triterpenoids from Ganoderma tsugae - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Poricoic Acid H: A Guide for Laboratory Professionals

Chemical and Physical Properties

A summary of the known properties of Poricoic Acid H and related compounds is presented below to inform handling and disposal considerations.

Property	Poricoic Acid H	Poricoic Acid A	Poricoic Acid C	Poricoic Acid BM
Molecular Formula	C31H48O5	C31H46O5	C31H46O4	C31H46O5
Molecular Weight	500.7 g/mol [1]	498.7 g/mol [2]	482.7 g/mol [3]	498.69 g/mol [4]
Hazards	Not explicitly defined	Not explicitly defined	Not explicitly defined	Harmful if swallowed, Very toxic to aquatic life with long lasting effects[4]

Experimental Protocols: Disposal Procedures

The following step-by-step guide outlines the recommended procedure for the disposal of Poricoic Acid H. This protocol is based on the precautionary measures advised for the related compound, Poricoic Acid BM, and general chemical waste guidelines.[4][5]

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including safety goggles with side-shields, chemical-resistant gloves, and a lab coat.[4]

2. Waste Identification and Segregation:

• All waste materials containing Poricoic Acid H, including unused product, contaminated labware (e.g., vials, pipette tips), and solutions, must be treated as hazardous chemical waste.

• Do not mix Poricoic Acid H waste with other chemical waste streams unless compatibility is confirmed.[6]

3. Containerization:

• Collect Poricoic Acid H waste in a designated, leak-proof, and clearly labeled hazardous waste container.[5][7]

• The container must be made of a material compatible with organic acids. High-density polyethylene (HDPE) containers are generally suitable.

• The label should clearly state "Hazardous Waste," "Poricoic Acid H," and the associated hazards (e.g., "Harmful if Swallowed," "Toxic to Aquatic Life").

4. On-site Neutralization (for small quantities of acidic solutions):

• As an organic acid, small quantities of dilute solutions of Poricoic Acid H may be neutralized before disposal. This should only be performed by trained personnel in a fume hood.[5][8]

• Slowly add a weak base, such as sodium bicarbonate (baking soda), to the acidic solution while stirring.[6]

• Monitor the pH using pH indicator strips or a calibrated pH meter.

• Adjust the pH to a neutral range (typically between 6.0 and 8.0).

• Once neutralized, the solution should still be disposed of as hazardous aqueous waste, as it contains the organic compound.

5. Disposal of Solid Waste:

• Collect solid Poricoic Acid H and contaminated materials (e.g., absorbent pads, gloves) in a designated solid hazardous waste container.

• Ensure the container is sealed to prevent the release of dust.

6. Storage Pending Disposal:

• Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4]

• The storage area should be a designated satellite accumulation area for hazardous waste.

7. Final Disposal:

• Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Do not dispose of Poricoic Acid H or its containers in the regular trash or down the drain.[6] The MSDS for the related compound Poricoic Acid BM explicitly states to "Avoid release to the environment" and to "Dispose of contents/ container to an approved waste disposal plant."[4][9]

Visualizing the Disposal Workflow

To further clarify the procedural steps and logical relationships in the disposal of Poricoic Acid H, the following diagrams have been created.

Caption: High-level workflow for the disposal of Poricoic Acid H.

Caption: Decision-making process for segregating Poricoic Acid H waste.

References

• 1. Poricoic Acid H | C31H48O5 | CID 10918099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Poricoic Acid A | C31H46O5 | CID 5471851 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Poricoic Acid C | C31H46O4 | CID 56668247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Poricoic acid BM|1815623-74-5|MSDS [dcchemicals.com]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]
• 6. laballey.com [laballey.com]
• 7. ethz.ch [ethz.ch]
• 8. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
• 9. Poricoic acid AM|151200-92-9|MSDS [dcchemicals.com]